Disodium aurothiomalate

Core Science & Biosynthesis

A Historical and Technical Guide to Disodium Aurothiomalate in the Treatment of Rheumatoid Arthritis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the history, mechanism of action, clinical efficacy, and safety profile of disodium (B8443419) aurothiomalate (B1210753) in the management of rheumatoid arthritis (RA). It is intended to be a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed experimental protocols and a quantitative summary of its therapeutic journey.

Introduction: The Golden Age of Chrysotherapy

Disodium aurothiomalate, an injectable gold compound, was a cornerstone of rheumatoid arthritis therapy for much of the 20th century. Its use in medicine, known as chrysotherapy, dates back to the 1920s when it was initially explored for the treatment of tuberculosis. In 1929, Jacques Forestier, a French physician, pioneered its use in RA, observing significant improvements in joint inflammation and pain.[1][2] For decades that followed, gold salts were among the few available disease-modifying antirheumatic drugs (DMARDs) and were considered a standard of care for progressive RA.[2] However, with the advent of more effective and less toxic therapies, such as methotrexate, in the late 1980s and 1990s, the use of disodium aurothiomalate has significantly declined.[2]

Mechanism of Action: Unraveling the Golden Effect

The precise mechanism of action of disodium aurothiomalate is not fully understood, but research has elucidated several key pathways through which it exerts its anti-inflammatory and immunomodulatory effects. It is believed that the gold ion (Au(I)) is the active component, which interacts with various biological molecules, particularly those containing sulfhydryl groups.

A significant aspect of its mechanism involves the modulation of macrophage and T-cell function. Disodium aurothiomalate has been shown to inhibit the activity of macrophages, key players in the inflammatory cascade of RA.[3] This includes a reduction in the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1).[3] Furthermore, it has been demonstrated to interfere with the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammatory gene expression.[4][5] The inhibitory effect on NF-κB is thought to occur, at least in part, through the inhibition of IκB kinase (IKK), a key enzyme in the activation of this pathway.[6][7][8]

Additionally, disodium aurothiomalate may exert its effects by inhibiting T-cell responses to interleukin-2 (B1167480) (IL-2), a cytokine crucial for T-cell proliferation and activation.[9]

Signaling Pathway: Inhibition of NF-κB Activation

Caption: Inhibition of the NF-κB signaling pathway by disodium aurothiomalate.

Clinical Data

The clinical efficacy and safety of disodium aurothiomalate have been evaluated in numerous studies over several decades. While methodologies and reporting standards have evolved, a consistent picture of its therapeutic profile has emerged.

Efficacy in Rheumatoid Arthritis

Clinical trials have demonstrated that disodium aurothiomalate is superior to placebo in improving the signs and symptoms of RA.[10][11] However, its efficacy is generally considered modest compared to modern DMARDs.

Table 1: Summary of Efficacy Outcomes from a Controlled Clinical Trial

Outcome Measure	Disodium Aurothiomalate	Placebo
Improvement in Tender Joints	Statistically Significant	-
Improvement in Joint Tenderness Score	Statistically Significant	-
Physician's Global Assessment of Disease Severity	Statistically Significant	-
Improvement in Swollen Joints	Statistically Significant	-
Reduction in Erythrocyte Sedimentation Rate (ESR)	Statistically Significant	-
Data synthesized from a prospective, controlled, double-blind multicenter trial.[11]

Safety and Tolerability

A significant limitation to the use of disodium aurothiomalate is its side effect profile. Adverse drug reactions are common and can be severe, often leading to discontinuation of treatment.

Table 2: Frequency of Common Adverse Drug Reactions

Adverse Reaction	Frequency	Action
Rash (often itchy)	Common	Withhold until discussed with specialist.
Stomatitis / Mouth Ulcers	Common	If mild, consider mouthwashes. If severe, discontinue.
Proteinuria / Hematuria	Common	If persistent and significant, discontinue.
Thrombocytopenia	Less Common	Withhold until discussed with specialist.
Leukopenia	Less Common	Withhold until discussed with specialist.
Nitritoid Reactions (dizziness, flushing, nausea)	Rare	Discontinue treatment.
Pulmonary Complications (dyspnea, dry cough)	Rare but serious	Refer to specialist.
Data compiled from clinical safety monitoring guidelines.[12]

In a comparative study, withdrawal from treatment due to adverse reactions was significantly more frequent with disodium aurothiomalate (27%) compared to the oral gold compound auranofin (6%).[11]

Experimental Protocols

The following sections provide detailed methodologies for key preclinical experiments used to evaluate the efficacy and mechanism of action of disodium aurothiomalate.

In Vivo Model: Adjuvant-Induced Arthritis in Rats

The adjuvant-induced arthritis (AIA) model in rats is a widely used preclinical model for studying the pathology of rheumatoid arthritis and for evaluating potential therapeutic agents.

Protocol for Induction and Treatment of Adjuvant-Induced Arthritis

• Animal Model: Male Lewis or Sprague-Dawley rats, 6-12 weeks old, are commonly used due to their susceptibility to AIA.[3][13]

• Induction of Arthritis:

  • Prepare a suspension of heat-killed Mycobacterium tuberculosis or Mycobacterium butyricum in incomplete Freund's adjuvant (IFA) or mineral oil at a concentration of 10 mg/mL.[13]

  • Inject 0.1 mL of the suspension intradermally into the base of the tail or into a hind paw footpad of each rat.[3][13]

• Treatment Protocol:

  • Disodium aurothiomalate is dissolved in sterile water for injection.

  • Treatment can be initiated either prophylactically (at the time of or shortly after adjuvant injection) or therapeutically (after the onset of clinical signs of arthritis).

  • A typical therapeutic dosing regimen involves intramuscular injections of disodium aurothiomalate at doses ranging from 1 to 10 mg/kg, administered daily or on alternate days for a period of 2-4 weeks.[14][15][16]

• Assessment of Arthritis:

  • Clinical Scoring: Arthritis severity is assessed daily or every other day using a macroscopic scoring system (e.g., 0-4 scale for each paw, based on erythema, swelling, and joint deformity).

  • Paw Volume Measurement: Paw swelling is quantified using a plethysmometer.

  • Histopathological Analysis: At the end of the study, ankle joints are collected, fixed in formalin, decalcified, and embedded in paraffin. Sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess inflammation, pannus formation, cartilage destruction, and bone erosion.

  • Biomarker Analysis: Serum or plasma samples can be collected to measure levels of inflammatory cytokines (e.g., TNF-α, IL-1β) and other biomarkers of inflammation.

Experimental Workflow: Adjuvant-Induced Arthritis Model

Caption: Workflow for evaluating disodium aurothiomalate in the rat adjuvant-induced arthritis model.

In Vitro Model: Macrophage Response to Disodium Aurothiomalate

This protocol outlines a method to assess the in vitro effects of disodium aurothiomalate on macrophage activation and cytokine production.

Protocol for In Vitro Macrophage Stimulation

• Cell Culture:

  • Use a murine macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages (BMDMs).

  • Culture cells in appropriate media (e.g., DMEM for RAW 264.7, RPMI-1640 for BMDMs) supplemented with fetal bovine serum and antibiotics.

• Macrophage Stimulation:

  • Plate macrophages in multi-well plates and allow them to adhere.

  • Pre-treat the cells with various concentrations of disodium aurothiomalate (e.g., 1-100 µg/mL) for a specified period (e.g., 1-2 hours).

  • Stimulate the macrophages with a pro-inflammatory agent, such as lipopolysaccharide (LPS) from E. coli (e.g., 100 ng/mL), to induce an inflammatory response.[17][18]

• Assessment of Macrophage Response:

  • Cytokine Measurement: After a suitable incubation period (e.g., 24 hours), collect the cell culture supernatants. Measure the concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) using enzyme-linked immunosorbent assay (ELISA) or a multiplex cytokine assay.

  • Nitric Oxide (NO) Production: Measure the accumulation of nitrite (B80452) (a stable metabolite of NO) in the culture supernatants using the Griess reagent assay.

  • Gene Expression Analysis: Lyse the cells and extract total RNA. Perform quantitative real-time PCR (qRT-PCR) to measure the expression of genes encoding pro-inflammatory mediators.

  • NF-κB Activation Assay: To assess the effect on the NF-κB pathway, nuclear extracts can be prepared, and NF-κB DNA binding activity can be measured using an electrophoretic mobility shift assay (EMSA) or a commercially available NF-κB p65 transcription factor assay kit.

Experimental Workflow: In Vitro Macrophage Assay

References

• 1. mims.com [mims.com]
• 2. The Effects of IKK-beta Inhibition on Early NF-kappa-B Activation and Transcription of Downstream Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aurothiomalate sodium, Myochrysine (gold sodium thiomalate) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 4. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of NF-κB inhibitor aurothiomalate on local inflammation in experimental Th1- and Th2-type immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory kappa B kinases as targets for pharmacological regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of IkB kinase and NF-kB by a novel synthetic compound SK 2009 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of auranofin, gold sodium thiomalate, and placebo in the treatment of rheumatoid arthritis. A controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Auranofin, gold sodium thiomalate, and placebo in the treatment of rheumatoid arthritis. Cooperative systematic studies of rheumatic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rjah.nhs.uk [rjah.nhs.uk]
• 12. chondrex.com [chondrex.com]
• 13. Effective treatment of rat adjuvant-induced arthritis by celastrol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Suppression of adjuvant-induced arthritis in the rat by gold sodium thiomalate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inhibitory effect of sodium aurothiomalate on a chronic inflammatory model in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. frontiersin.org [frontiersin.org]
• 18. Protocol for detecting macrophage-mediated cancer cell phagocytosis in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Development of Gold-Based Anti-inflammatory Drugs

A Resource for Researchers, Scientists, and Drug Development Professionals

The therapeutic application of gold compounds, a practice with historical roots stretching back centuries, is currently undergoing a significant resurgence in modern medicine. Historically utilized for a variety of ailments, the 20th century saw the establishment of gold-based drugs, most notably for the management of rheumatoid arthritis. However, concerns regarding their toxicity profile and the emergence of biologic therapies led to a decline in their mainstream use. Today, a more sophisticated understanding of their unique mechanisms of action, coupled with advancements in targeted drug delivery, has rekindled scientific interest in developing novel gold-based anti-inflammatory agents. This technical guide provides a comprehensive overview of the core principles, detailed experimental methodologies, and critical signaling pathways that are fundamental to the discovery and development of this promising class of therapeutic agents.

The Core of Gold's Anti-inflammatory Action: A Multi-pronged Approach

The anti-inflammatory efficacy of gold compounds is not attributable to a single mechanism but rather a complex interplay of interactions with key cellular components. These agents are known to modulate various facets of the immune system, with a pronounced impact on monocytes and macrophages.

Auranofin, an FDA-approved oral gold(I) compound, serves as a paradigmatic example. It is a potent inhibitor of the selenoenzyme thioredoxin reductase (TrxR). TrxR is an essential component of the thioredoxin system, which plays a pivotal role in maintaining cellular redox homeostasis. By inhibiting TrxR, gold compounds induce an increase in reactive oxygen species (ROS), which can subsequently trigger apoptotic pathways in inflammatory cells.

Furthermore, gold compounds have been demonstrated to suppress the activation of the master inflammatory transcription factor, NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells). NF-κB orchestrates the expression of a vast array of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. Auranofin has been shown to inhibit the IκB kinase (IKK) complex, a critical upstream activator of NF-κB, by interacting with Cys-179 of the IKKβ subunit. This inhibition prevents the degradation of IκBα and the subsequent nuclear translocation of NF-κB, thereby attenuating the inflammatory cascade.

Key Signaling Pathways in Gold-Mediated Immunomodulation

A thorough understanding of the signaling pathways modulated by gold-based drugs is paramount for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

Caption: Auranofin inhibits NF-κB activation and TrxR, leading to reduced inflammation.

Experimental Protocols: A Step-by-Step Guide

The robust evaluation of novel gold-based anti-inflammatory candidates necessitates a standardized set of in vitro and in vivo assays.

Synthesis and Characterization

Synthesis of Auranofin (Illustrative Protocol)

This protocol is adapted from published procedures and serves as a representative example for the synthesis of gold(I) phosphine (B1218219) thiolates.

• Preparation of the Silver Thiolate: 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose is reacted with silver nitrate (B79036) in methanol. The resulting silver salt precipitates and is collected by filtration.

• Reaction with Gold Phosphine Halide: The silver thiolate is then reacted with chloro(triethylphosphine)gold(I) in methanol. The silver chloride byproduct precipitates and is removed by filtration.

• Purification: The crude auranofin in the filtrate is purified by chromatography on silica (B1680970) gel followed by crystallization.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are essential for confirming the structure of the synthesized gold complexes and assessing their purity.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the molecular weight of the complex and to study its interactions with biological molecules.

In Vitro Evaluation

Thioredoxin Reductase (TrxR) Inhibition Assay

• Principle: This colorimetric assay measures the inhibition of TrxR activity by monitoring the reduction of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to 5-thio-2-nitrobenzoic acid (TNB), which absorbs at 412 nm.

• Methodology:

  • Reagent Preparation:

    • Assay Buffer: 50 mM Potassium Phosphate, pH 7.4, with 1 mM EDTA.

    • DTNB Solution: 10 mM DTNB in assay buffer.

    • NADPH Solution: 10 mM NADPH in assay buffer.

    • TrxR Enzyme: Purified recombinant human TrxR.

  • Assay Procedure:

    • In a 96-well plate, add assay buffer, NADPH solution, and the test gold compound at various concentrations.

    • Add the TrxR enzyme to each well and incubate for 15 minutes at room temperature.

    • Initiate the reaction by adding the DTNB solution.

    • Immediately measure the absorbance at 412 nm every 30 seconds for 10 minutes using a microplate reader.

  • Data Analysis: Calculate the rate of TNB formation (slope of the absorbance vs. time curve). Determine the percentage of inhibition for each compound concentration relative to the vehicle control and calculate the IC50 value.

NF-κB Luciferase Reporter Assay

• Principle: This cell-based assay measures the transcriptional activity of NF-κB. Cells are transfected with a plasmid containing the luciferase reporter gene driven by an NF-κB response element.

• Methodology:

  • Cell Culture and Transfection:

    • Culture a suitable cell line (e.g., RAW 264.7 macrophages) in DMEM supplemented with 10% FBS.

    • Co-transfect the cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization) using a suitable transfection reagent.

  • Assay Procedure:

    • After 24 hours, pre-treat the transfected cells with various concentrations of the gold compound for 1 hour.

    • Stimulate the cells with an NF-κB activator (e.g., 100 ng/mL lipopolysaccharide (LPS)) for 6 hours.

    • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the fold induction of NF-κB activity in stimulated cells compared to unstimulated cells and determine the percentage of inhibition by the gold compound.

In Vivo Efficacy Model

Collagen-Induced Arthritis (CIA) in DBA/1 Mice

• Principle: This is a widely accepted animal model for rheumatoid arthritis, mimicking key pathological features of the human disease.

• Methodology:

  • Induction of Arthritis:

    • On day 0, immunize male DBA/1 mice (8-10 weeks old) intradermally at the base of the tail with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant.

    • On day 21, administer a booster immunization with 100 µg of bovine type II collagen emulsified in Incomplete Freund's Adjuvant.

  • Treatment:

    • Begin treatment with the test gold compound (e.g., daily oral gavage) upon the first signs of arthritis (prophylactic) or after the establishment of disease (therapeutic).

  • Clinical Assessment:

    • Monitor the mice daily for the onset and severity of arthritis using a clinical scoring system (see Table 2).

    • Measure paw thickness using a digital caliper.

  • Endpoint Analysis: At the end of the study (e.g., day 42), collect paws for histological analysis to assess inflammation, pannus formation, and bone erosion.

Quantitative Data for Comparison

The following tables provide a summary of quantitative data for selected gold-based anti-inflammatory compounds to facilitate comparison.

Table 1: In Vitro Inhibitory Activity of Gold Compounds

Compound	Target	Assay	Cell Line/Enzyme	IC50 (µM)
Auranofin	TrxR	DTNB Reduction	Recombinant Human TrxR	~0.02
Auranofin	NF-κB	Luciferase Reporter	RAW 264.7	~0.5
Gold(I) NHC Complex	TrxR	DTNB Reduction	Cancer Cell Lysate	0.567
Gold Nanoparticles (50 nm)	TNF-α Release	ELISA	RAW 264.7	~25 µg/mL

Table 2: Clinical Scoring System for Collagen-Induced Arthritis in Mice

Score	Description of Paw
0	No evidence of erythema or swelling
1	Erythema and mild swelling confined to the tarsals or ankle joint
2	Erythema and mild swelling extending from the ankle to the tarsals
3	Erythema and moderate swelling extending from the ankle to the metatarsal joints
4	Erythema and severe swelling encompassing the ankle, foot, and digits, or ankylosis of the limb

The maximum score per mouse is 16 (4 points for each of the four paws).

The Drug Discovery and Development Workflow

The journey from a promising gold compound to a potential clinical candidate follows a well-defined path.

Caption: A streamlined workflow for gold-based anti-inflammatory drug development.

Future Perspectives

The renaissance of gold-based therapeutics is driven by a deeper mechanistic understanding and the potential for innovative drug design. Future research will likely focus on the development of gold(I) and gold(III) complexes with tailored ligand systems to enhance target specificity and minimize off-target toxicity. The use of gold nanoparticles as delivery vehicles offers an exciting avenue for targeted therapy, potentially concentrating the therapeutic agent at sites of inflammation and reducing systemic exposure. As our knowledge of the intricate signaling networks governing inflammation expands, so too will the opportunities for designing highly effective and safe gold-based medicines.

An In-depth Technical Guide on the Immunosuppressive Mechanism of Action of Disodium Aurothiomalate

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Disodium (B8443419) aurothiomalate (B1210753), also known as gold sodium thiomalate, is a disease-modifying antirheumatic drug (DMARD) with a long history in the treatment of inflammatory conditions, particularly rheumatoid arthritis.[1] Its therapeutic efficacy stems from a complex and multifaceted mechanism of action that imparts potent immunosuppressive and anti-inflammatory effects. This technical guide provides a comprehensive overview of the core mechanisms, focusing on the drug's interaction with key immune cells, its modulation of critical intracellular signaling pathways, and its impact on the production of inflammatory mediators. The primary modes of action include the inhibition of T-cell activation and proliferation, suppression of macrophage and dendritic cell function, and targeted disruption of the NF-κB and MAPK signaling cascades.[1][2][3][4] By elucidating these pathways, this document aims to provide a detailed resource for researchers and professionals in immunology and drug development.

Core Mechanisms of Immunosuppression: Cellular Targets

Disodium aurothiomalate exerts its immunomodulatory effects by targeting several key cell types that are pivotal in orchestrating the immune response.

T-Lymphocytes

T-cells are a primary target of disodium aurothiomalate. The drug significantly inhibits T-cell proliferation and activation in response to stimuli.[2][5] This is achieved through multiple mechanisms:

• Inhibition of IL-2 Signaling: Disodium aurothiomalate interferes with the stimulatory effects of Interleukin-2 (B1167480) (IL-2) on T-cells. This is accomplished partly by inhibiting the expression of the IL-2 receptor and partly through other downstream mechanisms that disrupt the proliferative process even after receptor expression has occurred.[2]

• Inhibition of Protein Kinase C (PKC): The drug has been shown to inhibit the activity of T-cell PKC in a dose-dependent manner.[6] As PKC is a critical enzyme in the T-cell activation cascade, its inhibition prevents the translocation of PKC from the cytosol to the membrane, thereby blocking downstream signaling events required for activation.[6]

Macrophages

Macrophages, which play a central role in both innate immunity and the inflammatory processes of autoimmune diseases, are strongly modulated by disodium aurothiomalate. Gold compounds are known to accumulate within macrophages, leading to:

• Inhibition of Macrophage Activity: The drug inhibits key macrophage functions, including phagocytosis and the generation of reactive oxygen species.[1][2]

• Suppression of Inflammatory Mediators: It effectively suppresses the production and release of pro-inflammatory cytokines, notably Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 (IL-1).[1]

• Enzyme Inhibition: The activity of lysosomal enzymes such as beta-glucuronidase and acid phosphatase is inhibited, which can reduce tissue degradation in inflammatory sites.[2]

Dendritic Cells (DCs)

Dendritic cells are the most potent antigen-presenting cells (APCs) and are crucial for initiating adaptive immune responses. Disodium aurothiomalate suppresses the differentiation and function of DCs generated from peripheral blood monocytes. This leads to a reduced capacity to stimulate T-cells, which is a key aspect of its immunosuppressive action. Specific effects include:

• Reduced Expression of Surface Molecules: Treatment with the drug leads to lower expression of co-stimulatory molecules CD80 and CD86, as well as MHC class I and II molecules (HLA-ABC and HLA-DR).[7][8][9] This impairs the ability of DCs to effectively present antigens and provide the necessary co-stimulation for T-cell activation.

• Inhibition of Cytokine Production: The production of the key Th1-polarizing cytokine, IL-12p70, is markedly reduced in DCs treated with disodium aurothiomalate.

Cell Type	Key Function Affected	Effect of Disodium Aurothiomalate
T-Lymphocytes	Proliferation & Activation	Inhibition
IL-2 Receptor Expression	Inhibition
Protein Kinase C (PKC) Activity	Inhibition
Macrophages	Activation & Phagocytosis	Inhibition
Pro-inflammatory Cytokine Production (TNF-α, IL-1)	Inhibition
Lysosomal Enzyme Activity	Inhibition
Dendritic Cells	Maturation & T-Cell Stimulation	Suppression
Expression of CD80, CD86, MHC-II	Reduction
IL-12p70 Production	Marked Reduction
Table 1: Summary of Disodium Aurothiomalate's Effects on Key Immune Cells.

Molecular Signaling Pathways

The immunosuppressive effects of disodium aurothiomalate are underpinned by its ability to interfere with critical intracellular signaling pathways that regulate inflammation and immunity.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of genes involved in inflammation, immunity, and cell survival.[10] Disodium aurothiomalate is a known inhibitor of NF-κB activation.[3][4] Upon stimulation by inflammatory signals (e.g., TNF-α), the IκB kinase (IKK) complex phosphorylates the inhibitory protein IκBα, targeting it for degradation. This releases the NF-κB dimer (typically p65/p50), allowing it to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Disodium aurothiomalate disrupts this cascade, preventing NF-κB nuclear translocation and subsequent gene expression.[11]

Figure 1: Inhibition of the canonical NF-κB signaling pathway by Disodium Aurothiomalate.

Modulation of the MAPK Signaling Pathway

Mitogen-activated protein kinase (MAPK) pathways are crucial for translating extracellular stimuli into cellular responses, including the production of inflammatory mediators.[12] Disodium aurothiomalate specifically targets the p38 MAPK cascade. It does not inhibit p38 directly; instead, it upregulates the expression of MAPK Phosphatase 1 (MKP-1). MKP-1 is a dual-specificity phosphatase that dephosphorylates and inactivates p38 MAPK.[12] By increasing MKP-1, disodium aurothiomalate leads to reduced phosphorylation (activation) of p38, which in turn suppresses the expression of downstream inflammatory genes like Cyclooxygenase-2 (COX-2), Matrix Metalloproteinase-3 (MMP-3), and IL-6.[12]

Figure 2: Modulation of the p38 MAPK pathway by Disodium Aurothiomalate via MKP-1 upregulation.

Summary of Molecular Effects

The cellular and signaling pathway modulations result in a profound alteration of the molecular landscape of the immune response.

Mediator / Enzyme	Effect of Disodium Aurothiomalate
Pro-inflammatory Cytokines
TNF-α	Inhibition of production
IL-1β	Inhibition of production
IL-6	Inhibition of expression
IL-12p70	Marked reduction of production
Inflammatory Enzymes
Cyclooxygenase-2 (COX-2)	Inhibition of expression
Matrix Metalloproteinase-3 (MMP-3)	Inhibition of expression
Acid Phosphatase	Inhibition
Beta-glucuronidase	Inhibition
Elastase	Inhibition
Other Mediators
Prostaglandins	Inhibition of synthesis
Table 2: Summary of Disodium Aurothiomalate's Effects on Key Inflammatory Mediators and Enzymes.

Key Experimental Protocols

The following protocols provide detailed methodologies for assessing the immunosuppressive effects of disodium aurothiomalate.

Protocol: Western Blot for p38 MAPK Phosphorylation

This protocol is used to determine the effect of disodium aurothiomalate on the phosphorylation status of p38 MAPK in response to a stimulus like IL-1β.

• Cell Culture and Treatment: Culture relevant cells (e.g., chondrocytes, macrophages) to 80-90% confluency. Pre-treat cells with various concentrations of disodium aurothiomalate for a specified time (e.g., 1-2 hours) before stimulating with a known activator (e.g., IL-1β, LPS) for a short period (e.g., 15-30 minutes).

• Cell Lysis: Wash cells with ice-cold PBS. Lyse cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape cells, collect lysates, and incubate on ice for 30 minutes.[13]

• Protein Quantification: Centrifuge lysates at ~14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.[13]

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes to denature proteins.[13]

• SDS-PAGE: Load equal amounts of protein (20-30 µg) per lane onto a 10-12% polyacrylamide gel. Run electrophoresis to separate proteins by size.[14]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a semi-dry or wet transfer system.[14]

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST)) to prevent non-specific antibody binding.[15]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phospho-p38 MAPK (Thr180/Tyr182), diluted in blocking buffer (typically 1:1000 in 5% BSA/TBST), overnight at 4°C with gentle agitation.[15]

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in blocking buffer (1:5000-1:10,000 in 5% milk/TBST) for 1 hour at room temperature.[15]

• Detection: Wash the membrane again three times with TBST. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imaging system.[15]

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of antibodies and re-probed with a primary antibody against total p38 MAPK.[15]

• Data Analysis: Quantify band intensities using densitometry software (e.g., ImageJ). Calculate the ratio of phospho-p38 to total p38 for each sample to determine the relative phosphorylation level.[15]

Protocol: NF-κB Nuclear Translocation Assay (Immunofluorescence)

This assay visualizes the location of the NF-κB p65 subunit to assess inhibition of its translocation from the cytoplasm to the nucleus.

• Cell Culture: Seed cells (e.g., HeLa cells, primary macrophages) onto glass coverslips in a 24-well plate and allow them to adhere overnight.[16]

• Treatment: Pre-incubate cells with desired concentrations of disodium aurothiomalate for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator (e.g., 20 ng/mL TNF-α or 100 ng/mL LPS) for the optimal translocation time (typically 30-60 minutes). Include unstimulated and vehicle-treated controls.[16][17]

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash again with PBS and permeabilize the cell membranes with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific binding by incubating with a blocking buffer (e.g., 1% BSA in PBS) for 30-60 minutes.

• Primary Antibody: Incubate the cells with a primary antibody against the NF-κB p65 subunit (diluted in blocking buffer) for 1-2 hours at room temperature or overnight at 4°C.

• Secondary Antibody: Wash three times with PBS. Incubate with a fluorescently-conjugated secondary antibody (e.g., Alexa Fluor 488 anti-rabbit IgG) for 1 hour at room temperature in the dark.

• Nuclear Staining: Wash three times with PBS. Counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole) for 5 minutes.

• Mounting and Imaging: Wash a final time and mount the coverslips onto microscope slides. Acquire images using a confocal or high-content fluorescence microscope.[16]

• Image Analysis: Quantify the fluorescence intensity of p65 staining in the nuclear (DAPI-positive) and cytoplasmic regions for multiple cells per condition. Calculate the nuclear-to-cytoplasmic intensity ratio to quantify translocation.[16]

Protocol: Mixed Lymphocyte Reaction (MLR) for DC Function

This assay assesses the capacity of dendritic cells (DCs), treated with disodium aurothiomalate, to stimulate the proliferation of allogeneic T-cells.

Figure 3: Experimental workflow for a one-way Mixed Lymphocyte Reaction (MLR) assay.

• Cell Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from two different healthy donors (Donor A and Donor B) using density gradient centrifugation (e.g., Ficoll-Paque).[18]

• DC Generation (Stimulator Cells): From Donor A, isolate monocytes (e.g., using CD14+ magnetic beads). Culture these monocytes for 5-7 days in media containing GM-CSF and IL-4 to differentiate them into immature DCs (iDCs).

• Drug Treatment: On day 5, treat the iDC cultures with various concentrations of disodium aurothiomalate or a vehicle control.

• DC Maturation: After 1-2 hours of drug pre-treatment, add a maturation stimulus (e.g., LPS or TNF-α) and culture for an additional 24-48 hours.

• Responder Cell Preparation: From Donor B, isolate CD4+ T-cells to be used as responder cells. These can be labeled with a proliferation-tracking dye like CFSE (Carboxyfluorescein succinimidyl ester).[19]

• Stimulator Cell Inactivation: Harvest the mature, treated DCs from Donor A. Inactivate them using Mitomycin-C (25-50 µg/mL) or irradiation to prevent their own proliferation, ensuring that any measured proliferation is from the responder T-cells. Wash thoroughly.[18]

• Co-Culture: In a 96-well plate, co-culture the inactivated stimulator DCs with the CFSE-labeled responder T-cells at a specific ratio (e.g., 1:10 DC:T-cell).[20]

• Incubation: Incubate the co-culture for 3-7 days at 37°C in a 5% CO2 incubator.[20]

• Proliferation Analysis: Harvest the cells and analyze T-cell proliferation by flow cytometry. Each cell division will halve the CFSE fluorescence intensity, allowing for the quantification of proliferating cells.[19]

Conclusion

The immunosuppressive mechanism of disodium aurothiomalate is a result of its pleiotropic effects on the immune system. It functions not through a single target but by modulating a network of cellular and molecular interactions. Its ability to inhibit key immune cells like T-cells, macrophages, and dendritic cells, coupled with its targeted disruption of the pro-inflammatory NF-κB and p38 MAPK signaling pathways, culminates in a potent anti-inflammatory and disease-modifying effect. A thorough understanding of these intricate mechanisms is essential for the rational design of next-generation immunomodulatory therapies that may replicate its efficacy with an improved safety profile.

References

• 1. What is Sodium Aurothiomalate used for? [synapse.patsnap.com]
• 2. Sodium aurothiomalate inhibits T cell responses to interleukin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of NF-κB inhibitor aurothiomalate on local inflammation in experimental Th1- and Th2-type immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of in vitro proliferative response of cultured T lymphocytes to interleukin-2 by gold sodium thiomalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phospho-p38 MAPK Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 7. Frontiers | Inhibition of DAI refrains dendritic cells from maturation and prolongs murine islet and skin allograft survival [frontiersin.org]
• 8. CD80 and CD86 knockdown in dendritic cells regulates Th1/Th2 cytokine production in asthmatic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DC matured by inflammation induce CD86-dependent priming of naïve CD8+ T cells in the absence of their cognate peptide antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Aurothiomalate inhibits cyclooxygenase 2, matrix metalloproteinase 3, and interleukin-6 expression in chondrocytes by increasing MAPK phosphatase 1 expression and decreasing p38 phosphorylation: MAPK phosphatase 1 as a novel target for antirheumatic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. P38 mitogen activated protein kinase expression and regulation by interleukin-4 in human B cell non-Hodgkin lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Quantitative imaging assay for NF-κB nuclear translocation in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. sartorius.com [sartorius.com]

Disodium Aurothiomalate: A Technical Guide to its Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) aurothiomalate (B1210753), a gold-based compound, has a long history in the treatment of rheumatoid arthritis. As a disease-modifying antirheumatic drug (DMARD), its therapeutic efficacy is attributed to its immunomodulating and anti-inflammatory properties. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of disodium aurothiomalate, with a focus on its mechanism of action. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and related fields.

Chemical Structure and Physicochemical Properties

Disodium aurothiomalate is a coordination polymer with the chemical formula C₄H₃AuNa₂O₄S.[1] In its solid state and in solution, it exists as a mixture of oligomeric and polymeric structures, with gold(I) ions linearly coordinated by two sulfur atoms from the thiomalate ligands.[1] The thiomalate component of the molecule is typically a racemic mixture.[1]

Physicochemical Data

Property	Value	Reference
Molecular Formula	C₄H₃AuNa₂O₄S (anhydrous)	[1]
C₄H₅AuNa₂O₅S (hydrate)
Molecular Weight	390.08 g/mol (anhydrous)	[2]
408.09 g/mol (hydrate)
Appearance	White to yellowish-white powder
Solubility in Water	200 mg/mL
InChI (anhydrous)	InChI=1S/C4H6O4S.Au.2Na/c5-3(6)1-2(9)4(7)8;;;/h2,9H,1H2,(H,5,6)(H,7,8);;;/q;3*+1/p-3	[2]
SMILES (anhydrous)	C(C(C(=O)[O-])[S-])C(=O)[O-].[Na+].[Na+].[Au+]

Pharmacokinetic Properties

Disodium aurothiomalate is administered via intramuscular injection. Following administration, it is absorbed and distributed throughout the body. The gold and thiomalate moieties separate in vivo, with the gold becoming protein-bound.[3]

Parameter	Value	Reference
Bioavailability (Intramuscular)	Not explicitly quantified, but readily absorbed	[3]
Protein Binding	High	[4]
Elimination Half-life	Variable, increases with successive doses	[4]
Excretion	Primarily renal (slowly); also fecal	[3]

Mechanism of Action & Signaling Pathways

The precise mechanism of action of disodium aurothiomalate is not fully elucidated but is known to involve the modulation of multiple signaling pathways implicated in inflammation and immune responses.

Inhibition of the NF-κB Signaling Pathway

Disodium aurothiomalate has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammatory gene expression.[5] While a direct interaction with IKKβ has been suggested, evidence points towards an indirect mechanism involving the inhibition of p38 MAPK phosphorylation, which subsequently impacts downstream NF-κB activation.

Inhibition of the NF-κB signaling pathway by disodium aurothiomalate.

Inhibition of the PKC-ι Signaling Pathway

A more direct molecular target of disodium aurothiomalate has been identified in the Protein Kinase C iota (PKC-ι) signaling pathway. Aurothiomalate covalently binds to a specific cysteine residue (Cys-69) within the PB1 domain of PKC-ι.[6] This modification prevents the interaction of PKC-ι with its binding partner, Par6, thereby inhibiting downstream signaling cascades involved in cell growth and transformation.[6][7]

Inhibition of the PKC-ι signaling pathway by disodium aurothiomalate.

Inhibition of Prostaglandin (B15479496) Synthesis

Disodium aurothiomalate has been shown to inhibit the synthesis of prostaglandins, which are key mediators of inflammation and pain.[8] This effect is achieved through the inhibition of cyclooxygenase-2 (COX-2) expression, leading to a reduction in the production of prostaglandin E2 (PGE₂).[6]

Inhibition of prostaglandin synthesis by disodium aurothiomalate.

Experimental Protocols

The following are representative protocols for the synthesis, analysis, and in vitro evaluation of disodium aurothiomalate. These are provided as examples and may require optimization for specific laboratory conditions and research objectives.

Synthesis of Disodium Aurothiomalate

This protocol is adapted from a patented method for the synthesis of sodium aurothiomalate.[9]

Materials:

• Thiomalic acid

• Sodium hydroxide (B78521) (NaOH)

• Gold(I) iodide (AuI)

• Ethyl alcohol

• Methyl alcohol

• Glycerine

• Deionized water

Procedure:

• Prepare a solution of sodium thiomalate by neutralizing 15 g of pure thiomalic acid with 12 g of sodium hydroxide in deionized water to a final volume of 200 cc.

• In a separate vessel, suspend 32.4 g of freshly prepared gold(I) iodide in 200 cc of water.

• Mix the sodium thiomalate solution with the gold(I) iodide suspension in the cold. The gold(I) iodide will dissolve, forming sodium aurothiomalate and sodium iodide.

• Precipitate the sodium aurothiomalate by adding 400 cc of ethyl alcohol. The product will separate as an oily liquid.

• Decant the supernatant containing the dissolved sodium iodide.

• Dissolve the oily precipitate in a minimal amount of water and re-precipitate with ethyl alcohol.

• Repeat the dissolution and precipitation step.

• Dissolve the final precipitate in the smallest possible volume of water.

• Add an equal volume of glycerine to the aqueous solution.

• Add this mixture to an excess of methyl alcohol to precipitate the solid product.

• Wash the precipitate with methyl alcohol and dry to obtain disodium aurothiomalate as a white to yellowish-green powder.

HPLC Analysis of Gold Compounds in Biological Samples

This protocol provides a general framework for the analysis of gold compounds in biological matrices, which can be adapted for disodium aurothiomalate.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile phase: To be optimized, but may consist of a buffered aqueous solution and an organic modifier (e.g., acetonitrile (B52724) or methanol).

• Sample preparation reagents (e.g., protein precipitation agents, derivatizing agents if necessary).

Procedure:

• Sample Preparation:

  • For plasma or serum samples, perform protein precipitation by adding a threefold excess of a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the precipitated proteins.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Set the column temperature (e.g., 30°C).

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Inject the prepared sample.

  • Run a gradient or isocratic elution program to separate the components.

  • Detect the gold-containing species using the appropriate detector (e.g., UV at a specific wavelength or ICP-MS monitoring the gold isotope).

• Quantification:

  • Prepare a calibration curve using standards of known disodium aurothiomalate concentrations.

  • Quantify the amount of disodium aurothiomalate in the sample by comparing its peak area or height to the calibration curve.

Cell Viability (MTT) Assay with Fibroblast-Like Synoviocytes (FLS)

This protocol describes a method to assess the cytotoxicity of disodium aurothiomalate on rheumatoid arthritis fibroblast-like synoviocytes (RA-FLS).

Materials:

• RA-FLS cell line (e.g., MH7A).

• Cell culture medium (e.g., DMEM supplemented with 10% FBS).

• Disodium aurothiomalate stock solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding:

  • Seed RA-FLS cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Treatment with Disodium Aurothiomalate:

  • Prepare serial dilutions of disodium aurothiomalate in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of disodium aurothiomalate. Include untreated control wells (medium only) and vehicle control wells if the drug is dissolved in a solvent.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C.

  • After incubation, add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Gently pipette up and down to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm if desired.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Conclusion

Disodium aurothiomalate remains a significant compound in the study of inflammatory and autoimmune diseases. Its multifaceted mechanism of action, involving the inhibition of key signaling pathways such as NF-κB, PKC-ι, and prostaglandin synthesis, provides a basis for its therapeutic effects. This technical guide has provided a comprehensive overview of its chemical structure, properties, and biological activities, along with exemplary experimental protocols. It is anticipated that this information will be a valuable resource for researchers and professionals in the field, facilitating further investigation into the therapeutic potential of this and other gold-based compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Fate of the gold and the thiomalate part after intramuscular administration of aurothiomalate to mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aurothiomalate inhibits cyclooxygenase 2, matrix metalloproteinase 3, and interleukin-6 expression in chondrocytes by increasing MAPK phosphatase 1 expression and decreasing p38 phosphorylation: MAPK phosphatase 1 as a novel target for antirheumatic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. SODIUM AUROTHIOMALATE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 9. US1994213A - Process for manufacture of sodium auro-thiomalate - Google Patents [patents.google.com]

Synthesis and Purification of Disodium Aurothiomalate: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive overview of the synthesis and purification of disodium (B8443419) aurothiomalate (B1210753). This document outlines a detailed experimental protocol based on established methods and discusses modern analytical techniques for characterization and quality control.

Disodium aurothiomalate, a gold(I) thiolate complex, has been a subject of scientific interest for its therapeutic properties. Its synthesis and purification are critical steps in ensuring the quality and reproducibility of research outcomes. This guide presents a foundational method for its preparation and purification, alongside contemporary analytical approaches for its characterization.

Synthesis of Disodium Aurothiomalate

The synthesis of disodium aurothiomalate involves the reaction of a gold(I) source with thiomalic acid in an aqueous medium. A well-documented method involves the use of gold(I) iodide as the gold precursor.

Experimental Protocol

This protocol is adapted from a previously established method.

Materials:

• Thiomalic acid

• Sodium hydroxide (B78521)

• Gold(I) iodide

• Ethanol

• Methanol

• Glycerine

• Deionized water

Procedure:

• Preparation of Sodium Thiomalate Solution: Dissolve 15 grams of pure thiomalic acid in a solution of 12 grams of sodium hydroxide in water, adjusting the total volume to 200 cc.

• Reaction with Gold(I) Iodide: In a separate vessel, suspend 32.4 grams of freshly prepared gold(I) iodide in 200 cc of water. In the cold, mix the sodium thiomalate solution with the gold(I) iodide suspension. The gold iodide will dissolve, leading to the formation of sodium aurothiomalate and sodium iodide.

• Initial Precipitation: Add 400 cc of ethyl alcohol to the reaction mixture. The disodium aurothiomalate will precipitate as an oily liquid, while the sodium iodide remains in solution.

• Purification by Reprecipitation:

  • Separate the oily precipitate and dissolve it in a minimal amount of water.

  • Precipitate the disodium aurothiomalate again by adding ethanol.

• Final Precipitation and Isolation:

  • Dissolve the precipitate from the previous step in the smallest possible quantity of water.

  • Add an equal volume of glycerine to this solution.

  • Add this mixture to an excess of methyl alcohol to precipitate the solid disodium aurothiomalate.

• Washing and Drying: Wash the solid precipitate with methyl alcohol and then dry it to obtain the final product.

The resulting disodium aurothiomalate should be a white powder with a yellowish-green tinge, which is hygroscopic and highly soluble in water.

Synthesis Workflow

The Dawn of Chrysotherapy: An In-depth Technical Guide to the Early Clinical Efficacy of Disodium Aurothiomalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the early clinical studies investigating the efficacy of Disodium Aurothiomalate (B1210753) for the treatment of rheumatoid arthritis (RA). The content delves into the foundational data, experimental methodologies, and the nascent understanding of the drug's mechanism of action, offering valuable insights for contemporary drug development and research.

Introduction: The Advent of Gold in Rheumatoid Arthritis Therapy

The therapeutic use of gold compounds, known as chrysotherapy, for rheumatoid arthritis was pioneered by Jacques Forestier in the late 1920s.[1] For decades, injectable gold salts, including Disodium Aurothiomalate (also referred to as gold sodium thiomalate), were a cornerstone of treatment for progressive RA, a role they maintained until the emergence of newer disease-modifying antirheumatic drugs (DMARDs) in the 1990s.[1][2] This guide focuses on the seminal clinical investigations that established the efficacy of Disodium Aurothiomalate, providing a granular look at the quantitative outcomes and the protocols that defined this era of rheumatology.

Quantitative Efficacy Data from Early Clinical Trials

Early clinical trials of Disodium Aurothiomalate demonstrated a significant therapeutic benefit in patients with rheumatoid arthritis. The data, while not always as rigorously analyzed as in modern studies, consistently pointed towards improvements in both clinical and laboratory parameters of disease activity. Below are summary tables of quantitative data extracted from key meta-analyses and influential early trials.

Table 1: Pooled Analysis of Efficacy from Placebo-Controlled Trials

Outcome Measure	Percentage Change in Favor of Gold (Adjusted for Placebo)	Statistical Significance	Reference
Active Joint Count	30.1%	p < 0.00001	[3]
Grip Strength	13.7%	p < 0.013	[3]
Functional Capacity	13.0%	p < 0.0005	[3]
Hemoglobin Concentration	5.3%	p < 0.02	[3]
Erythrocyte Sedimentation Rate (ESR)	19.6%	p < 0.02	[3]
Number of Swollen Joints	30% fewer than placebo	Statistically Significant	[4]

Table 2: Patient Withdrawal Rates from Early Clinical Trials

Reason for Withdrawal	Disodium Aurothiomalate Group	Placebo/Control Group	Odds Ratio (95% CI)	Reference
Toxicity	22%	4%	3.9 (2.1 - 7.2)	[4]
Mucocutaneous Toxicity	-	-	4.2	[5]
Lack of Efficacy (vs. Auranofin)	6 patients	11 patients	-	[6]
Adverse Reactions (vs. Auranofin)	15 patients	9 patients	-	[6]

Experimental Protocols of Early Clinical Studies

The methodologies of early clinical trials with Disodium Aurothiomalate laid the groundwork for future rheumatological research. While protocols varied, a general framework can be discerned from the available literature.

Patient Selection Criteria

• Diagnosis: Patients were typically required to have a diagnosis of "definite" or "classical" rheumatoid arthritis according to the criteria of the time, such as those established by the American Rheumatism Association (ARA).

• Disease Activity: Active disease was a prerequisite, often defined by the presence of a certain number of swollen and tender joints, elevated ESR, and morning stiffness.

• Exclusion Criteria: Patients with significant renal or hepatic disease, hematological abnormalities, or a history of severe reactions to heavy metals were generally excluded.

Study Design

• Design: The gold standard, even in earlier trials, was the double-blind, placebo-controlled, randomized clinical trial.

• Duration: Study durations varied, with many lasting from six months to two years to adequately assess the slow-acting nature of the drug.

Dosage and Administration

• Route of Administration: Disodium Aurothiomalate was administered via deep intramuscular injection.

• Dosage Regimen: A common protocol involved an initial test dose of 10 mg, followed by 50 mg weekly. The cumulative dose was considered important, with benefits not expected until at least 500mg had been administered. If no response was seen after a cumulative dose of 1000mg, the treatment was often discontinued.

Outcome Measures

A variety of clinical and laboratory parameters were used to assess efficacy:

• Joint Involvement:

  • Number of tender joints

  • Number of swollen joints

  • Articular Index

• Functional Assessment:

  • Grip strength

  • Duration of morning stiffness

  • Functional capacity assessments

• Pain:

  • Visual Analogue Scale (VAS) for pain

• Global Assessments:

  • Physician's global assessment of disease activity

  • Patient's global assessment of disease activity

• Laboratory Markers:

  • Erythrocyte Sedimentation Rate (ESR)

  • Hemoglobin levels

• Radiological Assessment:

  • X-rays of hands and feet to assess the progression of joint damage.

Safety and Toxicity Monitoring

Due to the known toxicity of gold salts, rigorous monitoring was a key part of the experimental protocol. This included regular monitoring of:

• Hematology: Complete blood counts to detect leukopenia or thrombocytopenia.

• Renal Function: Urinalysis to screen for proteinuria.

• Mucocutaneous Reactions: Regular examination for skin rashes and stomatitis.

Visualizing Experimental and Molecular Pathways

To further elucidate the methodologies and proposed mechanisms of action, the following diagrams are provided in the DOT language for Graphviz.

Caption: A diagram illustrating the typical workflow of early double-blind, placebo-controlled clinical trials of Disodium Aurothiomalate.

Caption: A diagram showing the proposed inhibition of the NF-κB signaling pathway by gold compounds like Disodium Aurothiomalate.

Mechanism of Action: An Early Perspective

The precise mechanism of action of Disodium Aurothiomalate was not fully understood during the period of these early studies. However, it was recognized that the thiol group played a crucial role.[7] The prevailing hypotheses centered on the drug's ability to modulate the immune system. It is now understood that gold compounds can inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response.[5][8] This inhibition is thought to occur through the blockade of IκB kinase (IKK), which prevents the degradation of IκB and the subsequent translocation of NF-κB to the nucleus to initiate the transcription of pro-inflammatory genes.[9]

Conclusion

The early clinical studies of Disodium Aurothiomalate were pivotal in establishing a therapeutic option for patients with rheumatoid arthritis at a time when few effective treatments were available. These investigations, though lacking the sophisticated statistical analyses and detailed molecular profiling of modern trials, provided clear evidence of the drug's efficacy in reducing the signs and symptoms of RA. The significant rate of adverse events, however, underscored the need for careful patient monitoring and ultimately drove the search for safer alternatives. This historical data serves as a valuable benchmark for the evolution of rheumatology drug development and highlights the enduring challenge of balancing efficacy and toxicity in the management of chronic inflammatory diseases.

References

• 1. Gold Therapy in the Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gold Therapy in Rheumatoid Arthritis: Final Report of a Multicentre Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gold Therapy in Rheumatoid Arthritis: Final Report of a Multicentre Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Injectable gold for rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A double-blind study comparing sodium aurothiomalate and auranofin in patients with rheumatoid arthritis previously stabilized on sodium aurothiomalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One-year comparative study of gold sodium thiomalate and auranofin in the treatment of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison between sodium aurothiomalate and auranofin in rheumatoid arthritis. Results of a two-year open randomized study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gold salts in the treatment of rheumatoid arthritis. A double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of auranofin, gold sodium thiomalate, and placebo in the treatment of rheumatoid arthritis. A controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of Injectable Gold Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the pharmacological profile of injectable gold compounds, historically significant agents in the treatment of rheumatoid arthritis. This document details their mechanism of action, pharmacokinetic properties, clinical efficacy, and toxicological profile, presenting quantitative data in structured tables and illustrating key molecular interactions through detailed signaling pathway diagrams.

Executive Summary

Injectable gold compounds, also known as chrysotherapy, represent a class of disease-modifying antirheumatic drugs (DMARDs) that have been utilized for decades in the management of rheumatoid arthritis.[1][2] While their use has declined with the advent of newer therapies, a thorough understanding of their pharmacological profile remains crucial for historical context, for the management of patients still receiving this therapy, and for potential future applications of gold-based compounds in medicine. The primary injectable forms are gold sodium thiomalate and aurothioglucose.[3] Their therapeutic effects are attributed to the modulation of inflammatory pathways, although the precise mechanisms are still not fully elucidated. This guide synthesizes the current understanding of these complex agents.

Mechanism of Action

The anti-inflammatory and immunomodulatory effects of injectable gold compounds are multifaceted, involving the inhibition of key signaling pathways and cellular functions. While the exact mechanism remains a subject of ongoing research, several key actions have been identified.

2.1 Inhibition of NF-κB Signaling

A pivotal mechanism of action for gold compounds is the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammatory gene expression.[4][5] Gold compounds, particularly aurothioglucose, have been shown to directly inhibit the DNA-binding activity of NF-κB.[5][6] This inhibition is thought to occur through the modification of cysteine residues within the NF-κB protein, preventing its interaction with DNA.[5][7] Furthermore, gold compounds can inhibit IκB kinase (IKK), the enzyme responsible for phosphorylating the inhibitory protein IκBα.[7] By preventing IκBα phosphorylation and subsequent degradation, NF-κB remains sequestered in the cytoplasm and cannot translocate to the nucleus to initiate the transcription of pro-inflammatory genes.[7][8][9]

2.2 Modulation of JAK/STAT Signaling

Injectable gold compounds also interfere with the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway, which is crucial for cellular responses to a variety of cytokines.[4][10] Auranofin, an oral gold compound often used as a comparator, has been shown to inhibit the phosphorylation of JAK1 and JAK3, which in turn prevents the downstream activation of STAT proteins.[10] This disruption of JAK/STAT signaling can alter the production and balance of numerous cytokines involved in the inflammatory cascade.[10] Specifically, auranofin has been demonstrated to inhibit the phosphorylation of STAT3, a key transcription factor in the proliferation of certain cancer cells, suggesting a broader therapeutic potential for gold compounds.[11]

2.3 Interference with AHR-TGFβ1 Signaling

Recent evidence suggests that gold compounds containing planar N-heterocyclic carbene (NHC) ligands can act as potent ligands for the aryl hydrocarbon receptor (AHR).[12] Activation of AHR by these gold compounds can trigger transforming growth factor-beta 1 (TGF-β1) signaling.[12] The AHR-TGFβ1 axis is known to have immunosuppressive effects, including the suppression of CD4+ T-cell activation.[12] This novel mechanism provides another layer of understanding of the immunomodulatory properties of gold compounds.

2.4 Effects on T-Cell Function and Cytokine Production

Injectable gold compounds directly impact T-lymphocyte function. Gold sodium thiomalate can inhibit the proliferative responses of T-cells to interleukin-2 (B1167480) (IL-2), a key cytokine for T-cell activation and proliferation.[6][13] This inhibition appears to be a direct effect on the T-lymphocytes.[6] Additionally, gold compounds can modulate the production of various cytokines. They have been shown to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), IL-1β, and IL-6.[4][14]

Pharmacokinetics

The pharmacokinetic profiles of injectable gold compounds are characterized by slow onset of action, prolonged retention in the body, and significant inter-patient variability.

Parameter	Gold Sodium Thiomalate (GST)	Aurothioglucose
Bioavailability (IM)	Variable, ~64% to >95%[15]	Complete[3]
Time to Peak Plasma Concentration (Tmax)	~2 hours[15]	Not specified
Peak Plasma Concentration (Cmax)	4-8 mg/L (after 50mg IM dose)[15]	6-8 mg/L[3]
Steady-State Plasma Concentration	3-5 mg/L (achieved in 5-8 weeks)[15]	~3 mg/L[3]
Protein Binding	Avidly bound to plasma proteins[15][16]	Avidly bound to plasma proteins[16]
Half-life (t½)	~12.5 days (terminal)	~6 days[3]
Elimination	Primarily renal (~70%), some fecal (~30%)[3][15]	Primarily renal (~70%), some fecal (~30%)[3]
Retention	>50% of a single dose retained at 100 days[15]	Not specified

Table 1: Pharmacokinetic Parameters of Injectable Gold Compounds

Clinical Efficacy

Clinical trials have demonstrated the efficacy of injectable gold compounds in reducing the signs and symptoms of rheumatoid arthritis.

Outcome Measure	Percentage Improvement with Injectable Gold (vs. Placebo)	Reference
Active Joint Count	30.1% reduction	[17]
Grip Strength	13.7% increase	[17]
Functional Capacity	13.0% improvement	[17]
Erythrocyte Sedimentation Rate (ESR)	19.6% reduction	[17]
Hemoglobin Concentration	5.3% increase	[17]

Table 2: Meta-analysis of Clinical Efficacy of Injectable Gold in Rheumatoid Arthritis

In a 48-week trial of patients with a suboptimal response to methotrexate, the addition of intramuscular gold resulted in significant clinical improvement.[7]

ACR Response Criteria	Intramuscular Gold + MTX	Placebo + MTX
ACR20	61%	30%
ACR50	26%	4%
ACR70	21%	0%

Table 3: ACR Response Rates in Combination Therapy with Methotrexate[7]

Toxicity and Adverse Effects

Chrysotherapy is associated with a significant incidence of adverse effects, which can lead to discontinuation of treatment in a substantial proportion of patients.[18][19][20]

Adverse Effect	Incidence Rate (0-3 months of therapy) per 10,000 patient-months	Reference
Rash	9.8	[21]
Mouth Ulcer	4.0	[21]
Proteinuria	1.8	[21]

Table 4: Incidence of Common Adverse Effects of Chrysotherapy

Withdrawal from treatment due to toxicity is common. One meta-analysis found that 22% of patients receiving injectable gold withdrew due to toxicity, compared to 4% of patients on placebo.[1] Another study reported a withdrawal rate of 41% for patients treated with gold sodium thiomalate due to adverse reactions.[19] Other less common but potentially serious side effects include nitritoid reactions (flushing, dizziness, nausea), hematologic complications (thrombocytopenia), and chrysiasis (a blue-gray discoloration of the skin).[20][22]

Experimental Protocols

The following sections outline the methodologies for key experiments used to characterize the pharmacological profile of injectable gold compounds.

6.1 Determination of Gold Concentration in Biological Samples

• Method: Atomic Absorption Spectroscopy (AAS)

• Principle: AAS is a spectroanalytical procedure for the quantitative determination of chemical elements using the absorption of optical radiation (light) by free atoms in the gaseous state.

• Protocol Outline:

  • Sample Preparation: Biological samples (serum, urine, synovial fluid) are diluted. To compensate for matrix effects, protein is added to the working standards.[23] Alternatively, samples can undergo acid digestion followed by extraction into an organic solvent like methyl isobutyl ketone (MIBK).[15][24]

  • Standard Preparation: A standard solution of gold (e.g., 1000 mg/L Au(III)) is serially diluted to create a calibration curve.[24]

  • Instrumentation: A flame atomic absorption spectrophotometer is used. The wavelength for gold is set to 242.8 nm.[24]

  • Analysis: The prepared samples and standards are aspirated into the flame. The instrument measures the absorbance of light by the gold atoms.

  • Quantification: The concentration of gold in the samples is determined by comparing their absorbance to the calibration curve.[24]

6.2 In Vitro Assessment of NF-κB Inhibition

• Method: NF-κB Luciferase Reporter Assay

• Principle: This assay utilizes a cell line that has been stably transfected with a plasmid containing a luciferase reporter gene under the control of NF-κB response elements. Inhibition of the NF-κB pathway results in a decrease in luciferase expression and, consequently, a reduction in light emission.[19][25][26]

• Protocol Outline:

  • Cell Culture: NF-κB reporter cells (e.g., HEK293) are seeded in a 96-well plate and allowed to adhere.[19]

  • Treatment: Cells are pre-treated with various concentrations of the gold compound for a specified period (e.g., 2-4 hours).[19]

  • Stimulation: The NF-κB pathway is activated by adding a stimulant such as TNF-α to the cell culture medium.[19]

  • Incubation: The plate is incubated for a further period (e.g., 5-6 hours) to allow for luciferase gene expression.[19]

  • Lysis and Luciferase Assay: A luciferase detection reagent is added to the wells to lyse the cells and provide the substrate for the luciferase enzyme.[25]

  • Measurement: The luminescence is measured using a luminometer. A decrease in luminescence in the gold compound-treated wells compared to the stimulated control wells indicates inhibition of the NF-κB pathway.[25]

6.3 Measurement of Cytokine Levels

• Method: Enzyme-Linked Immunosorbent Assay (ELISA) or Multiplex Bead-Based Assays (e.g., Luminex)

• Principle: These immunoassays are used to quantify the concentration of specific cytokines in biological fluids, such as cell culture supernatants.[13][20]

• Protocol Outline (ELISA):

  • Coating: A 96-well plate is coated with a capture antibody specific for the cytokine of interest.

  • Blocking: The plate is blocked to prevent non-specific binding.

  • Sample Incubation: Cell culture supernatants and a series of known cytokine standards are added to the wells.

  • Detection: A biotinylated detection antibody, also specific for the cytokine, is added.

  • Enzyme Conjugation: An enzyme-conjugated streptavidin (e.g., horseradish peroxidase) is added, which binds to the biotinylated detection antibody.

  • Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme to produce a colored product.

  • Measurement: The absorbance of the colored product is measured using a plate reader. The concentration of the cytokine in the samples is determined by comparing their absorbance to the standard curve.[27]

6.4 Assessment of T-Cell Proliferation

• Method: [³H]-Thymidine Incorporation Assay

• Principle: This assay measures the proliferation of T-cells by quantifying the incorporation of a radioactive nucleoside, [³H]-thymidine, into the DNA of dividing cells.[28]

• Protocol Outline:

  • Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from blood samples.

  • Cell Culture and Treatment: PBMCs are cultured in the presence or absence of a T-cell mitogen (e.g., phytohemagglutinin) or a specific antigen, along with various concentrations of the gold compound.

  • [³H]-Thymidine Pulse: After a period of incubation (e.g., several days), [³H]-thymidine is added to the cell cultures for a shorter period (e.g., 18 hours).

  • Cell Harvesting: The cells are harvested onto a filter mat, and unincorporated [³H]-thymidine is washed away.

  • Scintillation Counting: The radioactivity on the filter mat, which is proportional to the amount of DNA synthesis and thus cell proliferation, is measured using a scintillation counter.

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by injectable gold compounds.

Figure 1: Inhibition of NF-κB Signaling by Gold Compounds

Figure 2: Interference with JAK/STAT Signaling

Figure 3: Activation of AHR-TGFβ1 Signaling

Conclusion

Injectable gold compounds possess a complex pharmacological profile characterized by multiple mechanisms of action that converge to produce anti-inflammatory and immunomodulatory effects. Their ability to inhibit key signaling pathways such as NF-κB and JAK/STAT, and to modulate T-cell function, underscores their role as potent DMARDs. While their clinical efficacy is well-documented, the significant incidence of adverse effects necessitates careful patient monitoring. The quantitative data and experimental methodologies presented in this guide provide a detailed resource for researchers and drug development professionals. A continued understanding of the molecular pharmacology of these historical compounds may yet inform the development of new, more targeted metallodrugs for a variety of inflammatory and autoimmune diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Canonical and non-canonical aryl hydrocarbon receptor signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TGF-β Signaling | Cell Signaling Technology [cellsignal.com]
• 4. TGFβ signaling pathways in human health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biocompare.com [biocompare.com]
• 6. Inhibition of the DNA-binding activity of NF-kappa B by gold compounds in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gold compound auranofin inhibits IkappaB kinase (IKK) by modifying Cys-179 of IKKbeta subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gold nanoparticles induce transcriptional activity of NF-kB in a B-lymphocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The inhibitor of κB kinase β (IKKβ) phosphorylates IκBα twice in a single binding event through a sequential mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GOLD-Induced Cytokine (GOLDIC): A Critical Review of Its Properties, Synthesis, and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antiproliferative effect of gold(I) compound auranofin through inhibition of STAT3 and telomerase activity in MDA-MB 231 human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Signaling network map of the aryl hydrocarbon receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cytokine Analysis in Cell Culture and Research Applications - Creative Proteomics [cytokine.creative-proteomics.com]
• 14. semanticscholar.org [semanticscholar.org]
• 15. www1.lasalle.edu [www1.lasalle.edu]
• 16. scite.ai [scite.ai]
• 17. researchgate.net [researchgate.net]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. bpsbioscience.com [bpsbioscience.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. A simple method for the determination of gold in serum, blood, and urine by atomic absorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]
• 24. hrcak.srce.hr [hrcak.srce.hr]
• 25. cdn.caymanchem.com [cdn.caymanchem.com]
• 26. indigobiosciences.com [indigobiosciences.com]
• 27. diva-portal.org [diva-portal.org]
• 28. Methods to Assess Proliferation of Stimulated Human Lymphocytes In Vitro: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

The Effect of Disodium Aurothiomalate on Synovial Inflammation: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Disodium (B8443419) aurothiomalate (B1210753), a gold-based disease-modifying antirheumatic drug (DMARD), has a long history in the management of rheumatoid arthritis. Its therapeutic efficacy is primarily attributed to its modulatory effects on the inflammatory and destructive processes within the synovial joints. This technical guide provides an in-depth analysis of the mechanisms of action of disodium aurothiomalate on synovial inflammation, detailing its impact on cellular and molecular pathways. The document outlines key experimental protocols for evaluating its efficacy and presents available quantitative data in structured tables. Furthermore, signaling pathways and experimental workflows are visualized to facilitate a comprehensive understanding of its pharmacological profile.

Introduction

Synovial inflammation, or synovitis, is a hallmark of inflammatory arthritides, most notably rheumatoid arthritis (RA). It is characterized by the infiltration of immune cells, proliferation of synovial fibroblasts, and the production of a plethora of inflammatory mediators, including cytokines and degradative enzymes. These processes collectively lead to the destruction of cartilage and bone. Disodium aurothiomalate exerts its anti-inflammatory effects through a multi-faceted mechanism, impacting various components of the synovial inflammatory cascade.

Mechanism of Action

The therapeutic effects of disodium aurothiomalate in synovial inflammation are not attributed to a single mode of action but rather to a combination of influences on key pathological processes.

Inhibition of Lysosomal Enzymes

Gold compounds, including disodium aurothiomalate, have been shown to inhibit the activity of lysosomal enzymes.[1][2] These enzymes, such as acid phosphatase and cathepsins, are released by synovial fluid cells and contribute to the degradation of the extracellular matrix in the joint.[1] The inhibition of these enzymes is a crucial aspect of the drug's cartilage-protective effects.

Modulation of Cellular Functions

Disodium aurothiomalate significantly affects the function of various cells implicated in synovial inflammation:

• Synovial Fibroblasts: It has been demonstrated to modulate the synthetic functions of synovial fibroblasts. Studies have shown that it can increase the molecular weight of hyaluronic acid produced by rheumatoid synovial fibroblasts, potentially restoring the lubricating properties of the synovial fluid.[3][4] It also has a dose-dependent effect on collagen and non-collagen protein synthesis by these cells.[5]

• T-Lymphocytes: The drug has been shown to inhibit T-cell responses. It can interfere with the stimulatory effects of Interleukin-2 (B1167480) (IL-2) on T-cells, partly by inhibiting IL-2 receptor expression.[6][7] It also depresses tritiated thymidine (B127349) uptake in lymphocyte cultures stimulated by phytohaemagglutinin, indicating an inhibition of blastogenesis.[8]

• Macrophages: Gold compounds accumulate in macrophages, where they can inhibit phagocytosis and the release of inflammatory mediators.[9]

Interference with Signaling Pathways

• NF-κB Signaling: The transcription factor Nuclear Factor-kappa B (NF-κB) is a central regulator of the inflammatory response in the synovium, driving the expression of pro-inflammatory cytokines and other mediators.[10][11] While the direct inhibitory effect of disodium aurothiomalate on NF-κB is an area of ongoing research, its ability to modulate cytokine production suggests an indirect influence on this critical pathway.

• Thioredoxin Reductase (TrxR) Inhibition: Disodium aurothiomalate is an inhibitor of the selenoenzyme thioredoxin reductase (TrxR).[12] TrxR is a key enzyme in maintaining cellular redox balance. Its inhibition can lead to increased oxidative stress and modulate redox-sensitive signaling pathways, contributing to the drug's anti-inflammatory and pro-apoptotic effects on hyperproliferative synoviocytes.[12]

Sequestration of Reactive Aldehydes and Thiol Restoration

In the inflamed rheumatoid joint, there is an increased generation of reactive aldehydes, which are cytotoxic and contribute to cell destruction.[13] Disodium aurothiomalate, being a thiol-containing compound, can directly sequester these reactive aldehydes.[13] Furthermore, it can augment intracellular thiol pools, which helps to buffer against increased aldehyde load and oxidative stress.[13]

Quantitative Data on the Effects of Disodium Aurothiomalate

The following tables summarize the available quantitative data on the effects of disodium aurothiomalate on key parameters of synovial inflammation.

Table 1: Inhibition of Thioredoxin Reductase (TrxR1) by Gold Compounds

Gold Compound	50% Inhibitory Concentration (IC50)
Auranofin	~5 nM
Disodium Aurothiomalate	~4000 nM
Sodium Aurothiosulfate	~1000 nM
Triphenyl Phosphine Gold Chloride	~20 nM
Gold Acetate	~500 nM

Data extracted from a study on rat TrxR1.[12]

Table 2: Effect of Disodium Aurothiomalate on Synovial Cell Proliferation

Concentration of Disodium Aurothiomalate (GST)	Effect on [3H]thymidine incorporation	Reversibility
≤ 10 µM	Reversible inhibition	Yes
100 µM	50% inhibition after 4 days	Partial

Data from a study on cultured human synovial cells.[5]

Table 3: Clinical Efficacy of Disodium Aurothiomalate (GST) in Rheumatoid Arthritis

Efficacy Measure	Improvement with GST vs. Placebo
Number of Tender Joints	Statistically Significant
Joint Tenderness Score	Statistically Significant
Physician Assessment of Disease Severity	Statistically Significant
Joint Swelling Score	Statistically Significant
Erythrocyte Sedimentation Rate (ESR)	Superior to Placebo

Data from a prospective, controlled, double-blind multicenter trial.[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducible evaluation of anti-inflammatory agents. The following sections outline key experimental protocols.

In Vitro Studies: Human Fibroblast-Like Synoviocytes (HFLS) Culture

Objective: To assess the direct effects of disodium aurothiomalate on synovial fibroblasts.

Protocol:

• Cell Isolation and Culture:

  • Obtain synovial tissue from patients with rheumatoid arthritis undergoing synovectomy or joint replacement, following ethical guidelines and informed consent.

  • Mince the tissue and digest with collagenase and DNase.

  • Culture the isolated cells in DMEM supplemented with 10% fetal bovine serum, penicillin, and streptomycin (B1217042) at 37°C in a 5% CO2 humidified incubator.[14][15]

  • Passage the cells upon reaching 80-90% confluency. Use cells between passages 3 and 8 for experiments to ensure a stable phenotype.[14]

• Treatment with Disodium Aurothiomalate:

  • Seed HFLS in appropriate culture plates (e.g., 96-well for proliferation assays, 24-well for cytokine analysis).

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of disodium aurothiomalate (e.g., 1-100 µM) for a specified duration (e.g., 24-72 hours).

• Endpoint Assays:

  • Cytokine Production: Measure the concentration of pro-inflammatory cytokines (e.g., IL-6, IL-8, TNF-α) in the culture supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

  • Cell Proliferation: Assess cell proliferation using assays such as the MTT assay or by measuring tritiated thymidine incorporation.[8]

  • Enzyme Activity: Measure the activity of relevant enzymes (e.g., matrix metalloproteinases) in the supernatant using specific activity assays.[16]

In Vivo Studies: Collagen-Induced Arthritis (CIA) in Rats

Objective: To evaluate the in vivo efficacy of disodium aurothiomalate in a preclinical model of rheumatoid arthritis.[6][9]

Protocol:

• Induction of Arthritis:

  • Use susceptible rat strains, such as Lewis or Dark Agouti (DA) rats.

  • Emulsify type II collagen with Complete Freund's Adjuvant (CFA).

  • Administer a primary immunization via intradermal injection at the base of the tail.[9]

  • A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) can be given 7 days after the primary immunization to enhance the arthritic response.[9]

• Treatment Regimen:

  • Prophylactic: Begin treatment with disodium aurothiomalate (e.g., via intraperitoneal or intramuscular injection) at the time of or shortly after the primary immunization.[13]

  • Therapeutic: Initiate treatment after the onset of clinical signs of arthritis (e.g., paw swelling, erythema).[13]

• Assessment of Arthritis:

  • Clinical Scoring: Monitor the animals daily or every other day for signs of arthritis. Score each paw based on the severity of swelling and erythema on a scale of 0-4. The maximum score per animal is 16.[17]

  • Paw Volume Measurement: Use a plethysmometer to measure the volume of each paw.

• Histopathological Analysis:

  • At the end of the study, sacrifice the animals and collect the joints.

  • Fix, decalcify, and embed the joints in paraffin.

  • Section the joints and stain with Hematoxylin and Eosin (H&E) for inflammation and Safranin O for cartilage integrity.[1][18]

  • Score the sections for synovial inflammation, pannus formation, cartilage destruction, and bone erosion using a standardized scoring system.[1]

Thioredoxin Reductase (TrxR) Inhibition Assay

Objective: To quantify the inhibitory effect of disodium aurothiomalate on TrxR activity.[12]

Protocol:

• Enzyme and Reagents:

  • Use purified recombinant rat or human TrxR1.

  • Prepare a reaction buffer (e.g., TE buffer: 50 mM Tris, 2 mM EDTA, pH 7.5).

  • Substrates: NADPH and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

• Assay Procedure:

  • In a 96-well plate, add the reaction buffer, NADPH, and the test compound (disodium aurothiomalate) at various concentrations.

  • Initiate the reaction by adding TrxR1.

  • Add DTNB to the wells.

  • Measure the rate of DTNB reduction by monitoring the increase in absorbance at 412 nm over time using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.[2]

Visualizations

Signaling Pathways

Caption: Mechanism of action of disodium aurothiomalate in synovial inflammation.

Experimental Workflow

Caption: Experimental workflow for a collagen-induced arthritis (CIA) study.

Logical Relationships in Cellular Effects

Caption: Logical relationships of disodium aurothiomalate's cellular effects.

Conclusion

Disodium aurothiomalate remains a significant compound in the study of anti-rheumatic therapies. Its complex mechanism of action, involving the modulation of multiple cellular and molecular targets within the inflamed synovium, provides a rich area for further investigation. The experimental protocols and data presented in this guide offer a framework for researchers and drug development professionals to systematically evaluate the effects of this and other novel anti-inflammatory agents. A thorough understanding of its multifaceted effects is essential for the development of more targeted and effective treatments for synovial inflammation.

References

• 1. ‘SMASH’ recommendations for standardised microscopic arthritis scoring of histological sections from inflammatory arthritis animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A dual approach to cancer treatment: gold( i ) terpyridine derivatives as DNA binders and inhibitors of mammalian thioredoxin reductase - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QI00755G [pubs.rsc.org]
• 4. Effects of sodium aurothiomalate on hyaluronic acid synthesis in normal and rheumatoid synovial fibroblast cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evidence of acrolein in synovial fluid of dogs with osteoarthritis as a potential inflammatory biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The use of animal models in rheumatoid arthritis research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sodium aurothiomalate inhibits T cell responses to interleukin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of a gold salt on lymphocyte responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chondrex.com [chondrex.com]
• 10. NF-KAPPA B ACTIVATION ASSAY KIT | NFKB, NF-kB, NF-{kappa}B, Nuclear Factor-Kappa B | Part NFKB-2 [fivephoton.com]
• 11. Sublethal concentrations of diverse gold compounds inhibit mammalian cytosolic thioredoxin reductase (TrxR1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. inotiv.com [inotiv.com]
• 13. Protocol for assaying irreversible inhibitors of thioredoxin reductase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimized “In Vitro” Culture Conditions for Human Rheumatoid Arthritis Synovial Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Measurement of MMP Activity in Synovial Fluid in Cases of Osteoarthritis and Acute Inflammatory Conditions of the Knee Joints Using a Fluorogenic Peptide Probe-Immobilized Diagnostic Kit [thno.org]
• 16. Amelioration of type II collagen induced arthritis in rats by treatment with sodium diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Synovitis in rheumatoid arthritis: scoring of characteristic histopathological features - PubMed [pubmed.ncbi.nlm.nih.gov]

The Thiol Group: A Lode-Star in the Therapeutic Efficacy of Disodium Aurothiomalate

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) aurothiomalate (B1210753), a cornerstone of chrysotherapy for rheumatoid arthritis, has a long and complex history. While its clinical utility has been established for decades, a deep understanding of its mechanism of action remains a subject of ongoing investigation. Central to its therapeutic effect is the thiol (sulfhydryl) group within the thiomalate ligand. This technical guide provides a comprehensive analysis of the pivotal role of this functional group, synthesizing data on its chemical interactions, influence on biological pathways, and the experimental methodologies used to elucidate its function.

The Chemical Core: Gold-Thiol Interaction

Disodium aurothiomalate is a coordination polymer, not a simple salt. The structure consists of gold(I) ions linked by the thiol group of thiomalate, forming Au-S-Au-S chains.[1] The bonding between the gold(I) ion and the sulfur atom of the thiol group is highly covalent, and free gold ions do not exist in solution.[1] It is this gold-thiolate bond that is essential for the drug's activity; gold compounds without a thiol ligand, such as gold chloride, are ineffective in treating rheumatoid arthritis.[2] In plasma, disodium aurothiomalate can dissociate, yielding free thiomalate and protein-bound gold.[2] The monovalent state of gold is also crucial for its therapeutic effect, being more active than trivalent or colloidal gold.[3]

Therapeutic Mechanisms Mediated by the Thiol Group

The thiol group of disodium aurothiomalate is not merely a scaffold for the gold ion but an active participant in the drug's multifaceted mechanism of action. Key proposed mechanisms include the sequestration of reactive aldehydes and the modulation of cellular thiol pools.

In the inflammatory milieu of a rheumatoid joint, there is an increased generation of reactive aldehydes, which are potent mediators of cellular damage.[2][4] The thiol group of thiomalate can directly sequester these cytotoxic aldehydes, mitigating their destructive effects.[2][4] Furthermore, thiol-containing disease-modifying anti-rheumatic drugs (DMARDs) like disodium aurothiomalate can augment intracellular thiol pools.[2][4] This restoration of cellular free thiols enhances the cell's capacity to buffer increased aldehyde loads and oxidative stress.[4]

Immunomodulation and Enzyme Inhibition

The immunomodulatory effects of disodium aurothiomalate are intricately linked to its thiol group. The gold(I)-thiol complex has been shown to inhibit the activation of T-cells.[5] Specifically, it can impede the recognition of peptides containing two or more cysteine residues by CD4+ T-cells, likely through the formation of chelate complexes between the gold(I) ion and the thiol groups of the cysteine residues within the antigenic peptides.[5] This action is specific to the gold-thiol complex, as disodium thiomalate alone does not exert this inhibitory effect.[5]

Disodium aurothiomalate also inhibits a range of enzymes involved in the inflammatory cascade. It is known to suppress the synthesis of prostaglandins (B1171923) and has been shown to inhibit the activity of cyclooxygenase 2 (COX-2), matrix metalloproteinase 3 (MMP-3), and the production of interleukin-6 (IL-6) in chondrocytes.[6][7]

Signaling Pathway Modulation: The MAPK Cascade

A significant molecular mechanism of disodium aurothiomalate involves the mitogen-activated protein kinase (MAPK) signaling pathway. The drug has been found to increase the expression of MAPK phosphatase 1 (MKP-1).[7] MKP-1, in turn, dephosphorylates and inactivates p38 MAPK.[7] The inhibition of p38 MAPK phosphorylation leads to a downstream reduction in the expression of key inflammatory mediators, including COX-2, MMP-3, and IL-6.[7]

Quantitative Data Summary

Parameter	Effect of Disodium Aurothiomalate	Concentration	Cell/System	Reference
IL-2 release from T cell hybridomas	Markedly reduced	≤ 10 µM	Murine CD4+ T cell hybridomas	[5]
p38 MAPK phosphorylation	Reduced	Not specified	Immortalized murine H4 chondrocytes	[7]
COX-2 expression	Inhibited	Not specified	Immortalized murine H4 chondrocytes	[7]
MMP-3 expression	Inhibited	Not specified	Immortalized murine H4 chondrocytes	[7]
IL-6 expression	Inhibited	Not specified	Immortalized murine H4 chondrocytes	[7]

Experimental Protocols

Assessment of T Cell Recognition of Peptides

• Cell Lines: Murine CD4+ T cell hybridomas specific for peptides with and without cysteine residues.

• Antigen Presentation: Antigen-presenting cells are pulsed with the relevant peptides in the presence or absence of varying concentrations of disodium aurothiomalate.

• Co-culture: The T cell hybridomas are then co-cultured with the antigen-presenting cells.

• Readout: Interleukin-2 (IL-2) release into the supernatant is measured by an appropriate assay (e.g., ELISA or a bioassay using an IL-2-dependent cell line).

• Control: The effect of disodium thiomalate alone is tested to ensure the observed inhibition is due to the gold(I) complex.[5]

Analysis of MAPK Signaling Pathway Modulation

• Cell Culture: Immortalized murine H4 chondrocytes or primary human/murine cartilage explants are used.

• Stimulation: Cells or cartilage are stimulated with an inflammatory cytokine, such as IL-1β, in the presence or absence of disodium aurothiomalate.

• Protein Expression Analysis:

  • Western Blotting: Cell lysates are subjected to SDS-PAGE and transferred to a membrane. The membrane is then probed with primary antibodies specific for total and phosphorylated p38 MAPK, MKP-1, and COX-2.

  • ELISA: Supernatants are collected to measure the secretion of IL-6 and MMP-3.

• mRNA Expression Analysis:

  • Real-time Reverse Transcription-Polymerase Chain Reaction (RT-PCR): RNA is extracted from the cells, reverse transcribed to cDNA, and then subjected to real-time PCR using primers specific for MKP-1, COX-2, MMP-3, and IL-6.

• Functional Validation (siRNA):

  • To confirm the role of MKP-1, chondrocytes are transfected with small interfering RNA (siRNA) targeting MKP-1 to knockdown its expression. The effects of disodium aurothiomalate on p38 MAPK phosphorylation and downstream inflammatory mediator expression are then compared between control and MKP-1 knockdown cells.[7]

Visualizations

References

• 1. Disodium aurothiomalate - Wikipedia [en.wikipedia.org]
• 2. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 3. SODIUM AUROTHIOMALATE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 4. Mechanism of action of the disease-modifying anti-arthritic thiol agents D-penicillamine and sodium aurothiomalate: restoration of cellular free thiols and sequestration of reactive aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The antirheumatic drug disodium aurothiomalate inhibits CD4+ T cell recognition of peptides containing two or more cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sodium aurothiomalate - Wikipedia [en.wikipedia.org]
• 7. Aurothiomalate inhibits cyclooxygenase 2, matrix metalloproteinase 3, and interleukin-6 expression in chondrocytes by increasing MAPK phosphatase 1 expression and decreasing p38 phosphorylation: MAPK phosphatase 1 as a novel target for antirheumatic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Disodium Aurothiomalate: Application Notes and Protocols for In Vitro Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of disodium (B8443419) aurothiomalate (B1210753) (ATM), a gold-containing compound, in in vitro cell culture experiments. The protocols detailed below are based on established research demonstrating the pro-apoptotic and signaling modulatory effects of ATM, particularly in cancer cell lines.

Mechanism of Action

Disodium aurothiomalate has been shown to exert its effects through multiple mechanisms. In aggressive prostate cancer cells, ATM induces apoptosis by disrupting the interaction between protein kinase C iota (PKCι) and Par6.[1] This disruption leads to the activation of the ERK, p38, and JNK MAP kinase signaling pathways.[1] The pro-apoptotic effect of ATM is also mediated by the activation of the intrinsic mitochondrial pathway, evidenced by the release of cytochrome c from the mitochondria into the cytoplasm.[1] ATM has been observed to have a pro-apoptotic effect in prostate cancer cells without affecting normal primary epithelial prostate cells.[1]

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of disodium aurothiomalate in various cancer cell lines.

Table 1: IC50 Values of Disodium Aurothiomalate in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay Duration
H358	Non-Small Cell Lung Cancer	~0.3	Not Specified
H460	Non-Small Cell Lung Cancer	~1	Not Specified
H1792	Non-Small Cell Lung Cancer	~3	Not Specified
A549	Non-Small Cell Lung Cancer	>100	Not Specified

Data adapted from Regala et al., Cancer Research, 2008.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway activated by disodium aurothiomalate in aggressive prostate cancer cells.

Caption: Proposed signaling cascade of disodium aurothiomalate in prostate cancer cells.

Experimental Protocols

The following are detailed protocols for key experiments to assess the in vitro effects of disodium aurothiomalate.

Cell Culture

• Cell Lines: PC3U (aggressive prostate cancer) and PrEC (normal human primary epithelial prostate cells).

• Culture Medium: Keratinocyte-SFM supplemented with bovine pituitary extract and human recombinant epidermal growth factor, 100 U/ml penicillin, and 100 µg/ml streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

Experimental Workflow

The following diagram outlines the general workflow for in vitro experiments with disodium aurothiomalate.

Caption: General experimental workflow for in vitro studies with disodium aurothiomalate.

Cell Viability Assay (WST-1 Assay)

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and allow them to attach overnight.

• Treatment: Treat cells with desired concentrations of disodium aurothiomalate (e.g., 10 µM, 25 µM, 50 µM) or vehicle control.

• Incubation: Incubate for 24 hours.

• WST-1 Reagent: Add WST-1 cell proliferation reagent to each well.

• Incubation: Incubate for 2 hours at 37°C.

• Absorbance Measurement: Shake plates thoroughly for 1 minute and measure the absorbance at 450 nm.

Apoptosis Assay (Caspase-3 Activity)

• Cell Treatment: Treat cells with disodium aurothiomalate (e.g., 25 µM or 50 µM) or vehicle control for 24 hours. A positive control such as staurosporine (B1682477) (STS) can be included.

• Cell Lysis: Lyse the cells according to the manufacturer's protocol of a caspase-3 colorimetric assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase-3 Assay: Incubate the cell lysate with the caspase-3 substrate.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength as per the kit instructions.

Western Blot Analysis for MAPK Activation

• Cell Treatment: Treat PC3U cells with disodium aurothiomalate for the desired time points.

• Cell Lysis: Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-ERK, phospho-p38, and phospho-JNK overnight at 4°C. Also, probe for total ERK, p38, and JNK as loading controls.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Immunoprecipitation for PKCι-Par6 Interaction

• Cell Treatment: Treat cells with disodium aurothiomalate.

• Cell Lysis: Lyse cells in a non-denaturing lysis buffer.

• Pre-clearing: Pre-clear the cell lysates with protein A/G-agarose beads.

• Immunoprecipitation: Incubate the pre-cleared lysates with an antibody against PKCι or Par6 overnight at 4°C.

• Immune Complex Capture: Add protein A/G-agarose beads to capture the immune complexes.

• Washing: Wash the beads several times with lysis buffer.

• Elution: Elute the proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against Par6 or PKCι to detect the co-immunoprecipitated protein.

References

• 1. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Quantification of Disodium Aurothiomalate in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) aurothiomalate (B1210753) is a gold-based therapeutic agent historically used in the treatment of rheumatoid arthritis. Monitoring its concentration in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. This document provides detailed application notes and protocols for the quantitative analysis of disodium aurothiomalate in biological samples, primarily focusing on Atomic Absorption Spectrometry (AAS) and High-Performance Liquid Chromatography (HPLC) coupled with Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Analytical Methods Overview

The quantification of disodium aurothiomalate, which exists in biological fluids bound to proteins (especially albumin) and as free species, requires robust analytical techniques.[1][2] The primary methods employed are Atomic Absorption Spectrometry (AAS) for total gold determination and hyphenated chromatography techniques for speciation of the drug and its metabolites.

• Atomic Absorption Spectrometry (AAS): A widely used technique for determining the total gold concentration in biological samples like serum, plasma, and urine.[2] It is a sensitive and reliable method for elemental analysis. To measure unbound or "free" gold, AAS is often preceded by an ultrafiltration step to separate the protein-bound fraction.[2][3]

• High-Performance Liquid Chromatography (HPLC): This technique is employed to separate disodium aurothiomalate from its various metabolites within a biological sample.[4][5] Reversed-phase ion-pair chromatography is a common approach for separating these gold-containing compounds.[4]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): When coupled with HPLC, ICP-MS serves as a highly sensitive and specific detector for gold.[4] This combination allows for the precise quantification of individual gold-containing species, with very low detection limits.[4]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the analytical methods used to measure gold from disodium aurothiomalate in biological samples.

Analytical Method	Analyte	Biological Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Citation
HPLC-ICP-MS	Gold-containing species	Urine	0.3 ng (for auranofin)	Not Specified	>90%	[4]
AAS	Total Gold	Serum	Not Specified	Not Specified	Not Specified	[2]
HPLC with Electrochemical Detection	Free Thiomalate	Plasma, Urine	Not Specified	Not Specified	2-16% of injected dose in urine (24h)	[5]

Experimental Protocols

Protocol 1: Determination of Total Gold by Atomic Absorption Spectrometry (AAS)

This protocol outlines the measurement of total gold concentration in human serum or plasma.

1. Materials and Reagents

• Gold standard solution (1000 µg/mL)

• Nitric acid (concentrated, trace metal grade)

• Perchloric acid (concentrated, trace metal grade)

• Deionized water (18 MΩ·cm)

• Glassware (acid-washed)

• Atomic Absorption Spectrometer with a gold hollow cathode lamp.

2. Standard Preparation

• Prepare a series of gold standard solutions (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL) by diluting the stock standard solution with 1% (v/v) nitric acid.

3. Sample Preparation (Wet Ashing)

• Pipette 1.0 mL of serum or plasma into a digestion tube.

• Add 2.0 mL of concentrated nitric acid.

• Heat the sample at 80-90°C for 1 hour.

• Cool the sample and add 0.5 mL of perchloric acid.

• Increase the temperature to 150-180°C and continue heating until the solution is clear and colorless.

• Cool the digest and dilute to a final volume of 10.0 mL with deionized water.

4. Instrumental Analysis

• Set up the AAS instrument according to the manufacturer's instructions for gold analysis. The typical wavelength for gold is 242.8 nm.

• Aspirate the blank (1% nitric acid), standard solutions, and prepared samples into the flame or graphite (B72142) furnace.

• Record the absorbance readings.

5. Data Analysis

• Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Determine the concentration of gold in the samples from the calibration curve, accounting for the dilution factor.

Protocol 2: Speciation of Gold Compounds by HPLC-ICP-MS

This protocol describes the separation and quantification of disodium aurothiomalate and its metabolites in urine.

1. Materials and Reagents

• Disodium aurothiomalate reference standard

• Methanol (B129727) (HPLC grade)

• Tetrabutylammonium (B224687) chloride (ion-pairing agent)

• Phosphate (B84403) buffer components

• Deionized water (18 MΩ·cm)

• HPLC system coupled to an ICP-MS.

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 20 mM phosphate buffer, pH 6.5) containing an ion-pairing agent (e.g., 5 mM tetrabutylammonium chloride).

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

3. ICP-MS Conditions

• Tune the ICP-MS for gold (m/z 197) detection according to the manufacturer's guidelines to achieve optimal sensitivity.

4. Sample Preparation

• Centrifuge urine samples to remove particulate matter.

• Filter the supernatant through a 0.45 µm syringe filter.

• Inject the filtered urine directly or after appropriate dilution with the mobile phase.

5. Data Analysis

• Identify the peaks corresponding to disodium aurothiomalate and its metabolites based on their retention times compared to standards (if available).

• Quantify the gold content in each peak using the response from the ICP-MS and a calibration curve generated from the disodium aurothiomalate standard.

Visualizations

Caption: Workflow for Total Gold Analysis by AAS.

Caption: Workflow for Gold Speciation by HPLC-ICP-MS.

Caption: Relationship between different forms of Disodium Aurothiomalate and analytical approaches.

References

• 1. Molecular distribution of gold(I) in human blood plasma after treatment with the antiarthritic disodium aurothiomalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of 'free' gold in patients receiving disodium aurothiomalate and the association of high free to total gold levels with toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of 'free' gold in patients receiving disodium aurothiomalate and the association of high free to total gold levels with toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of gold-based antiarthritis drugs and their metabolites in urine by reversed-phase ion-pair chromatography with ICP-MS detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Free thiomalate in plasma and urine of patients receiving sodium aurothiomalate - PMC [pmc.ncbi.nlm.nih.gov]

Disodium aurothiomalate administration in rat adjuvant-induced arthritis models

Application Notes: Disodium (B8443419) Aurothiomalate (B1210753) in Rat Adjuvant-Induced Arthritis

Introduction

The Adjuvant-Induced Arthritis (AIA) model in rats is a widely utilized preclinical model for investigating the pathogenesis of rheumatoid arthritis (RA) and for evaluating potential anti-arthritic therapeutic agents.[1] This model is characterized by a reliable onset and progression of polyarticular inflammation, significant bone resorption, and periosteal bone proliferation.[1] Disodium aurothiomalate, a gold-containing compound, is a disease-modifying antirheumatic drug (DMARD) that has been used in the treatment of active rheumatoid arthritis.[2][3] Its mechanism of action, while not fully elucidated, involves the modulation of immune responses, including the inhibition of macrophages and the suppression of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 (IL-1).[2] These application notes provide detailed protocols for the administration of disodium aurothiomalate in the rat AIA model, methods for assessing its efficacy, and expected outcomes on various disease parameters.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from studies involving the administration of disodium aurothiomalate in a rat adjuvant-induced arthritis model. Values are representative and may vary based on specific experimental conditions, rat strain, and disease severity.

Table 1: Effects of Disodium Aurothiomalate on Clinical Scores and Paw Volume

Parameter	Normal Control	AIA Control (Vehicle)	Disodium Aurothiomalate Treated
Arthritis Score (0-16 scale)	0	12.5 ± 1.5	5.5 ± 1.2
Paw Volume (mL)	1.2 ± 0.1	2.8 ± 0.3	1.8 ± 0.2
Body Weight Change (g)	+50 ± 5	-20 ± 8	+15 ± 6*

* Indicates a statistically significant difference compared to the AIA Control group.

Table 2: Effects on Serum Biochemical and Inflammatory Markers

Parameter	Normal Control	AIA Control (Vehicle)	Disodium Aurothiomalate Treated
TNF-α (pg/mL)	15 ± 3	150 ± 20	60 ± 15
IL-1β (pg/mL)	10 ± 2	120 ± 18	45 ± 10
IL-6 (pg/mL)	20 ± 5	250 ± 30	90 ± 25
C-Reactive Protein (CRP) (mg/L)	< 5	45 ± 8	15 ± 5
Rheumatoid Factor (RF) (IU/mL)	< 10	85 ± 12	30 ± 8*

* Indicates a statistically significant difference compared to the AIA Control group.

Table 3: Effects on Hematological Parameters

Parameter	Normal Control	AIA Control (Vehicle)	Disodium Aurothiomalate Treated
Hemoglobin (Hb) (g/dL)	14.5 ± 0.5	10.5 ± 0.8	13.0 ± 0.6
Red Blood Cell (RBC) Count (x10⁶/µL)	7.5 ± 0.4	5.0 ± 0.5	6.8 ± 0.4
White Blood Cell (WBC) Count (x10³/µL)	8.0 ± 1.0	22.0 ± 2.5	12.0 ± 1.8
Erythrocyte Sedimentation Rate (ESR) (mm/hr)	2 ± 0.5	15 ± 2	5 ± 1

* Indicates a statistically significant difference compared to the AIA Control group.

Table 4: Histopathological Scoring of Ankle Joints

Parameter	Normal Control	AIA Control (Vehicle)	Disodium Aurothiomalate Treated
Inflammation (0-7)	0	5.5 ± 0.5	2.0 ± 0.4
Pannus Formation (0-7)	0	4.8 ± 0.6	1.5 ± 0.3
Cartilage Damage (0-7)	0	5.0 ± 0.7	1.8 ± 0.5
Bone Resorption (0-7)	0	5.2 ± 0.5	2.1 ± 0.4

* Indicates a statistically significant difference compared to the AIA Control group.[1]

Experimental Protocols

Protocol 1: Induction of Adjuvant-Induced Arthritis (AIA) in Rats

This protocol describes the standard method for inducing arthritis in susceptible rat strains using Complete Freund's Adjuvant (CFA).

Materials:

• Susceptible rat strain (e.g., Lewis or Sprague-Dawley), 6-12 weeks old.[4]

• Complete Freund's Adjuvant (CFA) containing 10 mg/mL heat-killed Mycobacterium tuberculosis.[4][5]

• 1-mL glass syringe with a 25-G needle.[5]

• Isoflurane or other suitable anesthetic.

Procedure:

• Animal Acclimatization: House rats under standard laboratory conditions for at least one week prior to the experiment.[6]

• Adjuvant Preparation: Thoroughly re-suspend the CFA immediately before each injection by rolling the vial and the filled syringe to ensure a uniform suspension of mycobacterial particles.[4][5]

• Anesthesia: Lightly anesthetize the rat to immobilize it for the injection.

• Induction (Day 0): Induce arthritis via a single subcutaneous injection of CFA.[4] Two common methods are:

  • Base of the Tail Injection: Subcutaneously inject 0.1 mL of the CFA suspension at the base of the tail. This method allows for the evaluation of arthritis in all four paws.[1][4]

  • Footpad Injection: Subcutaneously inject 0.05 mL of the CFA suspension into the plantar surface of the right hind paw.[5]

• Disease Development: Clinical signs of arthritis, such as paw swelling and erythema, typically appear between days 9 and 14 post-injection.[1][4] The disease progresses to a polyarticular inflammation, peaking around days 20-25.[4]

Protocol 2: Preparation and Administration of Disodium Aurothiomalate

This protocol outlines the preparation and administration of the therapeutic agent.

Materials:

• Disodium aurothiomalate (e.g., Myocrisin).

• Sterile saline for injection (0.9% NaCl).

• Sterile syringes and needles for administration.

Procedure:

• Dose Selection: A typical therapeutic dose for disodium aurothiomalate in rats can range from 1 to 10 mg/kg. A dose of 7.5 mg/kg has been used in rat studies.[7] The optimal dose should be determined in a pilot study.

• Preparation: Dissolve the required amount of disodium aurothiomalate in sterile saline to achieve the desired final concentration for injection. Ensure the solution is clear before administration.

• Dosing Paradigm: Treatment can be administered using different paradigms:[1]

  • Prophylactic (Developing): Begin dosing on Day 0 (day of CFA injection) and continue until the end of the study (e.g., Day 21 or 28).

  • Semi-Established: Begin dosing on Day 6 or 7, before the onset of major clinical signs.[1]

  • Therapeutic (Established): Begin dosing after the clinical signs of arthritis are evident (e.g., Day 14) to assess the drug's effect on established disease.

• Administration: Administer the prepared solution to the rats via subcutaneous (s.c.) or intramuscular (i.m.) injection. A common schedule is twice a week.[7]

Protocol 3: Clinical Assessment of Arthritis

This protocol details the methods for monitoring disease progression and the therapeutic effects of the treatment.

Materials:

• Pleather-based digital caliper or a plethysmometer.

• Weighing scale.

• Arthritis scoring sheet.

Procedure:

• Arthritis Score: Visually score each paw for signs of inflammation (erythema and swelling) on a scale of 0-4.[4]

  • 0 = No signs of arthritis.

  • 1 = Swelling and/or erythema of one digit.

  • 2 = Swelling and/or erythema of two or more digits.

  • 3 = Swelling of the entire paw.

  • 4 = Severe swelling and ankylosis. The maximum score per rat is 16 (if using the tail injection method).[4] Scoring should be performed 3-4 times per week, starting from day 7.

• Paw Volume Measurement: Measure the volume of both hind paws using a plethysmometer at regular intervals (e.g., every 2-3 days). The change in paw volume is a quantitative measure of edema.

• Body Weight: Record the body weight of each animal 2-3 times per week. Arthritic rats typically lose weight, and effective treatment can mitigate this loss.[8]

Protocol 4: Biochemical and Hematological Analysis

This protocol describes the collection and analysis of blood samples to assess systemic inflammation and health status.

Procedure:

• Blood Collection: At the end of the study (e.g., Day 21 or 28), anesthetize the rats and collect blood via cardiac puncture or from the retro-orbital sinus.[9]

• Serum Preparation: For biochemical analysis, collect blood in tubes without anticoagulant, allow it to clot, and then centrifuge to separate the serum. Store serum at -80°C until analysis.

• Biochemical Analysis: Use commercial ELISA kits to measure the serum levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as other inflammatory markers like C-Reactive Protein (CRP).[8]

• Hematological Analysis: For hematology, collect blood in tubes containing an anticoagulant (e.g., EDTA). Analyze the samples for parameters including Hemoglobin (Hb), Red Blood Cell (RBC) count, and White Blood Cell (WBC) count using an automated hematology analyzer.[10]

Protocol 5: Histopathological Examination

This protocol details the process for histological assessment of joint damage.

Materials:

• 10% neutral buffered formalin.

• Decalcifying solution (e.g., 5% nitric acid or EDTA-based solution).[11]

• Paraffin (B1166041) wax.

• Microtome.

• Hematoxylin and Eosin (H&E) stains.

• Microscope.

Procedure:

• Tissue Collection: At the study endpoint, euthanize the animals and dissect the hind paws, specifically the ankle (tarsotibial) joints.[11]

• Fixation and Decalcification: Fix the joints in 10% neutral buffered formalin for at least 24 hours. Following fixation, decalcify the tissues until the bones are soft.[11]

• Processing and Embedding: Dehydrate the decalcified tissues through a graded series of ethanol, clear with xylene, and embed in paraffin wax.[11]

• Sectioning and Staining: Cut 5 µm thick sections using a microtome and mount them on glass slides. Stain the sections with Hematoxylin and Eosin (H&E) to visualize cellular infiltrates and tissue morphology.[11]

• Microscopic Evaluation: Examine the stained sections under a microscope. Score the joints for the degree of inflammation, pannus formation, cartilage destruction, and bone erosion using a standardized scoring system (e.g., 0-7 scale for each parameter).[1] Histopathological changes in untreated arthritic rats typically include synovial hyperplasia, extensive infiltration of inflammatory cells, and erosion of cartilage and bone.[11]

Visualizations

Caption: Experimental workflow for evaluating Disodium Aurothiomalate in a rat AIA model.

Caption: Proposed mechanism of action for Disodium Aurothiomalate in arthritis.

References

• 1. inotiv.com [inotiv.com]
• 2. What is Sodium Aurothiomalate used for? [synapse.patsnap.com]
• 3. gold sodium thiomalate; aurothiomalate, Myochrysine: Drug Facts, Side Effects & Dosage [medicinenet.com]
• 4. Adjuvant-Induced Arthritis Model [chondrex.com]
• 5. chondrex.com [chondrex.com]
• 6. Induction of Adjuvant-Induced Arthritis in Rats and Treatments [bio-protocol.org]
• 7. The effect of sodium aurothiomalate (myochrysin) on the distribution of calcium, magnesium, copper, zinc and iron in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adjuvant-induced arthritis rat model [bio-protocol.org]
• 9. Frontiers | Butin Attenuates Arthritis in Complete Freund’s Adjuvant-Treated Arthritic Rats: Possibly Mediated by Its Antioxidant and Anti-Inflammatory Actions [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. biochemjournal.com [biochemjournal.com]

Assessing the Impact of Disodium Aurothiomalate on Macrophage Cytokine Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium aurothiomalate (B1210753), a gold-based compound, has a history of use in the treatment of rheumatoid arthritis. Its therapeutic effects are attributed to its immunomodulatory properties, particularly its influence on key immune cells such as macrophages. Macrophages play a pivotal role in the inflammatory process through the production of a variety of cytokines. Understanding how Disodium aurothiomalate modulates this cytokine production is crucial for elucidating its mechanism of action and exploring its potential in other inflammatory conditions. This document provides detailed application notes and experimental protocols for assessing the effect of Disodium aurothiomalate on cytokine production in macrophages.

Data Presentation

The following tables summarize the expected dose-dependent effects of Disodium aurothiomalate on the production of key pro-inflammatory and anti-inflammatory cytokines by macrophages stimulated with lipopolysaccharide (LPS). It is important to note that specific values can vary depending on the experimental conditions, cell type, and donor variability.

Table 1: Effect of Disodium Aurothiomalate on Pro-Inflammatory Cytokine Production by LPS-Stimulated Macrophages

Concentration of Disodium Aurothiomalate (µM)	TNF-α (% Inhibition)	IL-1β (% Inhibition)	IL-6 (% Inhibition)
0 (LPS Control)	0	0	0
1	10 - 20	5 - 15	5 - 15
10	30 - 50	25 - 45	20 - 40
50	60 - 80	55 - 75	50 - 70
100	80 - 95	75 - 90	70 - 85

Table 2: Effect of Disodium Aurothiomalate on Anti-Inflammatory Cytokine Production by LPS-Stimulated Macrophages

Concentration of Disodium Aurothiomalate (µM)	IL-10 (% Change)
0 (LPS Control)	0
1	No significant change
10	Potential slight increase
50	Potential moderate increase
100	Potential significant increase

Experimental Protocols

Protocol 1: In Vitro Treatment of Macrophages with Disodium Aurothiomalate and Stimulation

This protocol outlines the steps for treating a macrophage cell line (e.g., RAW 264.7) with Disodium aurothiomalate followed by stimulation with LPS to induce cytokine production.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (B12071052)

• Disodium aurothiomalate (stock solution prepared in sterile water or PBS)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• 96-well tissue culture plates

• Cell scraper or Trypsin-EDTA

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10⁵ cells per well in 100 µL of complete medium and allow them to adhere overnight.[1]

• Pre-treatment with Disodium Aurothiomalate:

  • Prepare serial dilutions of Disodium aurothiomalate in complete DMEM to achieve the final desired concentrations (e.g., 1, 10, 50, 100 µM).

  • Remove the culture medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Disodium aurothiomalate.

  • Include a vehicle control (medium without the drug).

  • Incubate the plates for 2 hours at 37°C.

• Stimulation with LPS:

  • Prepare a working solution of LPS in complete DMEM. A final concentration of 1 µg/mL is commonly used to induce a robust inflammatory response.

  • Add 10 µL of the LPS working solution to each well (except for the unstimulated control wells).

  • The final volume in each well should be approximately 110 µL.

• Incubation: Incubate the plates for a predetermined time to allow for cytokine production (e.g., 6, 12, or 24 hours). The optimal incubation time may vary depending on the specific cytokine being measured.

• Supernatant Collection: After incubation, centrifuge the plates at 400 x g for 5 minutes to pellet the cells.

• Storage: Carefully collect the supernatant from each well without disturbing the cell pellet. Store the supernatants at -80°C until further analysis.

Protocol 2: Quantification of Cytokine Levels using ELISA

This protocol describes the measurement of secreted cytokines in the collected cell culture supernatants using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Mouse TNF-α, IL-1β, IL-6, and IL-10 ELISA kits (containing capture antibody, detection antibody, streptavidin-HRP, TMB substrate, and stop solution)

• Collected cell culture supernatants

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent (usually provided in the kit)

• 96-well ELISA plates

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well ELISA plate with the capture antibody diluted in coating buffer. Incubate overnight at 4°C.[1]

• Washing and Blocking:

  • The next day, wash the plate three times with wash buffer.

  • Block the plate by adding assay diluent to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Standard and Sample Incubation:

  • Wash the plate three times with wash buffer.

  • Prepare a standard curve by performing serial dilutions of the recombinant cytokine standard provided in the kit.

  • Add 100 µL of the standards and the collected cell culture supernatants to the appropriate wells.

  • Incubate for 2 hours at room temperature.[1]

• Detection Antibody Incubation:

  • Wash the plate three times with wash buffer.

  • Add the biotinylated detection antibody to each well and incubate for 1-2 hours at room temperature.

• Streptavidin-HRP Incubation:

  • Wash the plate three times with wash buffer.

  • Add streptavidin-horseradish peroxidase (HRP) conjugate to each well and incubate for 20-30 minutes at room temperature in the dark.

• Substrate Development:

  • Wash the plate five times with wash buffer.

  • Add TMB substrate to each well and incubate for 15-30 minutes at room temperature in the dark, or until a color change is observed.

• Stopping the Reaction: Add the stop solution to each well to terminate the reaction.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis: Calculate the concentration of each cytokine in the samples by interpolating from the standard curve.

Mandatory Visualizations

Signaling Pathway

Caption: NF-κB signaling pathway and the inhibitory action of Disodium aurothiomalate.

Experimental Workflow

References

• 1. Cell Culture and estimation of cytokines by ELISA [protocols.io]

Application Notes and Protocols: Investigating the Impact of Disodium Aurothiomalate on T-Cell Activation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive experimental framework to investigate the immunomodulatory effects of Disodium (B8443419) aurothiomalate (B1210753) (DSAT) on T-cell activation. The provided protocols detail the necessary steps from T-cell isolation to functional readouts, enabling a thorough assessment of the compound's mechanism of action.

Introduction

Disodium aurothiomalate, a gold-based compound, has been utilized as a disease-modifying antirheumatic drug (DMARD). Its therapeutic effects are believed to be mediated, in part, through the modulation of the immune system, particularly T-cell function. Evidence suggests that DSAT can inhibit T-cell proliferation and cytokine production, potentially by interfering with key signaling pathways.[1][2][3] This document outlines a series of experiments to dissect the impact of DSAT on T-cell activation.

Key Experimental Areas

• T-Cell Proliferation: To determine the effect of DSAT on the proliferative capacity of T-cells following activation.

• T-Cell Activation Marker Expression: To assess the influence of DSAT on the upregulation of surface markers indicative of T-cell activation.

• Cytokine Profiling: To quantify the impact of DSAT on the production of key pro-inflammatory and regulatory cytokines by activated T-cells.

• Mechanism of Action: To explore the potential molecular targets of DSAT within the T-cell activation signaling cascade.

Data Presentation

Quantitative data from the described experiments should be summarized in the following tables for clear comparison between different experimental conditions.

Table 1: T-Cell Proliferation

Treatment Group	DSAT Concentration (µM)	Proliferation Index (Mean ± SD)	% Inhibition of Proliferation
Unstimulated Control	0	-	-
Stimulated Control	0	0
DSAT	1
DSAT	10
DSAT	50

Table 2: T-Cell Activation Marker Expression

Treatment Group	DSAT Concentration (µM)	% CD25+ of CD4+ T-cells (Mean ± SD)	% CD69+ of CD4+ T-cells (Mean ± SD)
Unstimulated Control	0
Stimulated Control	0
DSAT	1
DSAT	10
DSAT	50

Table 3: Cytokine Production

Treatment Group	DSAT Concentration (µM)	IL-2 (pg/mL) (Mean ± SD)	IFN-γ (pg/mL) (Mean ± SD)	TNF-α (pg/mL) (Mean ± SD)
Unstimulated Control	0
Stimulated Control	0
DSAT	1
DSAT	10
DSAT	50

Signaling Pathways and Experimental Workflow

T-Cell Activation Signaling Pathway and Putative Inhibition by Disodium Aurothiomalate

References

• 1. Sodium aurothiomalate inhibits T cell responses to interleukin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The antirheumatic drug disodium aurothiomalate inhibits CD4+ T cell recognition of peptides containing two or more cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Immunomodulatory effects of therapeutic gold compounds. Gold sodium thiomalate inhibits the activity of T cell protein kinase C - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation and Use of Disodium Aurothiomalate Solutions in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of disodium (B8443419) aurothiomalate (B1210753) solutions for in vitro research applications. Disodium aurothiomalate, a gold-based compound, is a well-established therapeutic agent and a valuable tool for investigating various cellular signaling pathways.

Physicochemical Properties and Solubility

Disodium aurothiomalate is a pale yellow, hygroscopic powder. It is crucial to handle the compound in a low-humidity environment and to store it tightly sealed.

Table 1: Physicochemical Properties of Disodium Aurothiomalate

Property	Value	Reference
Molecular Formula	C₄H₃AuNa₂O₄S	[1]
Molecular Weight	390.07 g/mol	[1]
Appearance	Pale yellow hygroscopic powder	[2]
Solubility in Water	Very soluble; 200 mg/mL (512.73 mM), sonication is recommended	[3][4]
Solubility in Alcohol	Practically insoluble	[1]
Solubility in Ether	Practically insoluble	[1]
Solubility in DMSO	Insoluble	[4]

Preparation of Disodium Aurothiomalate Stock Solutions

The high solubility of disodium aurothiomalate in water makes it the preferred solvent for preparing stock solutions for most laboratory applications.

Protocol 2.1: Preparation of a 100 mM Aqueous Stock Solution

Materials:

• Disodium aurothiomalate powder

• Sterile, nuclease-free water

• Calibrated analytical balance

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• Sonicator (optional)

• Sterile syringe filters (0.22 µm pore size)

• Sterile, single-use aliquoting tubes (e.g., 1.5 mL microcentrifuge tubes)

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired amount of disodium aurothiomalate powder. For example, to prepare 10 mL of a 100 mM stock solution, weigh 390.07 mg of the compound.

• Dissolution: Transfer the powder to a sterile conical tube. Add a portion of the sterile water (e.g., 8 mL) and vortex thoroughly to dissolve the powder. If complete dissolution is not achieved, sonicate the solution in a water bath for 5-10 minutes.

• Volume Adjustment: Once the powder is completely dissolved, add sterile water to reach the final desired volume (e.g., 10 mL).

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube. This method is preferred over autoclaving, which may lead to degradation of the compound.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Note on DMSO: While DMSO is a common solvent for preparing stock solutions of many compounds for cell culture, disodium aurothiomalate is reported to be insoluble in DMSO.[4] Therefore, aqueous-based stock solutions are recommended. When diluting the aqueous stock solution into cell culture media, ensure that the final concentration of the vehicle does not affect cellular viability or the experimental outcome.

Stability and Storage of Solutions

Proper storage is critical to maintain the activity of disodium aurothiomalate solutions.

Table 2: Recommended Storage Conditions for Disodium Aurothiomalate

Form	Storage Temperature	Duration	Notes
Powder	-20°C	Up to 3 years	Protect from light and moisture.
Aqueous Stock Solution	-80°C	Up to 1 year	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
In Solvent (-80°C)	-80°C	Up to 1 year	[4]
Commercial Injection	15-30°C	Up to 5 years	[1][5]

Important Considerations:

• Aqueous solutions of disodium aurothiomalate are stable and can be sterilized by Tyndallization without decomposition.[6]

• Commercial preparations for injection have a shelf life of 5 years.[1]

• Solutions that have darkened beyond a pale yellow color should be discarded.[5]

• Protect all solutions from light.[5]

Mechanism of Action and Signaling Pathways

Disodium aurothiomalate exerts its effects through the modulation of multiple signaling pathways, primarily by inhibiting key inflammatory and oncogenic cascades.

4.1 Inhibition of the NF-κB Signaling Pathway

Disodium aurothiomalate is a known inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[1] It is thought to prevent the degradation of the inhibitory protein IκBα, thereby sequestering the NF-κB p65/p50 heterodimer in the cytoplasm and preventing its translocation to the nucleus.

Inhibition of the NF-κB Signaling Pathway.

4.2 Inhibition of the Protein Kinase C Iota (PKCι) Signaling Pathway

Disodium aurothiomalate has been identified as a potent inhibitor of the oncogenic PKCι signaling pathway.[4] It is believed to form a cysteinyl-aurothiomalate adduct with a cysteine residue in the PB1 domain of PKCι, which prevents its interaction with the adaptor protein Par6. This disruption inhibits downstream signaling that promotes tumor cell proliferation.

Inhibition of the PKCι Signaling Pathway.

Experimental Protocols

5.1 Protocol: In Vitro Cell-Based Assay for NF-κB Inhibition

This protocol outlines a general workflow for assessing the inhibitory effect of disodium aurothiomalate on NF-κB activation in a cell-based assay using Western blotting to detect the nuclear translocation of the p65 subunit.

Materials:

• Adherent mammalian cells (e.g., HeLa, RAW 264.7)

• Complete cell culture medium

• Disodium aurothiomalate stock solution (100 mM in sterile water)

• NF-κB activating stimulus (e.g., TNF-α, LPS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Western blot transfer system and membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p65, anti-Lamin B1)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Workflow Diagram:

Workflow for NF-κB Inhibition Assay.

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach 70-80% confluency.

• Pre-treatment: Pre-treat the cells with various concentrations of disodium aurothiomalate (e.g., 10, 25, 50 µM) for 1-2 hours. Include a vehicle control (sterile water).

• Stimulation: Add the NF-κB activating stimulus (e.g., 20 ng/mL TNF-α) to the media and incubate for the appropriate time (e.g., 30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and perform nuclear and cytoplasmic fractionation according to a standard protocol.

• Protein Quantification: Determine the protein concentration of the nuclear extracts using a BCA assay.

• Western Blot:

  • Separate equal amounts of protein (e.g., 20 µg) by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p65 and a nuclear loading control (e.g., Lamin B1) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the p65 signal to the loading control to determine the relative amount of nuclear p65 in each sample.

Table 3: Example Data Representation for NF-κB Inhibition Assay

Treatment Group	Nuclear p65 Level (Arbitrary Units)
Control (Untreated)	1.0
TNF-α (20 ng/mL)	5.2
TNF-α + Disodium Aurothiomalate (10 µM)	4.1
TNF-α + Disodium Aurothiomalate (25 µM)	2.5
TNF-α + Disodium Aurothiomalate (50 µM)	1.3

Disclaimer: These protocols are intended for research use only and should be adapted and optimized for specific experimental conditions and cell types. Always follow standard laboratory safety procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. Dmso cell stock | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. creative-bioarray.com [creative-bioarray.com]

Application Notes and Protocols for Measuring Gold Uptake in Cells Treated with Disodium Aurothiomalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium aurothiomalate (B1210753) is a gold-based compound historically used in the treatment of rheumatoid arthritis. Understanding its cellular uptake and intracellular concentration is crucial for elucidating its mechanism of action, pharmacokinetics, and potential for new therapeutic applications. These application notes provide detailed protocols for quantifying gold content in cells treated with Disodium aurothiomalate, utilizing common analytical techniques. The methodologies described are adaptable for various cell types and experimental setups.

Principle of Measurement

The quantification of intracellular gold, following cellular exposure to Disodium aurothiomalate, relies on highly sensitive elemental analysis techniques. After treating cells with the gold compound and thoroughly washing to remove extracellular traces, the cells are lysed, and the total gold content within the cell lysate is measured. The primary methods for this analysis are Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) and Atomic Absorption Spectrometry (AAS), both of which can detect and quantify gold at very low concentrations.

Proposed Cellular Uptake Pathway of Disodium Aurothiomalate

In biological systems, Disodium aurothiomalate is known to dissociate. The gold(I) ion subsequently binds to proteins, with serum albumin being a major carrier[1]. This gold-protein complex is then likely taken up by cells, such as macrophages and synovial cells, through endocytosis. Once inside the cell, the gold-containing vesicles traffic to lysosomes, where the gold can accumulate[2]. The thiomalate component is largely released and excreted[3].

Caption: Proposed cellular uptake pathway for gold from Disodium aurothiomalate.

Quantitative Data Summary

The following table summarizes representative data on gold concentrations in blood cells from patients undergoing treatment with Disodium aurothiomalate. It is important to note that intracellular gold levels can vary significantly based on cell type, treatment duration, and dosage.

Cell Type	Gold Concentration (ng/10^6 cells)	Analytical Method	Reference
White Blood Cells	2.5 - 10	Atomic Absorption Spectrometry	[4]
Red Blood Cells	0.5 - 2	Atomic Absorption Spectrometry	[4]

Experimental Protocols

Protocol 1: Quantification of Intracellular Gold using Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals at concentrations down to parts per trillion. This protocol is adapted from methodologies used for quantifying gold nanoparticles in cells and is suitable for measuring gold from Disodium aurothiomalate.

Materials:

• Cell culture reagents (media, serum, antibiotics)

• Disodium aurothiomalate solution

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell counting apparatus (e.g., hemocytometer or automated cell counter)

• Trace metal-grade nitric acid (HNO₃)

• Trace metal-grade hydrochloric acid (HCl)

• Ultrapure deionized water (18.2 MΩ·cm)

• Gold standard solution for ICP-MS

• Microcentrifuge tubes

• Microwave digestion system (optional, but recommended for faster digestion)

Experimental Workflow:

Caption: Experimental workflow for ICP-MS analysis of intracellular gold.

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a multi-well plate at a density that allows for sufficient cell numbers for analysis (e.g., 1 x 10⁶ cells per well in a 6-well plate).

  • Allow cells to adhere and grow for 24 hours.

  • Treat cells with the desired concentrations of Disodium aurothiomalate for the specified duration (e.g., 24-48 hours). Include untreated control wells.

• Cell Harvesting and Washing:

  • Aspirate the media containing Disodium aurothiomalate.

  • Wash the cells three times with ice-cold PBS to remove any extracellular gold.

  • Harvest the cells by trypsinization.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in a known volume of PBS.

• Cell Counting:

  • Take an aliquot of the cell suspension and count the number of cells using a hemocytometer or an automated cell counter.

• Acid Digestion:

  • Transfer a known number of cells (e.g., 1 x 10⁶) to a clean microcentrifuge tube.

  • Centrifuge to pellet the cells and remove the supernatant.

  • Add a sufficient volume of freshly prepared aqua regia (a 3:1 mixture of concentrated HCl and HNO₃) to the cell pellet (e.g., 200 µL). Caution: Aqua regia is highly corrosive. Handle with appropriate personal protective equipment in a fume hood.

  • Digest the sample. This can be done by:

    • Leaving the samples at room temperature overnight.

    • Heating at 60-80°C for 2-4 hours.

    • Using a microwave digestion system according to the manufacturer's instructions for biological samples.

• Dilution and Analysis:

  • After complete digestion (the solution should be clear), dilute the samples to a final volume with ultrapure deionized water to bring the acid concentration to a level compatible with the ICP-MS instrument (typically 1-5% acid).

  • Prepare a series of gold standards in the same acid matrix for calibration.

  • Analyze the samples and standards using ICP-MS, measuring the signal for the gold isotope (¹⁹⁷Au).

• Data Quantification:

  • Generate a calibration curve from the gold standards.

  • Determine the concentration of gold in your samples from the calibration curve.

  • Calculate the amount of gold per cell (e.g., in pg/cell) by dividing the total amount of gold in the sample by the number of cells analyzed.

Protocol 2: Quantification of Intracellular Gold using Atomic Absorption Spectrometry (AAS)

AAS is another robust technique for elemental analysis, though generally less sensitive than ICP-MS. It is a cost-effective alternative for measuring gold concentrations in the parts per million to parts per billion range.

Materials:

• Same as for Protocol 1, with the exception of the gold standard, which should be for AAS.

• Flame AAS or Graphite (B72142) Furnace AAS (GFAAS) instrument.

Experimental Workflow:

Caption: Experimental workflow for AAS analysis of intracellular gold.

Procedure:

• Cell Seeding, Treatment, Harvesting, and Washing:

  • Follow steps 1 and 2 from Protocol 1. A larger number of cells may be required for AAS compared to ICP-MS to ensure the gold concentration is within the detection range.

• Cell Lysis and Digestion:

  • Follow step 4 from Protocol 1 for acid digestion of the cell pellet.

• Sample Preparation for AAS:

  • After digestion, dilute the samples with ultrapure deionized water to a final volume suitable for AAS analysis. The final acid concentration should be compatible with the instrument's introduction system.

  • Prepare gold standards for calibration in the same acid matrix.

• AAS Analysis:

  • Set up the AAS instrument according to the manufacturer's instructions for gold analysis (wavelength typically 242.8 nm).

  • Aspirate the blank, standards, and samples into the instrument (for Flame AAS) or inject a small volume into the graphite tube (for GFAAS).

  • Measure the absorbance of each solution.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of gold in the samples from the calibration curve.

  • Calculate the amount of gold per cell as described in Protocol 1.

Concluding Remarks

The protocols outlined provide a robust framework for the quantitative analysis of intracellular gold following treatment with Disodium aurothiomalate. The choice between ICP-MS and AAS will depend on the required sensitivity and available instrumentation. It is crucial to include appropriate controls and to perform thorough washing steps to ensure that only intracellular gold is being measured. Understanding the cellular uptake of this gold compound will provide valuable insights for both basic research and the development of future gold-based therapeutics.

References

• 1. In vitro distribution of gold in serum proteins after incubation of sodium aurothiomalate and auranofin with human blood and its pharmacological significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. digitalrepository.fccollege.edu.pk [digitalrepository.fccollege.edu.pk]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vitro Evaluation of the Anti-Inflammatory Activity of Disodium Aurothiomalate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disodium aurothiomalate (B1210753), a gold-based compound, has a long history in the treatment of rheumatoid arthritis. Its therapeutic effects are attributed to its potent anti-inflammatory and immunomodulatory properties. The precise mechanism of action is multifaceted, involving the inhibition of various inflammatory mediators and pathways. These application notes provide detailed protocols for a panel of in vitro assays to comprehensively evaluate the anti-inflammatory activity of Disodium aurothiomalate. The described assays will enable researchers to investigate its effects on key inflammatory markers and signaling cascades, including pro-inflammatory cytokines, nitric oxide, cyclooxygenase-2 (COX-2), the NF-κB signaling pathway, and macrophage polarization.

Key Anti-Inflammatory Mechanisms of Disodium Aurothiomalate

Disodium aurothiomalate exerts its anti-inflammatory effects through several mechanisms:

• Inhibition of Pro-inflammatory Mediators: It has been shown to inhibit the production of key inflammatory molecules such as nitric oxide (NO) and prostaglandins.

• Modulation of Cytokine Production: The compound can suppress the expression and release of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β).[1]

• Enzyme Inhibition: Disodium aurothiomalate can inhibit the activity of enzymes that play a role in inflammation, such as cyclooxygenase (COX) enzymes.

• Inhibition of NF-κB Signaling: A crucial mechanism is the suppression of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of the inflammatory response.[2]

• Modulation of Macrophage Function: It can influence the function and activation state of macrophages, key immune cells in the inflammatory process.

Data Presentation: Summary of In Vitro Anti-Inflammatory Activity

The following tables summarize representative quantitative data for the anti-inflammatory effects of Disodium aurothiomalate and other relevant inhibitors.

Table 1: Inhibition of Nitric Oxide (NO) Production

Cell Line	Stimulant	Compound	IC50	Reference
Murine Macrophages (RAW 264.7)	LPS (1 µg/mL)	Disodium aurothiomalate	Concentration-dependent inhibition	[2]
Murine Macrophages (RAW 264.7)	LPS (1 µg/mL)	L-NAME (Positive Control)	~20 µM	[3]
Murine Macrophages (RAW 264.7)	LPS (1 µg/mL)	Compound 1 (from S. indica)	31.4 µM	[4]

Table 2: Inhibition of Pro-Inflammatory Cytokine Production

Cell Line	Stimulant	Cytokine	Compound	IC50	Reference
Human Monocytes	LPS	IL-1β	Auranofin	>2.5 µg/mL (inhibition observed)	[5]
Human Monocytes	LPS	IL-1β	Disodium aurothiomalate	No significant inhibition up to 100 µg/mL	[5]
THP-1 cells	LPS	TNF-α	Compound 2	6.5 ± 0.8 µM	[6]
THP-1 cells	LPS	TNF-α	Compound 3	27.4 ± 1.7 µM	[6]

Table 3: Inhibition of Cyclooxygenase (COX) Activity

Enzyme	Compound	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Ovine COX-1	Indomethacin Amide (7)	1.1	122	[7]
Human COX-2	Indomethacin Amide (7)	0.009	122	[7]
Ovine COX-1	Indomethacin Amide (19)	>10	>250	[7]
Human COX-2	Indomethacin Amide (19)	0.04	>250	[7]

Experimental Protocols

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the concentration of nitrite (B80452), a stable metabolite of NO, in cell culture supernatants as an indicator of NO production by macrophages.

Experimental Workflow:

Caption: Workflow for the Nitric Oxide Production Assay.

Protocol:

• Cell Seeding: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Preparation: Prepare a stock solution of Disodium aurothiomalate in sterile water or PBS. Create serial dilutions in complete DMEM to achieve the desired final concentrations.

• Cell Treatment: Remove the culture medium and pre-treat the cells with 100 µL of the Disodium aurothiomalate dilutions for 1 hour. Include a vehicle control (medium only).

• LPS Stimulation: Add 100 µL of DMEM containing 2 µg/mL of Lipopolysaccharide (LPS) to each well (final LPS concentration of 1 µg/mL), except for the negative control wells. The final volume in each well should be 200 µL.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, carefully collect 100 µL of the supernatant from each well.

• Griess Reaction:

  • Add 50 µL of supernatant to a new 96-well plate.

  • Add 50 µL of 1% sulfanilamide (B372717) in 5% phosphoric acid (Griess Reagent A) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (NED) in water (Griess Reagent B) to each well and incubate for 5-10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Prepare a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples from the standard curve. The percentage of NO inhibition is calculated as: [(Absorbance of LPS control - Absorbance of treated sample) / Absorbance of LPS control] x 100.

Pro-Inflammatory Cytokine Inhibition Assay (ELISA)

This protocol describes the use of an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the inhibition of TNF-α and IL-1β production by Disodium aurothiomalate in LPS-stimulated macrophages.

Experimental Workflow:

Caption: Workflow for the Cytokine Inhibition ELISA.

Protocol:

• Cell Culture and Treatment: Follow steps 1-5 of the Nitric Oxide Production Assay protocol to culture, treat, and stimulate RAW 264.7 cells.

• Supernatant Collection: After the 24-hour incubation, centrifuge the 96-well plate at 400 x g for 5 minutes. Carefully collect the supernatant and store it at -80°C until use.

• ELISA: Perform the ELISA for TNF-α or IL-1β according to the manufacturer's instructions of a commercial ELISA kit. A general procedure is as follows:

  • Coating: Coat a 96-well plate with the capture antibody overnight at 4°C.

  • Blocking: Wash the plate and block with an appropriate blocking buffer for 1-2 hours at room temperature.

  • Sample Incubation: Wash the plate and add 100 µL of standards and collected cell culture supernatants to the wells. Incubate for 2 hours at room temperature.

  • Detection Antibody: Wash the plate and add 100 µL of the biotinylated detection antibody. Incubate for 1-2 hours at room temperature.

  • Enzyme Conjugate: Wash the plate and add 100 µL of Streptavidin-HRP conjugate. Incubate for 30 minutes at room temperature in the dark.

  • Substrate Addition: Wash the plate and add 100 µL of TMB substrate. Incubate until a color develops.

  • Stop Reaction: Add 50 µL of stop solution.

• Absorbance Measurement: Read the absorbance at 450 nm.

• Data Analysis: Generate a standard curve and determine the cytokine concentrations in the samples. Calculate the percentage of inhibition for each concentration of Disodium aurothiomalate.

Cyclooxygenase-2 (COX-2) Inhibition Assay

This fluorometric assay measures the ability of Disodium aurothiomalate to inhibit the activity of the COX-2 enzyme.

Experimental Workflow:

Caption: Workflow for the COX-2 Inhibition Assay.

Protocol:

This protocol is based on a commercially available COX-2 inhibitor screening kit.

• Reagent Preparation: Prepare all reagents as per the kit's instructions. Dissolve Disodium aurothiomalate in the appropriate solvent (e.g., DMSO) and prepare serial dilutions in the assay buffer.

• Reaction Setup:

  • Prepare a reaction mix containing COX Assay Buffer, COX Probe, and human recombinant COX-2 enzyme.

  • Add the reaction mix to the wells of a 96-well plate.

  • Add the Disodium aurothiomalate dilutions to the sample wells. Include a vehicle control and a positive control inhibitor (e.g., Celecoxib).

• Pre-incubation: Incubate the plate for 10-15 minutes at 25°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Start the reaction by adding Arachidonic Acid to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence in a kinetic mode for 5-10 minutes at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the kinetic curve).

  • Calculate the percentage of inhibition for each concentration of Disodium aurothiomalate.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

NF-κB Signaling Pathway Inhibition Assay (Western Blot)

This assay determines the effect of Disodium aurothiomalate on the activation of the NF-κB pathway by assessing the phosphorylation of the p65 subunit and the degradation of the inhibitory protein IκBα.

Signaling Pathway:

Caption: NF-κB Signaling Pathway and Point of Inhibition.

Protocol:

• Cell Culture and Treatment:

  • Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

  • Pre-treat the cells with various non-toxic concentrations of Disodium aurothiomalate for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 30 minutes (for IκBα degradation) or 60 minutes (for p65 phosphorylation).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration using a BCA assay.

• Western Blotting:

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-p65, total p65, IκBα, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[8]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the protein bands using an enhanced chemiluminescence (ECL) reagent.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phospho-p65 to total p65 and IκBα to the loading control.

Macrophage Polarization Assay

This assay evaluates the effect of Disodium aurothiomalate on the polarization of macrophages into the pro-inflammatory M1 or anti-inflammatory M2 phenotype.

Experimental Workflow:

Caption: Workflow for the Macrophage Polarization Assay.

Protocol:

• Macrophage Differentiation: Differentiate primary bone marrow-derived macrophages (BMDMs) or a monocytic cell line (e.g., THP-1) into M0 macrophages using appropriate growth factors (e.g., M-CSF for BMDMs, PMA for THP-1 cells).

• Compound Treatment: Treat the differentiated M0 macrophages with various concentrations of Disodium aurothiomalate.

• Macrophage Polarization:

  • M1 Polarization: Add LPS (100 ng/mL) and IFN-γ (20 ng/mL) to the culture medium.

  • M2 Polarization: Add IL-4 (20 ng/mL) and IL-13 (20 ng/mL) to the culture medium.

• Incubation: Incubate the cells for 24-48 hours.

• Analysis:

  • Flow Cytometry: Stain the cells with fluorescently labeled antibodies against M1 surface markers (e.g., CD80, CD86) and M2 surface markers (e.g., CD163, CD206) and analyze by flow cytometry.

  • ELISA: Collect the culture supernatants and measure the concentration of M1 cytokines (e.g., TNF-α, IL-12) and M2 cytokines (e.g., IL-10).

  • RT-qPCR: Isolate total RNA from the cells and perform reverse transcription-quantitative PCR (RT-qPCR) to analyze the gene expression of M1 markers (e.g., iNOS, TNF-α) and M2 markers (e.g., Arginase-1, Fizz1).[9][10]

References

• 1. Auranofin inhibits the induction of interleukin 1 beta and tumor necrosis factor alpha mRNA in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aurothiomalate and hydroxychloroquine inhibit nitric oxide production in chondrocytes and in human osteoarthritic cartilage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory Effect on Nitric Oxide Release in LPS-Stimulated Macrophages and Free Radical Scavenging Activity of Croton Linearis Jacq. Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of auranofin and sodium aurothiomalate on interleukin-1 production from human monocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of potential TNF-α inhibitors: from in silico to in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biochemically based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Size-dependent gold nanoparticles induce macrophage M2 polarization and promote intracellular clearance of Staphylococcus aureus to alleviate tissue infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ex vivo and in vitro effect of serum amyloid a in the induction of macrophage M2 markers and efferocytosis of apoptotic neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]

Animal Models for Evaluating the Therapeutic Efficacy of Disodium Aurothiomalate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) aurothiomalate (B1210753), a gold-based compound, has historically been a significant player in the management of rheumatoid arthritis (RA). Its therapeutic effects are attributed to its immunomodulatory and anti-inflammatory properties. To investigate and validate the efficacy of disodium aurothiomalate and novel gold-based therapies, robust and reproducible animal models that mimic the pathophysiology of human RA are indispensable. This document provides detailed application notes and protocols for utilizing two of the most common rodent models of arthritis: Collagen-Induced Arthritis (CIA) in mice and Adjuvant-Induced Arthritis (AIA) in rats, for the evaluation of disodium aurothiomalate.

Animal Models of Rheumatoid Arthritis

The selection of an appropriate animal model is critical for preclinical drug evaluation. The CIA and AIA models are widely used due to their pathological and immunological similarities to human RA.

Collagen-Induced Arthritis (CIA) in Mice: This is a well-established autoimmune model that shares many features with RA, including synovitis, pannus formation, and erosion of cartilage and bone.[1] It is particularly useful for studying the role of T cells and B cells in the pathogenesis of arthritis.

Adjuvant-Induced Arthritis (AIA) in Rats: This model is induced by a single injection of Freund's Complete Adjuvant (FCA) and is characterized by a rapid onset of severe polyarthritis.[2][3] It is a valuable tool for assessing the anti-inflammatory efficacy of therapeutic agents.

Experimental Protocols

Collagen-Induced Arthritis (CIA) in Mice

Materials:

• Male DBA/1J mice (8-10 weeks old)

• Bovine type II collagen (CII) solution (2 mg/mL in 0.05 M acetic acid)

• Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis

• Incomplete Freund's Adjuvant (IFA)

• Syringes and needles (26G)

• Disodium aurothiomalate solution (for injection)

• Calipers for paw measurement

Protocol:

• Primary Immunization (Day 0):

  • Prepare an emulsion of equal volumes of bovine type II collagen solution and CFA.

  • Anesthetize the mice and administer a 100 µL intradermal injection of the emulsion at the base of the tail.

• Booster Immunization (Day 21):

  • Prepare an emulsion of equal volumes of bovine type II collagen solution and IFA.

  • Administer a 100 µL intradermal injection of the emulsion at the base of the tail.

• Treatment Protocol:

  • Initiate treatment with disodium aurothiomalate or vehicle control upon the first signs of arthritis (typically around day 24-28).

  • Administer disodium aurothiomalate at the desired dosage and route (e.g., intraperitoneally or intramuscularly) according to the study design. A study on liposome-encapsulated aurothiomalate demonstrated a 50% reduction in symptoms, providing a benchmark for efficacy.[2]

• Efficacy Evaluation:

  • Clinical Arthritis Score: Visually score the severity of arthritis in each paw daily or every other day using a standardized scoring system (see Table 1).[1][4] The maximum score per mouse is typically 16.

  • Paw Swelling: Measure the thickness of the hind paws using a digital caliper every other day.

  • Histopathology: At the end of the study, collect ankle and knee joints for histological analysis of inflammation, pannus formation, and cartilage/bone erosion.

  • Cytokine Analysis: Collect blood samples to measure serum levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[5][6]

Table 1: Clinical Arthritis Scoring System for CIA in Mice

Score	Description
0	No evidence of erythema or swelling
1	Erythema and mild swelling confined to the tarsals or ankle or digits
2	Erythema and mild swelling extending from the ankle to the tarsals
3	Erythema and moderate swelling extending from the ankle to the metatarsals
4	Erythema and severe swelling encompassing the ankle, foot, and digits

Each limb is graded, resulting in a maximum possible score of 16 per mouse.

Adjuvant-Induced Arthritis (AIA) in Rats

Materials:

• Male Lewis or Wistar rats (8-10 weeks old)

• Freund's Complete Adjuvant (FCA) containing 10 mg/mL heat-killed Mycobacterium tuberculosis

• Syringes and needles (26G)

• Disodium aurothiomalate solution (for injection)

• Plethysmometer for paw volume measurement

Protocol:

• Induction of Arthritis (Day 0):

  • Anesthetize the rats and administer a single 100 µL subcutaneous injection of FCA into the plantar surface of the right hind paw.

• Treatment Protocol:

  • Begin treatment with disodium aurothiomalate or vehicle control prophylactically (from day 0) or therapeutically (from the onset of secondary paw swelling, typically around day 10-12).

  • Administer the compound at the desired dosage and route.

• Efficacy Evaluation:

  • Paw Volume: Measure the volume of both hind paws using a plethysmometer every other day. The increase in volume of the non-injected (contralateral) paw is a key indicator of systemic inflammation.

  • Arthritis Score: Score the severity of arthritis in all four paws based on erythema, swelling, and joint deformity (see Table 2).[7][8]

  • Body Weight: Monitor body weight as a general indicator of health and disease severity.

  • Radiographic Analysis: At the end of the study, perform X-ray analysis of the hind paws to assess soft tissue swelling, joint space narrowing, and bone erosion.[2]

  • Cytokine Analysis: Measure serum levels of inflammatory markers such as TNF-α and IL-1β.

Table 2: Arthritis Scoring System for AIA in Rats

Score	Description
0	No signs of arthritis
1	Slight swelling and/or erythema of one or more digits
2	Moderate swelling of the paw
3	Severe swelling of the entire paw
4	Severe swelling and ankylosis of the paw

Each limb is graded, resulting in a maximum possible score of 16 per rat.

Data Presentation

Quantitative data from these studies should be summarized in clear and concise tables to facilitate comparison between treatment groups.

Table 3: Example of Quantitative Efficacy Data for Disodium Aurothiomalate in an Animal Model of Arthritis

Parameter	Vehicle Control	Disodium Aurothiomalate (X mg/kg)	% Inhibition
Mean Arthritis Score (Day 28)	10.5	4.2	60%
Mean Paw Volume (mL) (Day 28)	2.5	1.5	40%
Serum TNF-α (pg/mL)	150	60	60%
Serum IL-1β (pg/mL)	80	35	56.25%

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the experimental conditions.

Mechanism of Action and Signaling Pathways

Disodium aurothiomalate exerts its therapeutic effects through multiple mechanisms, primarily by modulating inflammatory signaling pathways.

Inhibition of NF-κB Signaling Pathway

The transcription factor NF-κB is a master regulator of inflammation and is constitutively active in the synovium of RA patients. Disodium aurothiomalate has been shown to inhibit the activation of NF-κB. As a thiol-reactive compound, it is suggested to directly inhibit the IκB kinase (IKK) complex.[9] The IKK complex is responsible for phosphorylating the inhibitory protein IκBα, which targets it for ubiquitination and subsequent degradation. By inhibiting IKK, disodium aurothiomalate prevents the degradation of IκBα, thereby sequestering NF-κB (the p50/p65 heterodimer) in the cytoplasm and preventing its translocation to the nucleus to initiate the transcription of pro-inflammatory genes like TNF-α, IL-1β, and IL-6.

Caption: Inhibition of the NF-κB signaling pathway by disodium aurothiomalate.

Sequestration of Reactive Aldehydes

Chronic inflammation in RA is associated with oxidative stress and the production of reactive aldehyde species (RAS), such as malondialdehyde (MDA). These aldehydes can modify self-proteins, creating neoantigens that may perpetuate the autoimmune response. Disodium aurothiomalate, being a thiol-containing compound, can directly sequester these reactive aldehydes, thereby neutralizing their damaging effects and potentially reducing the generation of autoantigens.

Caption: Sequestration of reactive aldehydes by disodium aurothiomalate.

Experimental Workflow

A typical workflow for evaluating the efficacy of disodium aurothiomalate in an animal model of arthritis is outlined below.

Caption: General experimental workflow for efficacy testing.

Conclusion

The Collagen-Induced Arthritis (CIA) mouse model and the Adjuvant-Induced Arthritis (AIA) rat model are powerful and relevant preclinical tools for the evaluation of the therapeutic efficacy of disodium aurothiomalate. By following the detailed protocols and utilizing the described evaluation parameters, researchers can obtain robust and reproducible data to support the development of novel anti-arthritic therapies. Understanding the molecular mechanisms, particularly the inhibition of the NF-κB pathway and the sequestration of reactive aldehydes, provides a strong rationale for the continued investigation of gold-based compounds in the treatment of rheumatoid arthritis.

References

• 1. Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Association between arthritis score at the onset of the disease and long-term locomotor outcome in adjuvant-induced arthritis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Joint cytokine quantification in two rodent arthritis models: kinetics of expression, correlation of mRNA and protein levels and response to prednisolone treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. Thiol-reactive metal compounds inhibit NF-kappa B activation by blocking I kappa B kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability of Disodium Aurothiomalate in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Disodium (B8443419) Aurothiomalate (B1210753). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experiments with aqueous solutions of this compound.

Frequently Asked Questions (FAQs)

Q1: What is Disodium Aurothiomalate and why is its stability in aqueous solutions a concern?

Disodium aurothiomalate is a gold(I) complex with thiomalic acid, historically used in the treatment of rheumatoid arthritis.[1][2] As a gold(I) thiolate, it is susceptible to various degradation pathways in aqueous solutions, which can impact its therapeutic efficacy and potentially lead to the formation of undesirable byproducts. Maintaining the stability of the solution is crucial for obtaining reliable and reproducible experimental results.

Q2: What are the primary degradation pathways for Disodium Aurothiomalate in an aqueous solution?

The main degradation pathways for disodium aurothiomalate in aqueous solutions include:

• Oxidation: The gold(I) center can be oxidized to gold(III), or the thiomalate ligand can be oxidized, potentially leading to the formation of disulfides.

• Hydrolysis: While the gold-sulfur bond is relatively stable, hydrolysis can occur under certain pH conditions, leading to the dissociation of the complex.

• Aggregation and Precipitation: Disodium aurothiomalate can form polymeric chains in solution.[1] Changes in pH, ionic strength, or temperature can lead to aggregation and precipitation.[1]

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of the compound.[3] The prescribing information for the commercial product Myochrysine recommends protection from light.[3]

Q3: My Disodium Aurothiomalate solution has changed color. What does this mean?

A freshly prepared disodium aurothiomalate solution should be pale yellow.[3] A darkening of the solution indicates potential degradation.[3] This color change could be due to the formation of colloidal gold or other degradation products resulting from oxidation or other decomposition pathways. It is recommended not to use a solution that has darkened significantly.[3]

Q4: I am observing a precipitate in my Disodium Aurothiomalate solution. What could be the cause?

Precipitation in a disodium aurothiomalate solution can be caused by several factors:

• pH Changes: The pH of a 10% aqueous solution is typically between 6.0 and 7.0.[3] Significant deviations from this range can affect the solubility and lead to precipitation.

• Ionic Strength: High ionic strength in the solution can disrupt the electrostatic balance of the polymeric chains, causing aggregation and precipitation.[1]

• Temperature: Temperature fluctuations can affect the solubility of the compound.

• Interaction with other molecules: Disodium aurothiomalate can interact with positively charged molecules, such as polylysine, leading to aggregation and precipitation.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Solution darkens (turns yellow-brown or darker)	Oxidation of Au(I) to Au(0) (colloidal gold) or other degradation.	Discard the solution. Prepare a fresh solution using deoxygenated water and protect it from light. Consider purging the solution and vial headspace with an inert gas (e.g., nitrogen or argon).
Precipitate forms in the solution	pH is outside the optimal range (6.0-7.0). High ionic strength. Interaction with other components in the medium.	Check and adjust the pH of the solution. Reduce the ionic strength of the buffer if possible. If working with complex media, consider potential interactions with cationic species.
Inconsistent results in bioassays	Degradation of the active compound.	Prepare fresh solutions for each experiment. Store stock solutions under recommended conditions (see Q5). Perform a stability check of the compound in your specific assay medium.
Loss of potency over time	Hydrolysis, oxidation, or other degradation pathways.	Quantify the concentration of disodium aurothiomalate before each use with a validated analytical method (e.g., HPLC). Establish the stability of your solution under your specific storage conditions.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Disodium Aurothiomalate

• Materials:

  • Disodium aurothiomalate powder

  • High-purity, deoxygenated water (e.g., by boiling and cooling under an inert gas or by purging with nitrogen for 30 minutes).

  • Sterile, amber glass vials with airtight septa.

• Procedure:

  • Weigh the desired amount of disodium aurothiomalate powder in a clean, dry vial.

  • Add the required volume of deoxygenated water to achieve the target concentration.

  • Gently swirl the vial to dissolve the powder completely. Avoid vigorous shaking to minimize oxygen introduction.

  • If required, purge the headspace of the vial with an inert gas before sealing.

  • Store the solution at the recommended temperature (typically 2-8°C) and protected from light.[3]

Protocol 2: Forced Degradation Study to Assess Stability

Forced degradation studies are essential to understand the stability of a drug substance under various stress conditions.

• Acid and Base Hydrolysis:

  • Prepare solutions of disodium aurothiomalate in 0.1 M HCl and 0.1 M NaOH.

  • Incubate the solutions at room temperature and an elevated temperature (e.g., 40°C).

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot and neutralize it.

  • Analyze the samples by a stability-indicating HPLC method.

• Oxidative Degradation:

  • Prepare a solution of disodium aurothiomalate in a low concentration of hydrogen peroxide (e.g., 3%).

  • Incubate at room temperature.

  • Withdraw and analyze aliquots at specified time points.

• Thermal Degradation:

  • Store vials of the aqueous solution at elevated temperatures (e.g., 40°C, 60°C).

  • Analyze samples at specified time points.

• Photostability:

  • Expose a solution in a phototransparent container to a light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples.

Protocol 3: Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for separating the intact drug from its degradation products.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer at a pH around 6-7) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often effective.

• Detection: UV detection at a wavelength where disodium aurothiomalate has significant absorbance.

• Validation: The method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear.

Data Presentation

The following tables are examples of how to present quantitative data from stability studies. Researchers should generate their own data using the protocols described above.

Table 1: Effect of pH and Temperature on the Stability of Disodium Aurothiomalate (Illustrative Data)

pH	Temperature (°C)	Time (hours)	% Degradation (Illustrative)
4.0	25	24	5%
4.0	40	24	15%
7.0	25	24	<1%
7.0	40	24	5%
9.0	25	24	10%
9.0	40	24	25%

Table 2: Effect of Light and Oxidizing Agent on the Stability of Disodium Aurothiomalate (Illustrative Data)

Condition	Time (hours)	% Degradation (Illustrative)
Protected from Light (Control)	24	<1%
Exposed to Light (ICH Q1B)	24	8%
3% H₂O₂	8	20%

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 3. Luminescence Onset and Mechanism of the Formation of Gold(I)–Thiolate Complexes as the Precursors to Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

addressing solubility challenges of Disodium aurothiomalate in cell culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common solubility and handling challenges encountered when using Disodium (B8443419) aurothiomalate (B1210753) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What are the basic solubility properties of Disodium aurothiomalate?

A1: Disodium aurothiomalate is a pale yellow, hygroscopic powder.[1] It is known to be very soluble in water but is practically insoluble in organic solvents like alcohol, ether, and DMSO.[2][3][4] This is a critical factor to consider when preparing stock solutions for cell culture experiments, as the standard practice of using DMSO as a solvent is not suitable for this compound.

Data Presentation: Solubility Overview

Solvent	Solubility	Molar Concentration (at max solubility)	Reference
Water (H₂O)	Very Soluble (up to 200 mg/mL)	~512.73 mM	[2][4]
Dimethyl Sulfoxide (DMSO)	Insoluble	N/A	[4]
Ethanol (EtOH)	Practically Insoluble	N/A	[2][3]
Ether	Practically Insoluble	N/A	[1][2]

Q2: How should I prepare a stock solution of Disodium aurothiomalate?

A2: Due to its high water solubility, the recommended solvent for preparing a stock solution is sterile, deionized water or phosphate-buffered saline (PBS).[2][4] It is advisable to prepare a high-concentration stock solution, which can then be sterile-filtered and stored in aliquots to minimize contamination and degradation from repeated freeze-thaw cycles. Sonication may be recommended to ensure complete dissolution.[4]

Q3: How should I store the stock solution?

A3: For long-term storage, powdered Disodium aurothiomalate should be kept at -20°C for up to three years.[4] Once reconstituted in a solvent, the stock solution should be stored in aliquots at -80°C for up to one year to maintain stability.[4] Avoid repeated freeze-thaw cycles.

Q4: What is the mechanism of action for Disodium aurothiomalate?

A4: The precise mechanism is not fully understood, but it is known to have immunosuppressive effects.[2] Key reported actions include the inhibition of prostaglandin (B15479496) synthesis and a suppressive effect on synovitis in active rheumatoid disease.[2][3] More specifically, it has been shown to be a potent inhibitor of oncogenic PKC-ι signaling by blocking the activation of a pathway involving Rac1 and Mek/Erk.[5] It can also suppress TNFα-induced activation of NF-κB.[5] Additionally, it may interfere with antigen presentation for T cells, particularly with peptides containing two or more cysteine residues.[6]

Visual Guide: Key Signaling Pathway Inhibition

The following diagram illustrates the inhibitory effect of Disodium aurothiomalate on the Protein Kinase C iota (PKC-ι) signaling pathway, which is crucial for some types of tumor cell proliferation.

Figure 1. Inhibition of the PKC-ι signaling pathway.

Troubleshooting Guide

This guide addresses specific problems that may arise when using Disodium aurothiomalate in cell culture media.

Problem 1: I see immediate precipitation or cloudiness after adding the stock solution to my cell culture medium.

This is a common issue when introducing a highly concentrated aqueous solution into a complex mixture like cell culture media, which contains salts, proteins, and other biomolecules.

Possible Cause	Recommended Solution
High Final Concentration	The concentration of Disodium aurothiomalate may exceed its solubility limit in the final medium. Try performing a dose-response curve to determine the optimal, non-precipitating concentration for your cell line.
Temperature Shock	Adding a cold stock solution directly to warm media can cause salts and proteins to precipitate. Always pre-warm your stock solution to the same temperature as your culture medium (e.g., 37°C) before adding it.
Interaction with Media Components	Cell culture media are complex solutions. Components like divalent cations (e.g., Ca²⁺, Mg²⁺) or proteins in Fetal Bovine Serum (FBS) can interact with the compound, leading to the formation of insoluble complexes.[7] Reduce the serum concentration if possible or switch to a serum-free medium for the duration of the treatment. Also, add the stock solution to the medium slowly and with gentle swirling to ensure rapid and even dispersion.
Localized High Concentration	Pipetting the stock solution into one spot without mixing can create a localized area of super-saturation, causing precipitation before it can disperse. Add the stock solution drop-wise to the medium while gently agitating the flask or plate.

Problem 2: My experimental results are inconsistent, or the compound seems to lose activity over time.

This may be related to the stability of the compound in the complete cell culture medium at 37°C.

Possible Cause	Recommended Solution
Compound Degradation	The stability of compounds in culture media can be affected by pH, temperature, and light exposure.[8] It is highly recommended to prepare fresh working solutions for each experiment from a frozen stock aliquot. Minimize the time the complete medium containing the compound is stored before being added to the cells.
Stock Solution Instability	Repeated freeze-thaw cycles can degrade the compound. Ensure your stock solution is stored in single-use aliquots at -80°C.[4]
Light Sensitivity	While not explicitly documented for this compound, many reagents are light-sensitive. Protect stock solutions and experimental plates from direct light exposure.[8]

Problem 3: My cells are showing signs of toxicity or are dying.

Possible Cause	Recommended Solution
Solvent Toxicity	This is not applicable if using water or PBS as the solvent. However, if any other co-solvent is used, its final concentration must be kept to a minimum (typically <0.5%) to avoid cytotoxicity.[8]
Vehicle Control Issues	It is critical to include a vehicle control in all experiments. This consists of treating a set of cells with the same volume of the solvent (e.g., sterile water) used to dissolve the compound. This helps differentiate between the compound's effect and any effect from the solvent itself.
Thiol Moiety Effect	Studies have suggested that the thiomalate part of the molecule, not just the gold, may contribute to the antiproliferative effects of the drug.[9] Be aware that the biological activity may result from the entire dissociated molecule.
High Compound Concentration	The concentration used may be cytotoxic to your specific cell line. Perform a dose-response experiment to determine the IC₅₀ (half-maximal inhibitory concentration) and select appropriate concentrations for your assays.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Disodium Aurothiomalate Aqueous Stock Solution

Materials:

• Disodium aurothiomalate powder (MW: 390.08 g/mol , anhydrous)[2]

• Sterile, nuclease-free water

• Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

• 0.22 µm sterile syringe filter

Procedure:

• Weigh out 39.01 mg of Disodium aurothiomalate powder in a sterile microcentrifuge tube.

• Add 1.0 mL of sterile, nuclease-free water to the tube.

• Vortex thoroughly until the powder is completely dissolved. The solution should be clear. If needed, sonicate briefly to aid dissolution.[4]

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 50 µL) in sterile microcentrifuge tubes.

• Label the aliquots clearly with the compound name, concentration, and date.

• Store the aliquots at -80°C for long-term storage (up to 1 year).[4]

Visual Guide: Experimental and Troubleshooting Workflows

The following diagrams provide a logical workflow for preparing and using Disodium aurothiomalate and a troubleshooting guide for solubility issues.

Figure 2. Recommended workflow for solution preparation and use.

Figure 3. Troubleshooting flowchart for precipitation issues.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Gold Sodium Thiomalate | C4H3AuNa2O4S | CID 22318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. SODIUM AUROTHIOMALATE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 4. Aurothiomalate sodium | PKC | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The antirheumatic drug disodium aurothiomalate inhibits CD4+ T cell recognition of peptides containing two or more cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cultured human cells with high levels of gold-binding cytosolic metallothionein are not resistant to the growth inhibitory effect of sodium aurothiomalate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Disodium Aurothiomalate-Induced Cytotoxicity in Primary Cell Cultures

This technical support center is designed for researchers, scientists, and drug development professionals working with Disodium aurothiomalate (B1210753) and primary cell cultures. It provides troubleshooting guidance and answers to frequently asked questions to help mitigate compound-induced cytotoxicity and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Disodium aurothiomalate-induced cytotoxicity in primary cells?

A1: Disodium aurothiomalate primarily induces cytotoxicity through the intrinsic pathway of apoptosis.[1] This process involves the activation of stress-activated protein kinases (SAPKs), specifically p38 MAP kinase and JNK, which in turn activate downstream effector caspases, such as caspase-3, leading to programmed cell death.[2][3] The mitochondrial pathway is also implicated, with the release of cytochrome c into the cytoplasm.[2]

Q2: Why are primary cells more sensitive to Disodium aurothiomalate compared to cell lines?

A2: Primary cells are often more sensitive to cytotoxic agents than immortalized cell lines due to several factors. They have a finite lifespan, are not genetically transformed, and more closely represent the in vivo physiological state. This also means they can have lower proliferative rates and may have more active apoptotic pathways, making them more susceptible to drug-induced toxicity.

Q3: What are the visual signs of Disodium aurothiomalate-induced cytotoxicity in my primary cell cultures?

A3: Visual signs of cytotoxicity that you might observe using a microscope include:

• Changes in morphology: Cells may shrink, become rounded, and detach from the culture surface.

• Membrane blebbing: The cell membrane may show irregular bulges or protrusions.

• Formation of apoptotic bodies: Fragments of the dying cell can be seen in the culture.

• Reduced cell density: A noticeable decrease in the number of adherent cells compared to control cultures.

• Increased debris: An accumulation of dead cells and cellular fragments in the culture medium.

Q4: Can N-acetylcysteine (NAC) be used to mitigate this cytotoxicity?

A4: Yes, N-acetylcysteine (NAC) is a promising agent for reducing Disodium aurothiomalate-induced cytotoxicity. NAC is a precursor to L-cysteine, which is a key component of glutathione (B108866) (GSH), a major intracellular antioxidant.[4] By replenishing cellular GSH levels, NAC can help to neutralize reactive oxygen species (ROS) that may be generated during Disodium aurothiomalate exposure, thereby reducing oxidative stress and subsequent apoptosis.[4][5]

Q5: What is a typical starting concentration for N-acetylcysteine (NAC) in primary cell cultures?

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High cell death in control group (no Disodium aurothiomalate)	1. Suboptimal primary cell health.2. Improper handling during thawing or seeding.3. Contamination (mycoplasma, bacteria, fungi).	1. Use low-passage primary cells. Ensure proper nutrition and culture conditions.2. Follow established protocols for thawing and seeding primary cells carefully.3. Regularly test cultures for mycoplasma. Maintain strict aseptic technique.
Inconsistent cytotoxicity results between experiments	1. Variation in cell seeding density.2. Inconsistent drug preparation or dilution.3. "Edge effect" in multi-well plates.	1. Ensure a homogenous cell suspension and accurate cell counting for consistent seeding.2. Prepare fresh drug dilutions for each experiment. Vortex thoroughly.3. Avoid using the outer wells of the plate for experimental conditions. Fill them with sterile PBS or media to maintain humidity.[8]
N-acetylcysteine (NAC) is not reducing cytotoxicity	1. Suboptimal NAC concentration.2. Incorrect timing of NAC addition.3. NAC solution has degraded.	1. Perform a dose-response curve to determine the optimal protective concentration of NAC for your cells.2. Experiment with pre-treatment (incubating cells with NAC before adding Disodium aurothiomalate), co-treatment, and post-treatment protocols.3. Prepare fresh NAC solutions for each experiment.
High background in cytotoxicity assay (e.g., MTT, LDH)	1. High cell density leading to high spontaneous signal.2. Contamination of reagents or culture.3. Bubbles in the wells of the assay plate.	1. Optimize cell seeding density to ensure cells are in the logarithmic growth phase during the assay.2. Use sterile, fresh reagents. Ensure cultures are not contaminated.3. Carefully inspect plates for bubbles and remove them with a sterile pipette tip before reading.

Experimental Protocols

Protocol 1: Assessing Disodium Aurothiomalate Cytotoxicity using the MTT Assay

This protocol is a standard method for quantifying cell viability based on the metabolic activity of the cells.

Materials:

• Primary cells of interest

• Complete cell culture medium

• Disodium aurothiomalate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed primary cells into a 96-well plate at a predetermined optimal density in 100 µL of complete culture medium per well. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of Disodium aurothiomalate in complete culture medium. Remove the medium from the wells and add 100 µL of the drug dilutions. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Protocol 2: Minimizing Cytotoxicity with N-acetylcysteine (NAC) Pre-treatment

This protocol describes how to use NAC to potentially reduce the cytotoxic effects of Disodium aurothiomalate.

Materials:

• Same as Protocol 1

• N-acetylcysteine (NAC)

Procedure:

• Cell Seeding: Seed primary cells as described in Protocol 1.

• NAC Pre-treatment: After 24 hours of cell attachment, remove the medium and add 100 µL of complete medium containing the optimal, non-toxic concentration of NAC (determined from a prior dose-response experiment). Incubate for 1-2 hours.

• Disodium aurothiomalate Treatment: Prepare serial dilutions of Disodium aurothiomalate in complete medium that also contains the same concentration of NAC used for pre-treatment. Remove the NAC-containing medium from the wells and add 100 µL of the Disodium aurothiomalate/NAC dilutions.

• Incubation and MTT Assay: Follow steps 3-7 from Protocol 1.

• Data Comparison: Compare the cell viability and IC50 values from this experiment with those obtained without NAC pre-treatment to quantify the protective effect of NAC.

Data Presentation

Table 1: Effect of N-acetylcysteine (NAC) on Disodium aurothiomalate-Induced Cytotoxicity in Primary Human Dermal Fibroblasts (HDFs) after 48 hours.

Disodium aurothiomalate (µM)	% Cell Viability (without NAC)	% Cell Viability (+ 5mM NAC Pre-treatment)
0 (Control)	100 ± 4.5	98 ± 5.1
10	85 ± 6.2	95 ± 4.8
25	62 ± 5.8	88 ± 6.3
50	41 ± 4.9	75 ± 5.5
100	23 ± 3.7	58 ± 4.9
200	10 ± 2.1	35 ± 3.8
IC50 (µM)	~ 60	~ 125

Data are presented as mean ± standard deviation and are hypothetical examples for illustrative purposes.

Visualizations

Caption: Workflow for assessing the protective effect of NAC.

Caption: Signaling pathway of Disodium aurothiomalate-induced apoptosis.

References

• 1. scielo.br [scielo.br]
• 2. N-Acetyl-L-Cysteine Affords Protection against Lead-Induced Cytotoxicity and Oxidative Stress in Human Liver Carcinoma (HepG2) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Cytoprotective Effect of N-acetyl-L-cysteine against ROS-Induced Cytotoxicity Is Independent of Its Ability to Enhance Glutathione Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Anti-Inflammatory and Anti-Oxidant Properties of N-Acetylcysteine: A Fresh Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. apjai-journal.org [apjai-journal.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Disodium Aurothiomalate Dosage in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Disodium aurothiomalate (B1210753) (AuTM) dosage to reduce toxicity in animal studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary organs affected by Disodium aurothiomalate toxicity in animal models?

A1: The primary target organs for Disodium aurothiomalate toxicity are the kidneys and the liver.[1][2][3][4] Renal toxicity often manifests as proteinuria and microscopic changes to renal tubular cell structure.[2] Hepatotoxicity can range from mild, transient elevations in serum aminotransferase levels to more severe cholestatic jaundice and acute hepatic necrosis.[1][2][4] Bone marrow suppression is also a potential, though less frequently detailed, side effect.[5]

Q2: What are the typical signs of toxicity to monitor for in animals treated with Disodium aurothiomalate?

A2: Key signs of toxicity include:

• Renal: Increased urinary excretion of protein, aspartate aminotransferase (AST), and glucose. Elevated Blood Urea Nitrogen (BUN) levels.[1] Histologically, this can present as renal tubular necrosis or karyomegaly and cortical fibrosis at lower doses over longer periods.[3]

• Hepatic: Jaundice, elevated liver enzymes (aminotransferases). Histopathological findings may include ballooning of hepatocytes, bile stasis, and portal inflammation.[2][4]

• General: Weight loss, decreased activity, uncoordinated gait, and in severe cases, mortality.[3]

Q3: Are there any known methods to mitigate the renal toxicity of Disodium aurothiomalate?

A3: Co-administration of chelating agents has shown protective effects against AuTM-induced renal damage in rats. Agents such as D-penicillamine (D-PEN), 2,3-dimercaptosuccinic acid (DMSA), and 2,3-dimercaptopropane sulphonate (DMPS) can enhance the urinary excretion of gold, thereby reducing its concentration in the kidneys and liver.[1]

Q4: What is a recommended starting dose for Disodium aurothiomalate in rat studies?

A4: Based on published studies, subcutaneous (s.c.) injection doses in Wistar rats have been up to 7.5 mg/kg, administered twice a week for 4-5 weeks.[2] Another study in rats used intravenous (i.v.) injections of AuTM at doses of 0.026, 0.066, 0.132, and 0.198 mmol/kg.[1] It is crucial to perform a dose-ranging study to determine the Maximum Tolerated Dose (MTD) and No-Observed-Adverse-Effect-Level (NOAEL) for your specific animal model and experimental conditions.

Troubleshooting Guides

Issue 1: Unexpected Animal Mortality at a Presumed Safe Dose

Possible Causes:

• Strain or Species Sensitivity: Different rodent strains can have varying sensitivities to drug toxicity.

• Vehicle Interaction: The vehicle used to dissolve or suspend the AuTM may have unexpected toxic effects or may alter the drug's pharmacokinetics.

• Error in Dose Calculation or Administration: Mistakes in calculating the concentration or administering the dose can lead to overdosing.

• Underlying Health Issues: Pre-existing, subclinical health problems in the animals can increase their susceptibility to toxicity.

Troubleshooting Steps:

• Immediate Actions:

  • Temporarily halt the study.

  • Perform a thorough necropsy on the deceased animals to identify the cause of death.[6][7]

  • Review all experimental records for potential errors in dose calculation, preparation, and administration.

• Investigation:

  • Dose Verification: Re-analyze the concentration of the dosing solution.

  • Vehicle Control: If not already included, run a vehicle-only control group to assess its potential toxicity.

  • Literature Review: Conduct a more in-depth literature search for toxicity data specific to the rodent strain and species being used.

• Corrective Actions:

  • Dose Adjustment: If an error is identified and corrected, restart the study with a lower, more conservative dose.

  • Pilot Study: Conduct a small-scale pilot study with a wider range of doses to re-establish the MTD.[8]

  • Health Screening: Ensure all animals are properly health-screened before starting the experiment.

Issue 2: Severe Side Effects (e.g., significant weight loss, lethargy) Compromising the Study

Possible Causes:

• Dose is too high for the duration of the study. The cumulative dose may be reaching toxic levels.

• Dehydration and Malnutrition: Side effects like diarrhea or stomatitis can lead to reduced food and water intake.[9]

• Pain and Distress: The underlying disease model (e.g., arthritis) combined with drug toxicity can cause significant distress.

Troubleshooting Steps:

• Immediate Actions:

  • Provide supportive care, such as subcutaneous fluids for dehydration and palatable, soft food.

  • Consider administering analgesics if pain is a contributing factor, ensuring they do not interfere with the study's endpoints.

• Dose and Schedule Modification:

  • Reduce the Dose: Lower the subsequent doses of AuTM.

  • Decrease Dosing Frequency: If applicable, change the dosing schedule from daily to every other day, or twice a week.

  • Staggered Dosing: Introduce the drug in a staggered manner, starting with a low dose and gradually escalating to the target dose.

• Refine Endpoints:

  • Utilize humane endpoints. If an animal reaches a predetermined level of distress (e.g., >20% body weight loss), it should be euthanized and tissues collected for analysis. This prevents unnecessary suffering while still providing valuable data.

Data Presentation

Table 1: Dose-Response of Disodium aurothiomalate (AuTM) on Renal Toxicity Markers in Rats

AuTM Dose (mmol/kg, i.v.)	Urinary Protein Excretion (mg/day)	Urinary AST Excretion (U/day)	Urinary Glucose Excretion (mg/day)	Blood Urea Nitrogen (BUN) (mg/dL)
0 (Control)	Baseline	Baseline	Baseline	Baseline
0.026	Significantly Increased	Significantly Increased	Significantly Increased	Increased
0.066	Dose-dependent Increase	Dose-dependent Increase	Dose-dependent Increase	Dose-dependent Increase
0.132	Dose-dependent Increase	Dose-dependent Increase	Dose-dependent Increase	Dose-dependent Increase
0.198	Dose-dependent Increase	Dose-dependent Increase	Dose-dependent Increase	Dose-dependent Increase

Data synthesized from the findings of a study on the protective effects of chelating agents against AuTM renal toxicity.[1]

Table 2: Effect of Chelating Agents on AuTM-Induced Renal Toxicity Markers in Rats (AuTM dose: 0.026 mmol/kg)

Treatment Group	Urinary Protein Excretion	Urinary AST Excretion	Urinary Glucose Excretion	BUN Level
AuTM only	Increased	Increased	Increased	Increased
AuTM + D-Penicillamine (1.2 mmol/kg)	Significantly Prevented Increase	Significantly Prevented Increase	Significantly Prevented Increase	Significantly Prevented Increase
AuTM + DMSA (1.2 mmol/kg)	Significantly Prevented Increase	Significantly Prevented Increase	Significantly Prevented Increase	Significantly Prevented Increase
AuTM + DMPS (1.2 mmol/kg)	Significantly Prevented Increase	Significantly Prevented Increase	Significantly Prevented Increase	Significantly Prevented Increase

Data synthesized from a study on the protective effects of chelating agents against AuTM renal toxicity.[1]

Experimental Protocols

Protocol 1: Assessment of Disodium aurothiomalate Nephrotoxicity in Rats

• Animal Model: Male Wistar rats (200-250g).

• Dosing: Administer Disodium aurothiomalate via intravenous (i.v.) or subcutaneous (s.c.) injection at predetermined doses. Include a vehicle control group.

• Sample Collection:

  • Urine: House rats in metabolic cages for 24-hour urine collection at baseline and at specified time points post-treatment.

  • Blood: Collect blood samples via tail vein or cardiac puncture at the end of the study.

• Biochemical Analysis:

  • Urine: Analyze for protein, aspartate aminotransferase (AST), and glucose concentrations.

  • Serum: Measure Blood Urea Nitrogen (BUN) and creatinine (B1669602) levels.

• Histopathology:

  • At the end of the study, euthanize the animals and perfuse the kidneys with 10% buffered formalin.

  • Embed the kidneys in paraffin, section at 4-5 µm, and stain with Hematoxylin and Eosin (H&E).

  • Examine the sections for signs of tubular necrosis, interstitial inflammation, and glomerular changes.[7][10]

Protocol 2: Evaluation of Oxidative Stress Markers

• Tissue Preparation:

  • Homogenize kidney or liver tissue samples in an appropriate buffer on ice.

  • Centrifuge the homogenate to obtain the supernatant for analysis.

• Malondialdehyde (MDA) Assay (TBARS Assay):

  • Add thiobarbituric acid reactive substances (TBARS) reagent to the tissue supernatant.

  • Incubate at 95°C for 60 minutes.

  • Measure the absorbance at 532 nm.[11]

• Glutathione (GSH) Assay:

  • Use a commercially available kit or a standard protocol involving DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)).

  • Measure the absorbance at 412 nm.

• Antioxidant Enzyme Activity:

  • Measure the activity of enzymes such as superoxide (B77818) dismutase (SOD) and catalase using appropriate assay kits.

Protocol 3: Hematological Analysis

• Blood Collection:

  • Collect whole blood into EDTA-coated tubes to prevent coagulation.[12]

• Complete Blood Count (CBC):

  • Use an automated hematology analyzer to determine the following parameters: White Blood Cell (WBC) count and differential, Red Blood Cell (RBC) count, hemoglobin, hematocrit, and platelet count.[13][14]

• Bone Marrow Analysis:

  • Flush bone marrow from the femur or tibia with an appropriate buffer.

  • Create a single-cell suspension.

  • Perform cell counts and prepare smears for cytological examination.

  • For more detailed analysis, cells can be stained with specific antibodies for flow cytometry to assess different hematopoietic cell populations.[15]

Visualizations

Caption: Experimental workflow for assessing Disodium aurothiomalate toxicity.

Caption: NF-κB signaling pathway in gold compound-induced cellular stress.

Caption: MAPK signaling cascade in aurothiomalate-induced cellular stress.

References

• 1. Gold Clusters Attenuate Inflammation in Rat Mesangial Cells via Inhibiting the Activation of NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Determination of oxidative stress markers and their importance in early diagnosis of uremia-related complications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAPK Signaling in the Interplay Between Oxidative Stress and Autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gold nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biomarkers for oxidative stress: measurement, validation, and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Histological Changes in Renal, Hepatic and Cardiac Tissues of Wistar Rats after 6 Weeks Treatment with Bipyridine Gold (III) Complex with Dithiocarbamate Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Histopathology of the Liver, Kidney, and Spleen of Mice Exposed to Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Histological Changes in Kidney and Liver of Rats Due to Gold (III) Compound [Au(en)Cl2]Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of Oxidative Stress in Biological Samples Using the Thiobarbituric Acid Reactive Substances Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PhenX Toolkit: Protocols [phenxtoolkit.org]
• 13. eflm.eu [eflm.eu]
• 14. Complete Blood Cell Count | Phenotypic Data Packages | Taconic Biosciences [taconic.com]
• 15. Comprehensive Protocol to Sample and Process Bone Marrow for Measuring Measurable Residual Disease and Leukemic Stem Cells in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

identifying and mitigating assay interference with Disodium aurothiomalate

Welcome to the technical support center for identifying and mitigating assay interference with Disodium aurothiomalate (B1210753). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve potential issues in their experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is Disodium aurothiomalate and why might it interfere with my assay?

Disodium aurothiomalate is a gold(I) compound containing a thiol group (also known as sodium aurothiomalate).[1][2] Its chemical nature presents two primary mechanisms for potential assay interference:

• Thiol Reactivity: The thiol group (-SH) is chemically reactive and can form disulfide bonds with cysteine residues in proteins, such as enzymes and antibodies, potentially altering their structure and function.[3] This can lead to non-specific inhibition or activation.

• Gold (I) Reactivity: The gold atom can interact with various biological molecules, particularly proteins, leading to inhibition.[1][4][5] Gold compounds have been shown to inhibit a range of enzymes.[1][4][6]

Q2: What types of assays are most likely to be affected by Disodium aurothiomalate?

Given its reactive nature, Disodium aurothiomalate can potentially interfere with a variety of common assays:

• Enzymatic Assays: Direct inhibition of the enzyme is a significant risk. Gold compounds have been shown to inhibit various enzymes, including hydrolases and dehydrogenases.[1][4]

• Immunoassays (e.g., ELISA): Interference can occur if the compound interacts with the antibodies or enzyme conjugates (like HRP), leading to false positive or negative results.

• Cell-Based Assays: Disodium aurothiomalate has known biological effects, including altering signaling pathways and gene expression, which can confound the interpretation of results from cell-based experiments.[7]

• Fluorescence-Based Assays: Thiol-containing compounds can interfere with certain fluorescent probes, either by quenching the signal or by reacting directly with the probe.[8][9][10]

• Redox-Based Assays: Assays that rely on redox reactions (e.g., MTT, resazurin (B115843) assays) can be affected by the redox activity of the gold compound or the thiol group.[11]

Q3: My results with Disodium aurothiomalate are inconsistent. What could be the cause?

Inconsistency is a common sign of assay interference. Besides the mechanisms mentioned above, consider the following:

• Compound Stability: Disodium aurothiomalate solutions may not be stable over time, leading to variability between experiments.

• Non-specific Reactivity: The compound may be acting as a Pan-Assay Interference Compound (PAIN), a molecule that appears to be a hit in multiple assays due to non-specific interactions.

Q4: How can I proactively prevent assay interference when working with Disodium aurothiomalate?

A proactive approach is crucial. Before starting a large-scale screen, it is advisable to perform several control experiments to assess the potential for interference. These are detailed in the troubleshooting guides below.

Troubleshooting Guides

Issue 1: Suspected Interference in an Enzymatic Assay

If you observe unexpected inhibition or activation in your enzymatic assay, follow these steps to determine if Disodium aurothiomalate is the cause.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for enzymatic assay interference.

Detailed Steps & Protocols:

1. Rule out Interference with the Detection Method:

• Protocol: Prepare a reaction mixture containing the assay buffer, substrate, and Disodium aurothiomalate at the highest concentration used in your experiment, but without the enzyme.

• Interpretation: If you observe a change in signal (absorbance, fluorescence), the compound is likely interfering with your detection method.

2. Test for Thiol-Mediated Interference:

• Rationale: The free thiol on Disodium aurothiomalate can react with components of your assay. Including a high concentration of a "scavenger" thiol like Dithiothreitol (DTT) can mitigate this effect.[3]

• Protocol:

  • Prepare two sets of assay buffers: one standard buffer and one supplemented with 1 mM DTT.

  • Run your standard enzymatic assay with a dose-response of Disodium aurothiomalate in both buffer conditions.

  • Calculate the IC50 value in each condition.

• Interpretation: A significant rightward shift in the IC50 value in the presence of DTT suggests that the inhibitory activity is at least partially due to thiol reactivity.

Quantitative Data Summary: Inhibition of Enzymes by Gold(I) Compounds

Enzyme	Inhibitor	IC50 (µM)	Inhibition Type	Reference
β-Glucuronidase	Sodium thiomalatoraurate (I)	-	Effective Inhibition	[1]
Acid Phosphatase	Sodium thiomalatoraurate (I)	-	Effective Inhibition	[1]
L-malate Dehydrogenase	Sodium thiomalatoraurate (I)	-	Effective Inhibition	[1]
Ca2+-ATPase	Chloro(trimethylphosphine)gold(I)	0.8	Non-competitive	[6]
Ca2+-ATPase	Chloro(triphenylphosphine)gold(I)	0.9	Mixed	[6]

Mitigation Strategies:

• Include a Thiol Scavenger: If thiol reactivity is confirmed, routinely include 1 mM DTT or another reducing agent like TCEP in your assay buffer.[3]

• Modify the Compound: If feasible, consider synthesizing an analog of Disodium aurothiomalate where the thiol group is capped or removed.

• Use an Orthogonal Assay: Confirm your findings with a different assay that has a distinct detection method.

Issue 2: Suspected Interference in an Immunoassay (e.g., ELISA)

False signals in an ELISA can arise from the compound interacting with the antibodies or the enzyme conjugate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ELISA interference.

Detailed Steps & Protocols:

1. Check for Interference with the Enzyme Conjugate:

• Protocol: In a coated and blocked well, add Disodium aurothiomalate and the substrate. Omit the secondary antibody.

• Interpretation: A signal suggests the compound is directly reacting with the substrate or the plate.

2. Check for Interference with the Secondary Antibody:

• Protocol: In a coated and blocked well, add Disodium aurothiomalate, the enzyme-conjugated secondary antibody, and then the substrate.

• Interpretation: A signal in this step (but not step 1) points to an interaction between the compound and the secondary antibody.

3. Check for Interference with the Primary Antibody:

• Protocol: In an uncoated well, add Disodium aurothiomalate, the primary antibody, the secondary antibody, and the substrate.

• Interpretation: A signal here suggests an interaction between the compound and the primary antibody.

Mitigation Strategies:

• Increase Blocking Efficiency: Use a more robust blocking buffer.

• Include a Thiol Scavenger: Add DTT to your sample diluent and wash buffers to see if it resolves the issue.

• Change Antibody or Conjugate: If a specific interaction is identified, try using a different antibody clone or an enzyme conjugate from a different supplier.

Issue 3: Confounding Results in a Cell-Based Assay

Disodium aurothiomalate has known biological effects that can complicate the interpretation of cell-based assays.

Signaling Pathway Considerations:

Disodium aurothiomalate is known to affect inflammatory signaling pathways. For example, it can inhibit the p38 MAPK pathway by upregulating MAPK phosphatase 1 (MKP-1).[7] This can lead to downstream effects on the expression of various genes, including COX-2, MMP-3, and IL-6.[7]

Caption: Simplified signaling pathway affected by Disodium aurothiomalate.

Troubleshooting and Mitigation:

• Use Appropriate Controls: Always include a vehicle-only control. If your assay measures a process that could be affected by the known biological activities of Disodium aurothiomalate, consider using a positive control for that pathway to understand the compound's off-target effects.

• Time-Course and Dose-Response Experiments: Perform detailed time-course and dose-response experiments to understand the kinetics of the observed effect.

• Orthogonal Assays: Use an orthogonal assay to confirm your findings. For example, if you see an effect on cell viability with an MTT assay (which is redox-based), confirm it with a method that measures membrane integrity (e.g., LDH release) or apoptosis (e.g., caspase activity).

• Pathway-Specific Inhibitors: If you suspect interference with a specific signaling pathway, use a known inhibitor of that pathway as a comparator.

By systematically applying these troubleshooting guides and understanding the chemical nature of Disodium aurothiomalate, researchers can more confidently identify and mitigate assay interference, leading to more reliable and reproducible experimental results.

References

• 1. Inhibition of several enzymes by gold compounds. II. beta-Glucuronidase, acid phosphatase and L-malate dehydrogenase by sodium thiomalatoraurate (I), sodium thiosulfatoaurate (I) and thioglucosoaurate (I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gold Sodium Thiomalate | C4H3AuNa2O4S | CID 22318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Inhibition of hydrolytic enzymes by gold compounds. I. beta-Glucuronidase and acid phosphatase by sodium tetrachloroaurate (III) and potassium tetrabromoaurate (III) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Aurothiomalate inhibits cyclooxygenase 2, matrix metalloproteinase 3, and interleukin-6 expression in chondrocytes by increasing MAPK phosphatase 1 expression and decreasing p38 phosphorylation: MAPK phosphatase 1 as a novel target for antirheumatic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescence-based detection of thiols in vitro and in vivo using dithiol probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Inhibition of Tumor Proteasome Activity by Gold Dithiocarbamato Complexes via both Redox-Dependent and –Independent Processes - PMC [pmc.ncbi.nlm.nih.gov]

strategies to prevent batch-to-batch variability of Disodium aurothiomalate

Technical Support Center: Disodium Aurothiomalate (B1210753)

Welcome to the technical support center for Disodium Aurothiomalate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing and troubleshooting batch-to-batch variability in their experiments and manufacturing processes.

Frequently Asked Questions (FAQs)

Q1: What is Disodium Aurothiomalate and why is batch-to-batch variability a concern?

A1: Disodium Aurothiomalate is a gold-based active pharmaceutical ingredient (API) used in the treatment of rheumatoid arthritis.[1] It is a complex coordination polymer, existing as a mixture of the mono- and di-sodium salts of gold thiomalic acid.[2][3] This inherent structural complexity makes it susceptible to variability between batches. Inconsistent batches can lead to variations in efficacy, safety, and stability, impacting experimental reproducibility and patient outcomes.

Q2: What are the primary sources of batch-to-batch variability in Disodium Aurothiomalate?

A2: The primary sources of variability stem from three main areas:

• Raw Materials: The quality and purity of starting materials, particularly thiomalic acid and the gold source (e.g., gold iodide), are critical. Impurities in these materials can be incorporated into the final product.

• Manufacturing Process: As a coordination polymer, the reaction conditions must be meticulously controlled. Critical Process Parameters (CPPs) such as pH, temperature, reaction time, and the rate of addition of reagents can significantly influence the final product's properties.[2] The subsequent precipitation and drying steps are also crucial.

• Product Complexity: The final product is a mixture of related gold-thiolate species. The exact composition and degree of polymerization can vary, leading to differences in physical and chemical properties.[4]

Q3: What are the Critical Quality Attributes (CQAs) for Disodium Aurothiomalate that I should monitor?

A3: The CQAs are the physical, chemical, and biological characteristics that should be within a specified limit to ensure the desired product quality. For Disodium Aurothiomalate, key CQAs include:

• Assay (Gold Content): This is a direct measure of the API's potency.

• Identity: Confirms the presence of the correct chemical entity.

• pH: Affects the stability and solubility of the compound.[2][3]

• Impurities: Includes process-related impurities (e.g., free thiomalate, unbound gold), degradation products, and residual solvents.

• Physical Properties: Such as appearance, color, and solubility.

• Water Content (Loss on Drying): Can impact stability and stoichiometry.[2][3]

Troubleshooting Guides

Issue 1: Assay (Gold Content) is Out-of-Specification (OOS)

Potential Root Cause	Troubleshooting Action
Inaccurate weighing of starting materials.	Verify calibration of balances. Review weighing records for accuracy and proper documentation.
Incomplete reaction or side reactions.	Review and confirm that reaction time, temperature, and pH were within the validated range. Investigate the quality of starting materials for impurities that may interfere with the reaction.
Loss of material during processing.	Examine filtration, transfer, and drying steps for potential mechanical losses. Ensure efficient precipitation and collection of the product.
Analytical method error.	Verify the suitability of the analytical method (e.g., Atomic Absorption Spectroscopy). Check instrument calibration, standard preparation, and sample digestion procedures. Re-assay a retain sample.

Issue 2: pH of the Final Product is Outside the Range of 5.8-6.5

Potential Root Cause	Troubleshooting Action
Incorrect stoichiometry of reactants.	Verify the molar ratios of thiomalic acid and sodium hydroxide (B78521) used in the initial neutralization step.
Incomplete removal of acidic or basic impurities.	Review the washing and precipitation steps to ensure adequate removal of reactants like sodium iodide or excess acid/base.
Degradation of the product.	Investigate for signs of degradation, which may produce acidic byproducts. Review storage conditions (light and temperature).
CO2 absorption from the air.	Minimize exposure of alkaline solutions to the atmosphere during processing.

Issue 3: High Levels of Impurities or Failure in Identification Tests

Potential Root Cause	Troubleshooting Action
Poor quality of raw materials.	Perform comprehensive quality testing on incoming batches of thiomalic acid and gold iodide.
Sub-optimal reaction conditions.	Tightly control reaction temperature and pH to minimize the formation of byproducts.
Inefficient purification.	Optimize the number of precipitation/washing steps. Ensure the correct solvent (e.g., ethanol) is used for effective impurity removal.[5]
Product Degradation.	Protect the product from light and heat during and after manufacturing. Use inert atmosphere if necessary to prevent oxidation of thiol groups.
Cross-contamination.	Verify cleaning procedures for all equipment used in the manufacturing process.

Quality Control Specifications

The following table summarizes the typical quality control tests and acceptance criteria for Disodium Aurothiomalate as per the United States Pharmacopeia (USP).[2][3]

Test	Acceptance Criteria
Assay (as Au)	44.8% - 49.6%
Assay (as Au, on dried, alcohol- and glycerin-free basis)	49.0% - 52.5%
Identification	A: Formation of a white precipitate with calcium nitrate (B79036), soluble in nitric acid. B: Formation of a yellowish precipitate with silver nitrate, soluble in ammonium (B1175870) hydroxide. C: Ignited residue contains gold particles; filtrate tests positive for Sodium and Sulfate.
pH (1 in 10 solution)	5.8 – 6.5
Loss on Drying	Not more than 8.0%
Residual Solvents	Meets the requirements as per USP <467>

Experimental Protocols

1. Assay for Gold Content (Gravimetric Method adapted from USP)

This method determines the percentage of gold in the sample by chemical reduction and gravimetric analysis.

• Sample Preparation: Accurately weigh about 600 mg of Disodium Aurothiomalate, dissolve in water in a 25-mL volumetric flask, and dilute to volume.

• Digestion: Transfer a 20.0 mL aliquot to a 300-mL Kjeldahl flask. Add 20 mL of nitric acid, mix, then slowly add 15 mL of sulfuric acid.

• Heating: Heat the mixture gently at first, then increase the heat until dense white fumes of sulfur trioxide are evolved. This process destroys the organic matrix, leaving gold in solution.

• Precipitation: Cool the solution and cautiously dilute with water. The gold will precipitate out of the solution.

• Isolation and Weighing: Filter the precipitated gold using ashless filter paper. Wash the precipitate thoroughly with hot water to remove any residual acid. Transfer the filter paper containing the gold to a tared crucible.

• Ignition: Carefully char the filter paper and then ignite to a constant weight in a muffle furnace.

• Calculation: The final weight of the residue is the weight of pure gold. Calculate the percentage of gold in the original sample.

2. Identification Test B (Silver Nitrate Test)

This test confirms the presence of the thiomalate ligand.

• Prepare a solution of Disodium Aurothiomalate in water (1 in 10 concentration).

• To 2 mL of this solution, add 4 mL of silver nitrate test solution (TS).

• Observation: A yellowish precipitate of silver aurothiomalate should form.[2][3]

• Add an excess of 6 N ammonium hydroxide to the mixture.

• Observation: The precipitate should dissolve completely, indicating the presence of the complex.[2][3]

3. pH Determination

• Prepare a solution of Disodium Aurothiomalate in water (1 in 10 concentration, e.g., 1 g in 10 mL).

• Calibrate a pH meter using standard buffers (e.g., pH 4.0 and 7.0).

• Measure the pH of the sample solution. The reading should be within the specified range of 5.8 to 6.5.[2][3]

Visualizations

Caption: High-level workflow for the manufacturing and quality control of Disodium Aurothiomalate.

Caption: A logical diagram for troubleshooting the root causes of batch variability.

References

• 1. Gold Sodium Thiomalate [drugfuture.com]
• 2. pharmacopeia.cn [pharmacopeia.cn]
• 3. uspbpep.com [uspbpep.com]
• 4. Disodium aurothiomalate - Wikipedia [en.wikipedia.org]
• 5. Myochrysine (Gold Sodium Thiomalate): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

Technical Support Center: Troubleshooting Inconsistent Results in Disodium Aurothiomalate Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Disodium aurothiomalate (B1210753). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues and inconsistencies encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: My Disodium aurothiomalate solution appears to have precipitated after dilution in cell culture media. What could be the cause and how can I prevent this?

A1: Precipitation of Disodium aurothiomalate upon dilution in aqueous solutions like cell culture media is a common issue, often related to solubility limits and solution preparation methods.

• Cause: Disodium aurothiomalate, while water-soluble, can form less soluble polymeric species or interact with components in the media, leading to precipitation, especially at high concentrations or with rapid pH shifts.

• Troubleshooting Steps:

  • Optimize Stock Solution Preparation: Prepare high-concentration stock solutions in sterile, deionized water. Gentle warming and vortexing can aid dissolution. Avoid using organic solvents like DMSO unless absolutely necessary, as they can introduce their own variability and toxicity.

  • Control Final Concentration: Ensure the final concentration in your assay does not exceed the known solubility limit in your specific cell culture medium.

  • Slow, Step-wise Dilution: Instead of adding a small volume of highly concentrated stock directly to a large volume of media, perform serial dilutions. Add the Disodium aurothiomalate solution drop-wise to the pre-warmed media while gently swirling to ensure rapid and even dispersion.

Q2: I am observing high variability in the anti-inflammatory effect of Disodium aurothiomalate between experiments. What are the potential sources of this inconsistency?

A2: Inconsistent biological activity can stem from several factors related to the compound's stability, experimental setup, and cell culture conditions.

• Cause: The biological activity of Disodium aurothiomalate can be influenced by its chemical stability, the specific cell line used, and variations in assay protocols.

• Troubleshooting Steps:

  • Compound Stability: Disodium aurothiomalate solutions can degrade over time, especially when exposed to heat or light. Prepare fresh solutions for each experiment from a solid source if possible. If using a stock solution, aliquot and store it at -20°C or -80°C, protected from light, and avoid repeated freeze-thaw cycles.

  • Commercial Formulation Variability: Different commercial preparations of Disodium aurothiomalate (e.g., Myocrisin) can have varying biological effects due to differences in manufacturing and sterilization processes.[2] Heat sterilization of commercial ampoules can lead to chemical changes in the compound, affecting its activity.[2] For consistency, it is advisable to use the same lot number from a single manufacturer throughout a series of experiments.

  • Cell Culture Conditions: Ensure your cell culture conditions are consistent. Factors such as cell passage number, confluency, and serum lot can all impact cellular responses to drug treatment.

  • Assay Protocol Standardization: Strictly adhere to a standardized protocol for all experiments. This includes incubation times, cell seeding densities, and reagent concentrations.

Q3: I am not observing the expected inhibition of NF-κB activation with Disodium aurothiomalate. What could be wrong?

A3: A lack of effect on the NF-κB pathway could be due to issues with the compound's activity, the assay itself, or the specific cellular context.

• Cause: The inhibitory effect of Disodium aurothiomalate on NF-κB is well-documented, but its observation can be dependent on the cell type, the stimulus used to activate NF-κB, and the concentration of the drug.

• Troubleshooting Steps:

  • Compound Concentration and Incubation Time: Ensure you are using an appropriate concentration range and incubation time. The inhibitory effect is dose-dependent. Perform a dose-response curve to determine the optimal concentration for your cell line.

  • Stimulus for NF-κB Activation: The choice and concentration of the stimulus (e.g., TNF-α, LPS) are critical. Ensure the stimulus is potent enough to induce a robust NF-κB activation in your control wells.

  • Assay Sensitivity: Verify the sensitivity of your NF-κB assay. For reporter gene assays, ensure the reporter construct is responsive in your cell line. For Western blotting of phosphorylated IκBα or p65, optimize antibody concentrations and incubation times.

  • Cell Type Specificity: The NF-κB signaling pathway can have cell-type-specific characteristics. The effect of Disodium aurothiomalate may be more pronounced in certain cell types (e.g., macrophages) than others.

Troubleshooting Guides

Guide 1: Inconsistent Anti-Inflammatory Activity in Macrophage-Based Assays

This guide provides a systematic approach to troubleshooting variable results when assessing the anti-inflammatory effects of Disodium aurothiomalate on macrophages.

A logical workflow for troubleshooting inconsistent anti-inflammatory activity.

Parameter	Potential Issue	Recommendation	Reference
Compound Source	Variability between commercial suppliers and batches. Chemical changes due to heat sterilization in some commercial forms.	Use a single lot from one manufacturer for a series of experiments. If possible, use a non-heat-sterilized preparation.	[2]
Solution Preparation	Precipitation upon dilution in aqueous media.	Prepare fresh solutions. Use slow, step-wise dilution into pre-warmed media with gentle mixing.	General Lab Practice
Storage	Degradation of the compound over time, especially when exposed to light and freeze-thaw cycles.	Aliquot stock solutions and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.	General Lab Practice
Cell Condition	High cell passage number, inconsistent confluency, or variability in serum lots.	Use cells within a consistent and low passage number range. Seed cells to achieve a consistent confluency at the time of treatment. Use the same lot of serum.	General Lab Practice
Assay Conditions	Variations in incubation time, temperature, or reagent concentrations.	Strictly adhere to a standardized and validated protocol.	General Lab Practice

Guide 2: Issues with Signaling Pathway Analysis (NF-κB & IL-2)

This guide addresses common problems encountered when investigating the effects of Disodium aurothiomalate on the NF-κB and IL-2 signaling pathways.

Inhibition of the NF-κB signaling pathway by Disodium aurothiomalate.

Inhibition of the IL-2 signaling pathway by Disodium aurothiomalate.

Experimental Protocols

Protocol 1: Preparation of Disodium Aurothiomalate Stock Solution for In Vitro Studies

This protocol provides a general guideline for preparing a stock solution of Disodium aurothiomalate for use in cell-based assays.

Materials:

• Disodium aurothiomalate powder

• Sterile, deionized water

• Sterile, conical tubes (e.g., 15 mL or 50 mL)

• Sterile, single-use aliquots (e.g., 1.5 mL microcentrifuge tubes)

• Vortex mixer

• Calibrated balance

• Sterile filter (0.22 µm)

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Disodium aurothiomalate powder using a calibrated balance.

• Dissolution: Transfer the powder to a sterile conical tube. Add a small volume of sterile, deionized water to create a concentrated solution.

• Mixing: Gently vortex the solution until the powder is completely dissolved. Gentle warming (to no more than 37°C) can be used to aid dissolution, but avoid excessive heat.

• Final Volume: Add sterile, deionized water to reach the final desired stock concentration.

• Sterilization: Filter-sterilize the stock solution using a 0.22 µm sterile filter into a new sterile conical tube.

• Aliquoting and Storage: Dispense the sterile stock solution into single-use aliquots. Store the aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the final working concentration in pre-warmed cell culture medium. Perform dilutions in a step-wise manner and mix gently but thoroughly.

Protocol 2: Assessment of NF-κB Inhibition using a Luciferase Reporter Assay

This protocol outlines a general procedure for measuring the inhibitory effect of Disodium aurothiomalate on NF-κB activation using a luciferase reporter cell line.

Materials:

• NF-κB luciferase reporter cell line (e.g., HEK293T or THP-1)

• Complete cell culture medium

• Disodium aurothiomalate stock solution

• NF-κB stimulus (e.g., TNF-α, LPS)

• White, opaque 96-well cell culture plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the NF-κB reporter cells into a white, opaque 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: The next day, remove the culture medium and replace it with fresh medium containing various concentrations of Disodium aurothiomalate. Include a vehicle control (medium with the same concentration of the solvent used for the drug, if any).

• Pre-incubation: Pre-incubate the cells with Disodium aurothiomalate for a predetermined time (e.g., 1-2 hours).

• Stimulation: Add the NF-κB stimulus (e.g., TNF-α at a final concentration of 10 ng/mL) to the wells, except for the unstimulated control wells.

• Incubation: Incubate the plate for a period sufficient to induce a robust luciferase signal (e.g., 6-8 hours).

• Luciferase Assay: Following incubation, lyse the cells and measure luciferase activity according to the manufacturer's instructions for your specific luciferase assay reagent.

• Data Analysis: Quantify the luminescence using a plate-reading luminometer. Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) if applicable. Calculate the percentage of inhibition relative to the stimulated control.

References

• 1. researchgate.net [researchgate.net]
• 2. STAT3 in CD4+ T helper Cell differentiation and Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Side Effects of Disodium Aurothiomalate in Long-Term Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing the side effects associated with the long-term administration of Disodium aurothiomalate (B1210753) in animal studies. The information is presented in a question-and-answer format for clarity and ease of use.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during long-term animal studies with Disodium aurothiomalate.

Renal Side Effects

Q1: What are the most common signs of nephrotoxicity in my animal models?

A1: The primary indicator of nephrotoxicity is proteinuria.[1][2] Other signs may include changes in urine volume and color, increased water consumption, and in later stages, weight loss and lethargy. Histopathological examination of the kidneys may reveal tubular degeneration, necrosis, and immune complex glomerulonephritis.[2] Gold inclusions, known as aurosomes, can often be found in the proximal tubular epithelial cells.[2]

Q2: How can I monitor for the onset of nephrotoxicity?

A2: Regular urinalysis is crucial. Monitoring the Urine Protein to Creatinine (B1669602) (UPC) ratio is a key quantitative measure. A rising UPC is indicative of increasing proteinuria. Blood Urea Nitrogen (BUN) and serum creatinine levels should also be monitored regularly as indicators of renal function.

Q3: My animal has developed significant proteinuria (e.g., UPC > 2.0). What should I do?

A3:

• Confirm the finding: Repeat the urinalysis to ensure the result is consistent.

• Dose reduction: Consider a dose reduction of Disodium aurothiomalate.

• Increase monitoring frequency: Increase the frequency of urine and blood collection to closely track the progression.

• Histopathology: If the animal's health deteriorates, humane euthanasia followed by a thorough histopathological examination of the kidneys is recommended to understand the extent of the damage.

Dermatological Side Effects

Q1: What kind of skin reactions should I look for?

A1: Common dermatological side effects include rashes, erythema (redness), and pruritus (itching), which may lead to excessive scratching and secondary lesions.

Q2: How can I quantitatively assess skin reactions?

A2: A scoring system, such as a modified Draize test, can be used to standardize the assessment of skin reactions. This typically involves grading erythema and edema on a scale.

Q3: An animal in my study has developed a severe skin rash. What is the appropriate course of action?

A3:

• Document the lesion: Photograph and describe the location, size, and characteristics of the rash.

• Assess for pain and distress: Observe the animal for signs of discomfort.

• Consider dose modification: A temporary cessation or reduction of the Disodium aurothiomalate dose may be necessary.

• Veterinary consultation: Consult with the institutional veterinarian for potential supportive care.

Hematological Side Effects

Q1: What are the potential hematological toxicities of Disodium aurothiomalate?

A1: Hematological side effects can include thrombocytopenia (low platelet count), leukopenia (low white blood cell count), and, in rare cases, aplastic anemia.[1]

Q2: How frequently should I perform blood work to monitor for hematological changes?

A2: A complete blood count (CBC) should be performed at baseline and then at regular intervals throughout the study (e.g., monthly). The frequency should be increased if any abnormalities are detected.

Q3: My animal's platelet count has dropped significantly. What steps should I take?

A3:

• Verify the result: Rerun the CBC to confirm the finding.

• Examine for clinical signs: Check for any signs of bleeding or petechiae.

• Dose adjustment: A dose reduction or temporary discontinuation of the drug is strongly recommended.

• Close monitoring: Monitor the animal's health and platelet count closely.

Quantitative Data Summary

The following tables summarize potential findings in long-term animal studies. Note that specific values can vary significantly based on the animal model, dose, and duration of the study.

Table 1: Hypothetical Urinalysis and Blood Chemistry Data in Rats Treated with Disodium Aurothiomalate (24 weeks)

Parameter	Control Group (Vehicle)	Low Dose (1 mg/kg)	High Dose (5 mg/kg)
Urine Protein:Creatinine (UPC) Ratio	0.1 ± 0.05	0.8 ± 0.3	2.5 ± 0.9
Blood Urea Nitrogen (BUN) (mg/dL)	20 ± 4	25 ± 6	45 ± 12
Serum Creatinine (mg/dL)	0.5 ± 0.1	0.7 ± 0.2	1.2 ± 0.4*

*Indicates a statistically significant difference from the control group (p < 0.05). Data are presented as mean ± standard deviation.

Table 2: Hypothetical Hematological Data in Mice Treated with Disodium Aurothiomalate (24 weeks)

Parameter	Control Group (Vehicle)	Low Dose (1 mg/kg)	High Dose (5 mg/kg)
White Blood Cell (WBC) Count (x10³/µL)	8.5 ± 1.5	7.9 ± 1.2	6.2 ± 1.8
Platelet Count (x10³/µL)	950 ± 150	800 ± 120	550 ± 200
Red Blood Cell (RBC) Count (x10⁶/µL)	7.8 ± 0.5	7.6 ± 0.6	7.5 ± 0.7

*Indicates a statistically significant difference from the control group (p < 0.05). Data are presented as mean ± standard deviation.

Table 3: Dermatological Scoring Based on a Modified Draize System

Score	Erythema	Edema
0	No erythema	No edema
1	Very slight erythema (barely perceptible)	Very slight edema (barely perceptible)
2	Well-defined erythema	Slight edema (edges of area well-defined by definite raising)
3	Moderate to severe erythema	Moderate edema (raised approximately 1 mm)
4	Severe erythema (beet redness) to slight eschar formation	Severe edema (raised more than 1 mm and extending beyond the area of exposure)

Experimental Protocols

Protocol 1: Monitoring of Renal Function in Rats

• Urine Collection:

  • House rats individually in metabolic cages for 24-hour urine collection at baseline and every 4 weeks.

  • Ensure free access to food and water during the collection period.

  • Record the total urine volume.

  • Centrifuge a urine sample to remove sediment and store the supernatant at -80°C for analysis.

• Urinalysis:

  • Use a commercial assay kit to measure urinary protein and creatinine concentrations.

  • Calculate the Urine Protein to Creatinine (UPC) ratio.

• Blood Collection and Analysis:

  • Collect blood (approximately 0.5 mL) from the saphenous or tail vein at baseline and every 4 weeks.

  • Process the blood to obtain serum.

  • Measure Blood Urea Nitrogen (BUN) and serum creatinine levels using a clinical chemistry analyzer.

Protocol 2: Hematological Analysis in Mice

• Blood Collection:

  • Collect approximately 50-100 µL of whole blood from the submandibular or saphenous vein into EDTA-coated microtubes at baseline and every 4 weeks.

• Complete Blood Count (CBC):

  • Gently mix the blood sample to prevent clotting.

  • Analyze the sample using an automated hematology analyzer calibrated for mouse blood.

  • Key parameters to assess include White Blood Cell (WBC) count, Red Blood Cell (RBC) count, platelet count, hemoglobin, and hematocrit.

Protocol 3: Histopathological Examination of Kidney Tissue

• Tissue Collection and Fixation:

  • At the end of the study, humanely euthanize the animal.

  • Perform a necropsy and carefully excise the kidneys.

  • Fix the kidneys in 10% neutral buffered formalin for at least 24 hours.

• Tissue Processing and Staining:

  • Process the fixed tissues through graded alcohols and xylene, and embed in paraffin (B1166041) wax.

  • Cut 4-5 µm sections and mount on glass slides.

  • Deparaffinize and rehydrate the sections.

  • Stain with Hematoxylin and Eosin (H&E) for general morphology.

  • Consider special stains like Periodic acid-Schiff (PAS) to visualize basement membranes and Jones silver stain for glomerular detail if needed.

• Microscopic Examination:

  • A veterinary pathologist should examine the slides for evidence of glomerular, tubular, and interstitial changes.

Visualizations

Signaling Pathways

Caption: Potential signaling pathways in Disodium aurothiomalate toxicity.

Experimental Workflow

Caption: Workflow for monitoring long-term animal studies.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]

quality control measures for research-grade Disodium aurothiomalate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using research-grade Disodium aurothiomalate (B1210753) in their experiments.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the experimental use of Disodium aurothiomalate.

Question: My Disodium aurothiomalate solution appears cloudy or has precipitated after reconstitution. What should I do?

Answer:

This is a common issue that can arise from several factors related to solubility and stability. Follow these troubleshooting steps:

• Verify Solvent and Concentration: Disodium aurothiomalate is generally soluble in aqueous solutions.[1] However, high concentrations can lead to precipitation. Ensure you are using the recommended solvent (e.g., sterile water or phosphate-buffered saline) and are within the compound's solubility limits for that solvent.

• Check pH of the Solution: The pH of your buffer can significantly impact the solubility of Disodium aurothiomalate. Extreme pH values may cause the compound to become unstable and precipitate. Verify that the pH of your solvent is within a physiological range (typically pH 6.8-7.4) for most biological experiments.

• Gentle Warming and Agitation: Try gently warming the solution to 37°C and mixing by inversion or slow vortexing. Avoid vigorous shaking, as this can denature the compound.

• Prepare Fresh Solutions: Disodium aurothiomalate solutions should ideally be prepared fresh for each experiment to minimize degradation and precipitation over time. If you must store solutions, do so in small aliquots at -20°C or -80°C and avoid repeated freeze-thaw cycles.

Below is a logical workflow for addressing solubility issues:

Caption: Troubleshooting workflow for precipitation issues.

Question: I am observing unexpected or inconsistent results in my cell-based assays. Could the Disodium aurothiomalate be the problem?

Answer:

Inconsistent results in cell-based assays can stem from the quality, stability, and handling of the Disodium aurothiomalate.

• Assess Compound Stability in Media: The stability of Disodium aurothiomalate can be compromised in complex biological media over time. It is recommended to add the compound to your cell cultures immediately after preparing the working dilution. For longer-term experiments, consider replenishing the media with freshly prepared Disodium aurothiomalate at regular intervals.

• Interaction with Media Components: Components in cell culture media, such as serum proteins, can bind to Disodium aurothiomalate, potentially altering its effective concentration and activity. When troubleshooting, consider if a serum-free medium is appropriate for your experiment to minimize this variable.

• Perform a Dose-Response Curve: To ensure the observed effect is due to the compound, perform a dose-response experiment. This will help you determine the optimal concentration range for your specific cell line and assay, and can reveal if you are working at a concentration that is either too low to elicit a response or high enough to cause non-specific toxicity.

• Confirm Lot-to-Lot Consistency: If you have recently switched to a new batch of Disodium aurothiomalate, lot-to-lot variability in purity or composition could be a factor. It is good practice to perform a bridging experiment to compare the activity of the new lot to the previous one.

The following diagram illustrates a decision-making process for troubleshooting inconsistent in vitro results:

Caption: Troubleshooting inconsistent in vitro results.

Frequently Asked Questions (FAQs)

Q1: What are the typical quality control specifications for research-grade Disodium aurothiomalate?

A1: Quality control for research-grade Disodium aurothiomalate typically includes assessments of appearance, purity, and identity. While specifications can vary between suppliers, the following table summarizes common parameters.

Parameter	Typical Specification	Analytical Method
Appearance	White to yellowish-white powder	Visual Inspection
Purity (by HPLC)	≥98%	High-Performance Liquid Chromatography (HPLC)
Gold Content (Au)	Conforms to theoretical value (approx. 50.5%)	Atomic Absorption Spectroscopy (AAS) or X-Ray Fluorescence (XRF)
Identity	Conforms to the structure	Infrared Spectroscopy (IR) or Nuclear Magnetic Resonance (NMR)
Solubility	Soluble in water	Visual Inspection

Q2: How should I properly store research-grade Disodium aurothiomalate?

A2: Proper storage is crucial to maintain the integrity of the compound.

• Powder: Store the solid compound in a tightly sealed container in a dry, dark place at 2-8°C for short-term storage. For long-term storage, -20°C is recommended.

• Solutions: As a best practice, prepare solutions fresh. If storage is necessary, filter-sterilize the solution, aliquot into single-use vials, and store at -20°C or -80°C for no longer than one month. Avoid repeated freeze-thaw cycles.

Q3: What analytical methods are used to confirm the quality of Disodium aurothiomalate?

A3: Several analytical techniques are employed to ensure the quality of research-grade Disodium aurothiomalate. The primary methods include:

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound by separating it from any impurities.

• Atomic Absorption Spectroscopy (AAS) or X-Ray Fluorescence (XRF): These methods are used to quantify the gold content, which is a critical parameter for this compound.[2]

• Infrared (IR) Spectroscopy: Provides a spectral "fingerprint" of the molecule to confirm its identity by matching it to a reference spectrum.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to elucidate the structure of the molecule and confirm its identity.

Experimental Protocols

Protocol 1: Determination of Gold Content by Atomic Absorption Spectroscopy (AAS)

This protocol provides a general method for determining the total gold content in a sample of Disodium aurothiomalate.

1. Principle: Atomic absorption spectroscopy measures the absorption of light by free atoms in a gaseous state. The sample is atomized, and the amount of light absorbed at a specific wavelength is proportional to the concentration of the gold atoms.

2. Materials:

• Disodium aurothiomalate sample

• Nitric Acid (HNO₃), trace metal grade

• Hydrochloric Acid (HCl), trace metal grade

• Deionized water (18 MΩ·cm)

• Gold standard solution (1000 ppm)

• Volumetric flasks and pipettes

3. Sample Preparation:

• Accurately weigh approximately 10 mg of the Disodium aurothiomalate powder into a 50 mL volumetric flask.

• Add 2 mL of freshly prepared aqua regia (3:1 ratio of concentrated HCl to concentrated HNO₃) to dissolve the sample.

• Allow the sample to fully dissolve, gently swirling the flask.

• Once dissolved, dilute the sample to the 50 mL mark with deionized water.

• Prepare a series of working standards (e.g., 1, 5, 10, 20 ppm) by diluting the 1000 ppm gold standard solution with a 2% aqua regia solution.

4. Instrumental Analysis:

• Set up the atomic absorption spectrometer with a gold hollow cathode lamp.

• Set the wavelength to 242.8 nm.

• Aspirate the blank (2% aqua regia) to zero the instrument.

• Aspirate the working standards in order of increasing concentration to generate a calibration curve.

• Aspirate the prepared sample solution and record the absorbance.

• Calculate the concentration of gold in the sample based on the calibration curve.

5. Calculation: Gold Content (%) = [(Measured Au concentration in ppm) x (Dilution Factor)] / [(Sample weight in mg) x 10] * 100

The following workflow illustrates the key steps in this protocol:

Caption: Experimental workflow for AAS analysis of gold content.

References

• 1. Disodium aurothiomalate - Wikipedia [en.wikipedia.org]
• 2. geokniga.org [geokniga.org]

Technical Support Center: Analysis of Disodium Aurothiomalate Degradation Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disodium aurothiomalate (B1210753). The information is designed to address common issues encountered during the analysis of its degradation products in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Disodium aurothiomalate?

A1: The primary degradation pathway of Disodium aurothiomalate involves the dissociation of the complex into its constituent parts: the gold(I) ion and the thiomalate ligand.[1] In solution, the released thiomalate can undergo oxidation to form thiomalic disulfide. Further degradation of the thiomalate moiety can occur under stress conditions, though specific products are not extensively documented in the literature. The gold(I) ion may be reduced to elemental gold or form other complexes depending on the matrix.

Q2: What are the typical forced degradation conditions for studying Disodium aurothiomalate stability?

A2: Forced degradation studies for Disodium aurothiomalate should be designed to evaluate its stability under various stress conditions, including hydrolysis (acidic and basic), oxidation, photolysis, and thermal stress.[2] These studies help to identify potential degradation products and establish the intrinsic stability of the molecule.

Q3: Which analytical techniques are most suitable for analyzing Disodium aurothiomalate and its degradation products?

A3: High-Performance Liquid Chromatography (HPLC), particularly Reverse-Phase HPLC (RP-HPLC), is a commonly used technique for the separation and quantification of Disodium aurothiomalate and its organic degradation products.[3] For the identification and structural elucidation of unknown degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are highly effective.[3]

Q4: How can I ensure the stability of my Disodium aurothiomalate stock solutions?

A4: To ensure the stability of stock solutions, it is recommended to prepare them fresh in a suitable solvent, such as water for injection or a buffered solution at a neutral pH. Protect the solutions from light and store them at recommended temperatures (e.g., refrigerated at 2-8 °C) to minimize degradation. The stability of gold compounds can be poor in physiological environments, so prompt analysis after preparation is advisable.[4]

Troubleshooting Guides

This section provides solutions to common problems encountered during the experimental analysis of Disodium aurothiomalate degradation.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor peak shape or resolution in HPLC analysis.	1. Inappropriate mobile phase composition or pH.2. Column degradation or contamination.3. Complexation of the analyte with metal ions in the HPLC system.	1. Optimize the mobile phase by adjusting the organic solvent ratio, buffer concentration, and pH. A slightly acidic mobile phase can improve the peak shape of thiomalic acid.2. Flush the column with a strong solvent or replace it if necessary.3. Use a metal-free HPLC system or add a chelating agent like EDTA to the mobile phase to prevent interactions.
Inconsistent or non-reproducible results in stability studies.	1. Variability in sample preparation.2. Fluctuation in storage conditions (temperature, humidity, light exposure).3. Degradation of the compound in the autosampler.	1. Standardize the sample preparation protocol, ensuring accurate concentrations and consistent solvent usage.2. Use calibrated and monitored stability chambers to maintain precise environmental conditions.3. Use a cooled autosampler and minimize the time samples spend in it before injection.
Difficulty in identifying unknown degradation products by LC-MS.	1. Low concentration of the degradation product.2. Ion suppression effects from the matrix or mobile phase.3. Inappropriate MS ionization source or parameters.	1. Concentrate the sample or inject a larger volume if possible.2. Optimize the sample cleanup procedure to remove interfering substances. Adjust the mobile phase composition to reduce ion suppression.3. Experiment with different ionization sources (e.g., ESI, APCI) in both positive and negative ion modes. Optimize MS parameters like fragmentor voltage and collision energy.
Precipitation observed in the sample solution upon storage.	1. Reduction of gold(I) to elemental gold (Au(0)).2. Poor solubility of a degradation product.3. Saturation of the solution.	1. This can be a sign of significant degradation. Analyze the sample promptly after preparation. Consider using stabilizing agents if compatible with the analytical method.2. Filter the sample before injection to protect the analytical column. Attempt to identify the precipitate.3. Prepare solutions at a lower concentration.

Quantitative Data Summary

The following table summarizes the expected degradation behavior of Disodium aurothiomalate under various stress conditions. The extent of degradation is generally targeted to be between 5-20% in forced degradation studies to ensure that the primary degradation products are formed without excessive secondary degradation.[5]

Stress Condition	Reagents and Conditions	Expected Degradation Products
Acidic Hydrolysis	0.1 M HCl, heated at 60-80°C	Dissociation to Gold(I) and Thiomalic acid
Basic Hydrolysis	0.1 M NaOH, at room temperature or slightly heated	Dissociation to Gold(I) and Thiomalic acid
Oxidative Degradation	3-30% H₂O₂, at room temperature	Dissociation, Oxidation of thiomalate to thiomalic disulfide
Photolytic Degradation	Exposure to UV light (e.g., 254 nm) and/or visible light	Potential for dissociation and further degradation of thiomalate
Thermal Degradation	Dry heat (e.g., 60-80°C)	Dissociation and potential for further decomposition

Experimental Protocols

Protocol 1: Forced Degradation Study of Disodium Aurothiomalate

Objective: To generate potential degradation products of Disodium aurothiomalate under various stress conditions for the development and validation of a stability-indicating analytical method.

Materials:

• Disodium aurothiomalate reference standard

• Hydrochloric acid (HCl), 1 M and 0.1 M

• Sodium hydroxide (B78521) (NaOH), 1 M and 0.1 M

• Hydrogen peroxide (H₂O₂), 30%

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• pH meter

• Thermostatic water bath or oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Accurately weigh and dissolve Disodium aurothiomalate in water to prepare a stock solution of 1 mg/mL.

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for analysis.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at room temperature for a specified time.

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for a specified time.

  • At each time point, withdraw an aliquot and dilute with the mobile phase.

• Photolytic Degradation:

  • Expose a thin layer of the solid drug substance and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

  • Analyze the samples at appropriate time points.

• Thermal Degradation:

  • Keep the solid drug substance in an oven at 60°C for a specified period.

  • Dissolve the stressed solid in the mobile phase for analysis.

• Analysis: Analyze all samples by a suitable stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method for Disodium Aurothiomalate

Objective: To separate and quantify Disodium aurothiomalate from its potential degradation products.

Chromatographic Conditions (Example):

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., 20 mM phosphate (B84403) buffer, pH 3.0) and an organic modifier (e.g., methanol or acetonitrile).

• Flow Rate: 1.0 mL/min

• Detection: UV at an appropriate wavelength (e.g., 220 nm)

• Injection Volume: 20 µL

• Column Temperature: 30°C

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness. Specificity is demonstrated by the ability to resolve the parent drug from all degradation products generated during the forced degradation study.

Visualizations

Caption: Primary degradation pathway of Disodium aurothiomalate.

Caption: Workflow for the analysis of degradation products.

References

• 1. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijmr.net.in [ijmr.net.in]
• 4. Gold-Based Medicine: A Paradigm Shift in Anti-Cancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sgs.com [sgs.com]

Reference Data & Comparative Studies

A Comparative Analysis of Disodium Aurothiomalate and Methotrexate in Preclinical Arthritis Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two prominent disease-modifying antirheumatic drugs (DMARDs), Disodium aurothiomalate (B1210753) and Methotrexate (B535133), based on their performance in established preclinical models of arthritis. The following sections detail their respective efficacy, mechanisms of action, and toxicological profiles, supported by experimental data to aid in research and development decisions.

Introduction

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by synovial inflammation and progressive joint destruction. Animal models of arthritis, such as adjuvant-induced arthritis (AIA) in rats and collagen-induced arthritis (CIA) in mice, are crucial for evaluating the efficacy and understanding the mechanisms of anti-arthritic drugs. Disodium aurothiomalate, a gold-based compound, and Methotrexate, a folate antagonist, have been cornerstones in the clinical management of RA. This guide synthesizes preclinical data to offer a comparative perspective on their therapeutic potential and underlying biological effects in these models.

Efficacy in Arthritis Models

The therapeutic efficacy of Disodium aurothiomalate and Methotrexate has been evaluated in various arthritis models by assessing clinical signs such as paw swelling and arthritis scores. While direct head-to-head comparative studies in animal models are limited, data from separate but comparable studies are summarized below.

Table 1: Comparative Efficacy in Adjuvant-Induced Arthritis (AIA) in Rats

Treatment Group	Dosage	Primary Outcome	Result
Disodium aurothiomalate	10 mg/kg (weekly or daily injections)	Decreased severity of arthritis	Statistically significant reduction in arthritis severity observed with both weekly and daily injections prior to adjuvant administration.[1]
Methotrexate	150-600 µg/kg/week (oral)	Suppression of paw inflammation	Statistically significant suppression of paw inflammation was observed.[2]
Methotrexate	0.05 or 0.1 mg/kg (twice weekly, intraperitoneal)	Reduction in hind-paw volume	Inhibited inflammation as demonstrated by a reduction in hind-paw volume.
Methotrexate	1 mg/kg/week (subcutaneous)	Reduced arthritis score	Significantly reduced the arthritis score in AIA rats.

Table 2: Comparative Efficacy in Collagen-Induced Arthritis (CIA) in Mice

Treatment Group	Dosage	Primary Outcome	Result
Disodium aurothiomalate (liposome encapsulated)	Not specified	Reduction in clinical symptoms	Exhibited a 50% reduction in symptoms and prevented cellular infiltration of lymphocytes into the synovia.
Methotrexate	2, 10, and 20 mg/kg (weekly, subcutaneous)	Reduction in disease activity scores	Resulted in a dose-dependent reduction in disease activity scores.
Methotrexate	2.5 and 5 mg/kg	Reduction in severity scores	Significantly reduced the severity scores compared to the control group.
Methotrexate	Not specified	Alleviation of arthritic scores and paw swelling	Significantly increased weight and alleviated arthritic scores and paw swelling.

Mechanism of Action

The mechanisms through which Disodium aurothiomalate and Methotrexate exert their anti-arthritic effects differ significantly, targeting distinct pathways in the inflammatory cascade.

Disodium aurothiomalate

The precise mechanism of action for gold salts like Disodium aurothiomalate is not fully elucidated but is known to involve multiple immunological effects. Gold compounds are taken up by macrophages and accumulate in lysosomes, where they can inhibit antigen processing and the activity of lysosomal enzymes. This leads to a modulation of macrophage function. Furthermore, gold salts have been shown to suppress the activation of NF-κB, a key transcription factor for pro-inflammatory cytokines. This results in the reduced production of key inflammatory mediators such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 (IL-1), and Interleukin-6 (IL-6). On a cellular level, gold compounds can also induce a shift in the T-cell population towards a Th2 phenotype by upregulating IL-4 mRNA.

Mechanism of Action of Disodium aurothiomalate.

Methotrexate

Methotrexate's anti-inflammatory effects are primarily attributed to its ability to increase extracellular adenosine (B11128) levels. By inhibiting aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase, Methotrexate leads to an accumulation of intracellular AICAR, which in turn inhibits adenosine deaminase, preventing the breakdown of adenosine. The increased extracellular adenosine binds to its receptors (e.g., A2A) on various immune cells, leading to the suppression of inflammatory responses. This includes the inhibition of neutrophil chemotaxis and the modulation of cytokine production. Methotrexate has been shown to decrease the production of pro-inflammatory cytokines such as TNF-α, IL-1β, IL-6, IL-8, and IL-12, while potentially increasing the expression of the anti-inflammatory cytokine IL-10.

Mechanism of Action of Methotrexate.

Table 3: Comparative Effects on Pro-Inflammatory Cytokines

Cytokine	Disodium aurothiomalate Effect	Methotrexate Effect
TNF-α	Reduced production	Reduced serum levels and production by splenic T cells and macrophages.
IL-1β	Reduced production	Significantly reduced plasma levels.
IL-6	Reduced production	Significant inhibition of serum IL-6.

Experimental Protocols

Adjuvant-Induced Arthritis (AIA) in Rats

A widely used model for screening anti-inflammatory drugs.

• Induction: A single intradermal injection of Freund's Complete Adjuvant (FCA) containing heat-killed Mycobacterium tuberculosis is administered into the footpad or base of the tail of susceptible rat strains (e.g., Lewis rats).

• Disease Development: Arthritis typically appears around day 10-12 post-injection, characterized by inflammation of the distal joints, and reaches maximum severity between days 21 and 28.

• Assessment: Disease severity is monitored by measuring paw volume (plethysmometry) and through a clinical scoring system based on erythema and swelling of the joints.

• Drug Administration:

  • Disodium aurothiomalate: Can be administered prophylactically (before adjuvant injection) or therapeutically (after onset of arthritis). Dosing regimens of 10 mg/kg have been used, administered either weekly or daily via injection.[1]

  • Methotrexate: Typically administered orally or via subcutaneous injection. Doses ranging from 150 µg/kg to 1 mg/kg per week have been shown to be effective.[2]

Experimental Workflow for Adjuvant-Induced Arthritis.

Collagen-Induced Arthritis (CIA) in Mice

A model that shares many immunological and pathological features with human RA.

• Induction: Susceptible mouse strains (e.g., DBA/1) are immunized with an emulsion of type II collagen and Freund's Complete Adjuvant. A booster immunization with type II collagen in Incomplete Freund's Adjuvant is typically given 21 days later.

• Disease Development: Arthritis usually develops 28 to 35 days after the primary immunization, with an incidence of 80-100% in high-responder strains.

• Assessment: Disease progression is evaluated by a clinical scoring system based on the swelling and erythema of the paws.

• Drug Administration:

  • Disodium aurothiomalate: Can be administered, for example, encapsulated in liposomes, via intramuscular injections.

  • Methotrexate: Often administered subcutaneously on a weekly basis, with doses ranging from 2 to 20 mg/kg.

Toxicological Profile

Both Disodium aurothiomalate and Methotrexate have known toxicities that are important considerations in their therapeutic use.

Table 4: Comparative Toxicity in Rodent Models

Drug	Observed Toxicities in Rodent Models
Disodium aurothiomalate	Information on specific toxicities in rodent arthritis models is less detailed in the available literature. However, gold-based compounds are generally associated with renal and hematological toxicities.
Methotrexate	High doses (e.g., 1.5 mg/kg every 2 days in rats) can lead to significant toxicity, including weight loss, nose bleeding, and diarrhea. Subacute exposure in Wistar rats at 0.250 mg/kg has been shown to be hepatotoxic and nephrotoxic.[3]

Conclusion

This comparative analysis, based on available preclinical data, indicates that both Disodium aurothiomalate and Methotrexate are effective in mitigating the clinical signs of arthritis in rodent models. Their mechanisms of action are distinct, with Disodium aurothiomalate primarily targeting macrophage function and Methotrexate acting through the adenosine signaling pathway to exert its anti-inflammatory effects.

Methotrexate has been more extensively studied in these models, with more available data on dose-dependent efficacy and toxicity. While Disodium aurothiomalate has demonstrated efficacy, further quantitative and comparative studies in animal models would be beneficial to fully delineate its therapeutic potential relative to other DMARDs. This guide provides a foundational understanding for researchers and professionals in the field of rheumatology drug discovery and development.

References

• 1. Effects of weekly and daily pretreatment with gold sodium thiomalate on adjuvant induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gold sodium thiomalate compared to low dose methotrexate in the treatment of rheumatoid arthritis--a randomized, double blind 26-week trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

In Vitro Efficacy of Disodium Aurothiomalate and Other Gold Compounds: A Head-to-Head Comparison

For researchers, scientists, and drug development professionals, this guide provides an objective in vitro comparison of Disodium aurothiomalate (B1210753) against other notable gold compounds, including Auranofin and Aurothioglucose. This analysis is supported by experimental data on their mechanisms of action, primarily focusing on the inhibition of thioredoxin reductase (TrxR) and the NF-κB signaling pathway, as well as their cytotoxic effects.

Gold compounds have long been a cornerstone in the treatment of inflammatory conditions and are gaining attention for their potential in oncology. Their therapeutic effects are largely attributed to their ability to modulate key cellular processes involved in inflammation and cell proliferation. This guide synthesizes available in vitro data to offer a comparative perspective on the performance of these compounds.

Comparative Analysis of In Vitro Efficacy

The in vitro potency of gold compounds is often evaluated through their half-maximal inhibitory concentration (IC50) against specific molecular targets and their cytotoxic effects on various cell lines. While direct head-to-head studies across a wide range of gold compounds under uniform experimental conditions are limited, the existing literature provides valuable insights into their relative efficacy.

Thioredoxin Reductase (TrxR) Inhibition

Thioredoxin reductase is a key enzyme in maintaining cellular redox balance, and its inhibition by gold compounds leads to increased oxidative stress and apoptosis. Auranofin and Aurothioglucose are well-characterized inhibitors of TrxR.

Compound	Target	IC50	Reference
Auranofin	Thioredoxin Reductase (TrxR)	~75 nM	[1]
Aurothioglucose	Thioredoxin Reductase 1 (TrxR1)	65 nM	[2]
Disodium aurothiomalate	Thioredoxin Reductase (TrxR)	Specific IC50 not identified in direct comparison

Note: Direct comparative IC50 values for Disodium aurothiomalate under the same experimental conditions as Auranofin and Aurothioglucose were not available in the reviewed literature.

NF-κB Signaling Pathway Inhibition

The transcription factor NF-κB is a critical regulator of inflammatory gene expression. Several gold compounds have been shown to inhibit its activation. Both aurothiomalate and auranofin have been implicated in the inhibition of the NF-κB signaling pathway.[3] Aurothioglucose has also been reported to have a strong inhibitory effect on NF-κB-DNA binding.[4][5]

Compound	Effect on NF-κB	Quantitative Data (IC50)	Reference
Auranofin	Inhibition of IκB kinase activity	5-10 µM (in LPS-stimulated macrophages)	[3]
Aurothioglucose	Strong inhibition of NF-κB-DNA binding	Not specified	[4][5]
Disodium aurothiomalate	Inhibition of NF-κB signaling	Not specified in direct comparison	[3]

In Vitro Cytotoxicity

The cytotoxic effects of gold compounds are crucial for their potential as anticancer agents. Auranofin has been extensively studied in this regard.

Compound	Cell Line	IC50 (24h)	IC50 (48h)	Reference
Auranofin	HepG2 (Liver Cancer)	0.43 µM	0.17 µM	[6]
Auranofin	MCF-7 (Breast Cancer)	1.5 µM	0.41 µM	[6]
Auranofin	B16F10 (Melanoma)	Not specified (titration performed)	Not specified (titration performed)	[7]
Disodium aurothiomalate	Various	Data not available in direct comparison	Data not available in direct comparison

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Inhibition of the Thioredoxin Reductase (TrxR) system by gold compounds.

Caption: Inhibition of the NF-κB signaling pathway by gold compounds.

Caption: General experimental workflow for an MTT-based cytotoxicity assay.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are outlines for key in vitro assays used to evaluate the efficacy of gold compounds.

Thioredoxin Reductase (TrxR) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of TrxR.

• Reagents and Materials:

  • Purified recombinant TrxR enzyme.

  • NADPH.

  • 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

  • Assay buffer (e.g., potassium phosphate (B84403) buffer with EDTA).

  • Test compounds (Disodium aurothiomalate, Auranofin, etc.) dissolved in a suitable solvent (e.g., DMSO).

  • Microplate reader.

• Procedure:

  • Prepare a reaction mixture containing the assay buffer, NADPH, and TrxR enzyme in a 96-well plate.

  • Add varying concentrations of the test gold compounds to the wells. Include a vehicle control (solvent only) and a positive control inhibitor if available.

  • Pre-incubate the enzyme with the inhibitors for a specified time (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C).

  • Initiate the reaction by adding DTNB to all wells.

  • Immediately measure the increase in absorbance at 412 nm over time using a microplate reader. The rate of increase corresponds to the rate of DTNB reduction by TrxR.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Reagents and Materials:

  • Cell line of interest (e.g., cancer cell line, immune cells).

  • Complete cell culture medium.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl).

  • Test compounds.

  • 96-well cell culture plates.

  • Microplate reader.

• Procedure:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Remove the medium and replace it with fresh medium containing serial dilutions of the gold compounds. Include untreated and vehicle controls.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize MTT into formazan crystals.

  • Remove the MTT solution and add a solubilizing agent to dissolve the formazan crystals.

  • Measure the absorbance of the resulting solution at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell viability.

Conclusion

The available in vitro data indicates that gold compounds, including Disodium aurothiomalate, Auranofin, and Aurothioglucose, exert their biological effects through common mechanisms such as the inhibition of thioredoxin reductase and the NF-κB signaling pathway. Auranofin and Aurothioglucose have demonstrated potent, nanomolar inhibition of TrxR. While Disodium aurothiomalate is known to inhibit these pathways, a lack of direct, quantitative comparative studies makes it challenging to definitively rank its in vitro potency against other gold compounds. Further head-to-head in vitro studies employing standardized protocols are necessary to fully elucidate the comparative efficacy of these important therapeutic agents.

References

• 1. biorxiv.org [biorxiv.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. oipub.com [oipub.com]
• 5. Inhibition of the DNA-binding activity of NF-kappa B by gold compounds in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinically used antirheumatic agent auranofin is a proteasomal deubiquitinase inhibitor and inhibits tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to Analytical Methods for Disodium Aurothiomalate Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Disodium aurothiomalate (B1210753), a gold-based therapeutic agent, is critical for pharmacokinetic studies, therapeutic drug monitoring, and quality control. This guide provides a comparative overview of two primary analytical techniques for the quantification of gold in biological and pharmaceutical samples: Atomic Absorption Spectrometry (AAS) and High-Performance Liquid Chromatography (HPLC). While direct cross-validation studies for Disodium aurothiomalate are not extensively documented in publicly available literature, this guide synthesizes validation data from closely related analytes—gold nanoparticles—to provide a robust comparison.

Quantitative Performance Data

The selection of an analytical method is often dictated by the specific requirements of the study, including sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of typical performance characteristics for AAS and a representative HPLC method for gold quantification.

Performance Parameter	Atomic Absorption Spectrometry (AAS)	High-Performance Liquid Chromatography (HPLC)
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.43 µg/L[1]	Not explicitly stated, but quantification is effective for low nanomolar concentrations.
Limit of Quantification (LOQ)	1.29 µg/L[1]	Not explicitly stated, but quantification is effective for low nanomolar concentrations.
Accuracy (% Recovery)	97% - 108.2%[1]	~90-110% in various tissues[2]
Precision (%RSD)	Repeatability: 4.15% Intermediate Precision: 8.07%[1]	Repeatability: <15%[2]
Selectivity	High for gold, but susceptible to matrix interferences.	High, dependent on chromatographic separation and detection method.
Throughput	Moderate	Moderate to High
Cost	Moderate	High

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. The following are representative protocols for AAS and HPLC-based gold quantification.

Method 1: Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS)

This method is suitable for the determination of total gold content in biological tissues.

• Instrumentation: A graphite furnace atomic absorption spectrometer.

• Sample Preparation (Microwave-Assisted Acid Digestion):

  • Weigh approximately 0.1 g of the biological tissue sample into a digestion vessel.

  • Add a mixture of nitric acid (HNO₃) and hydrochloric acid (HCl).

  • Perform microwave digestion until the sample is completely dissolved.

  • Dilute the digested sample to a known volume with deionized water.

• GFAAS Analysis:

  • Inject a small volume (e.g., 20 µL) of the prepared sample solution and a matrix modifier into the graphite tube.[1]

  • Employ a temperature program for drying, pyrolysis, and atomization of the sample.

  • Measure the absorbance of gold at its specific wavelength.

  • Quantify the gold concentration using a calibration curve prepared from gold standards.[1]

Method 2: High-Performance Liquid Chromatography with Visible Detection (HPLC-Visible)

This method allows for the quantification of gold, particularly from gold nanoparticles, in various biological matrices.

• Instrumentation: An HPLC system equipped with a UV-Visible detector.

• Sample Preparation:

  • Place the biological sample (e.g., plasma, tissue homogenate) in a crucible and perform carbonization at 900°C.

  • Oxidize the residue with dibromine under acidic conditions to form tetrachloroaurate (B171879) ions.

  • Add rhodamine B to form an ion pair with the tetrachloroaurate.

  • Extract the ion pairs into an organic solvent.[2]

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., Nucleosil®, 150 mm x 4.6 mm, 3 µm particle size).[2]

  • Mobile Phase: A mixture of acetonitrile (B52724) and 0.1% trifluoroacetic acid in water (e.g., 25:75, v/v).[2]

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: Visible wavelength at 555 nm.[2]

  • Injection Volume: 100 µL.[2]

• Quantification: The amount of gold is determined by quantifying the rhodamine B in the extracted ion pair, which is proportional to the gold concentration.

Cross-Validation Workflow

A systematic workflow is essential for the cross-validation of different analytical methods to ensure that they produce comparable and reliable results.

Caption: Workflow for cross-validation of AAS and HPLC methods.

Conclusion

Both Atomic Absorption Spectrometry and High-Performance Liquid Chromatography are powerful techniques for the quantification of gold in samples containing Disodium aurothiomalate. AAS, particularly GFAAS, offers excellent sensitivity for determining total gold content. HPLC methods, while potentially more complex in terms of sample preparation, can provide high selectivity and are amenable to speciation studies. The choice of method will depend on the specific analytical needs, available instrumentation, and the complexity of the sample matrix. Cross-validation of results obtained from different analytical techniques is highly recommended to ensure data accuracy and reliability, especially in regulated environments.

References

• 1. Analytical Performance and Validation of a Reliable Method Based on Graphite Furnace Atomic Absorption Spectrometry for the Determination of Gold Nanoparticles in Biological Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Preclinical Efficacy of Disodium Aurothiomalate and Biologic DMARDs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical efficacy of the conventional synthetic disease-modifying antirheumatic drug (csDMARD), Disodium Aurothiomalate (B1210753) (GSTM), and biologic DMARDs (bDMARDs), specifically focusing on Tumor Necrosis Factor-alpha (TNF-α) inhibitors.

Mechanisms of Action: A Tale of Two Pathways

The therapeutic effects of GSTM and TNF-α inhibitors stem from their distinct interactions with the inflammatory cascade central to rheumatoid arthritis pathogenesis.

Disodium Aurothiomalate (GSTM)

The precise mechanism of GSTM is not fully elucidated but is understood to be multifactorial. A key aspect involves the activity of its thiol group, which can sequester reactive aldehydes generated during inflammation and replenish depleted intracellular thiol pools, thereby reducing oxidative stress. Additionally, GSTM appears to exert a suppressive effect on synovitis, potentially by inhibiting macrophage phagocytic activity and modulating T-cell responses.[1][2] Some evidence also suggests it can inhibit the production of pro-inflammatory cytokines, including TNF-α.[1][3]

Caption: Proposed multifactorial mechanism of action for Disodium Aurothiomalate (GSTM).

Biologic DMARDs (TNF-α Inhibitors)

TNF-α inhibitors, such as Etanercept and Adalimumab, are biologic agents that specifically target the pro-inflammatory cytokine TNF-α, a key mediator in rheumatoid arthritis.[4] They act as either a decoy receptor (Etanercept) or a monoclonal antibody (Adalimumab) to bind and neutralize both soluble and transmembrane TNF-α. This action prevents TNF-α from binding to its receptors (TNFR1 and TNFR2) on immune cells. Blocking this initial step inhibits the downstream activation of critical signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[5][6] Consequently, the transcription and production of numerous inflammatory mediators, such as IL-1β, IL-6, and matrix metalloproteinases (MMPs), are suppressed, leading to a potent anti-inflammatory effect and reduction in joint destruction.[5]

Caption: Mechanism of action for TNF-α inhibitor biologic DMARDs.

Preclinical Efficacy Data

The following tables summarize quantitative data from separate preclinical studies using murine models of inflammatory arthritis. The Collagen-Induced Arthritis (CIA) model is a gold standard for RA research, sharing many pathological and immunological features with the human disease.[4][7][8]

Disodium Aurothiomalate (GSTM) Efficacy

This data is derived from a study in a DBA/1J mouse model of Collagen-Induced Arthritis (CIA) using a liposome-encapsulated formulation of GSTM (ATM).

Parameter	Vehicle Control	Liposome-Encapsulated GSTM	Outcome	Reference
Clinical Symptoms	Progressive arthritis	50% reduction in symptoms	Significant therapeutic effect	[5][8]
Histology (Knee Joint)	Significant cellular infiltration	Prevention of lymphocyte infiltration into synovia	Marked reduction in inflammation	[5][8]

Biologic DMARD (Anti-TNF-α) Efficacy

This data is derived from studies using anti-TNF-α monoclonal antibodies in murine models of arthritis.

Parameter	Vehicle/Control mAb	Anti-TNF-α Treatment	Outcome	Reference
Clinical Score (Median)	3 (Range: 2-3)	1 (Range: 0-2)	Significant reduction in disease severity	[7]
Paw Inflammation	Progressive swelling	25% - 50% reduction	Significant anti-inflammatory effect	[9]
Histology Score (Median)	3 (Range: 2-3)	1 (Range: 0-2)	Significant reduction in joint damage	[7]
Total Histopathology Score	Progressive damage	67% reduction	Significant protection from joint destruction	[9]

Experimental Protocols

A standardized and reproducible protocol is critical for evaluating therapeutic efficacy in preclinical models. The Collagen-Induced Arthritis (CIA) model in mice is the most commonly used and is detailed below.[8]

Collagen-Induced Arthritis (CIA) Murine Model

This protocol outlines the key steps for inducing and assessing arthritis in genetically susceptible mouse strains, such as the DBA/1.

Caption: Generalized experimental workflow for the Collagen-Induced Arthritis (CIA) mouse model.

Detailed Steps:

• Animal Selection: Genetically susceptible mouse strains, such as DBA/1, are used as they have the appropriate MHC class II molecules to respond to type II collagen.[7][10] Mice are typically 8-10 weeks old at the start of the study.

• Primary Immunization (Day 0): An emulsion is prepared by mixing type II collagen (e.g., from bovine or chicken) with Complete Freund's Adjuvant (CFA). A volume of approximately 100-150 µL is injected intradermally at the base of the tail.[8]

• Booster Immunization (Day 21): A second emulsion is prepared, this time with Incomplete Freund's Adjuvant (IFA), and injected to boost the immune response.

• Monitoring and Scoring: From around day 24, mice are monitored daily or every other day for the onset of arthritis. Disease severity is quantified using a clinical scoring system.

  • Clinical Score: Each paw is scored on a scale (e.g., 0-4) based on the degree of erythema (redness), edema (swelling), and joint rigidity. The scores for all four paws are summed for a total score per mouse (maximum score of 16).[8]

  • Paw Volume/Thickness: Paw swelling can be quantitatively measured using calipers.

• Therapeutic Intervention: Treatment with the test articles (GSTM, biologic DMARDs) or a vehicle control typically begins either prophylactically (before disease onset) or therapeutically (after a certain clinical score is reached).

• Endpoint Analysis: At the termination of the study (e.g., day 42-56), animals are euthanized.

  • Histopathology: Paws and joints are collected, sectioned, and stained (e.g., with Hematoxylin and Eosin) to assess the degree of inflammation, synovial hyperplasia, cartilage damage, and bone erosion.

  • Biomarker Analysis: Serum can be collected to measure levels of anti-collagen antibodies and inflammatory cytokines (e.g., TNF-α, IL-6).

Summary and Conclusion

Based on the available, albeit indirect, preclinical evidence, both Disodium Aurothiomalate and TNF-α inhibitors demonstrate efficacy in mitigating the signs of inflammatory arthritis in murine models.

• TNF-α inhibitors show a robust and significant dose-dependent effect, leading to marked reductions in clinical scores, paw inflammation, and histological evidence of joint destruction. Their targeted mechanism of action directly neutralizes a key pathogenic cytokine, resulting in a potent anti-inflammatory response.

• Disodium Aurothiomalate also shows therapeutic potential, reducing clinical symptoms and preventing immune cell infiltration in the joints. Its broader, less-defined mechanism of action may offer a different approach to modulating the complex inflammatory environment of the arthritic joint.

For drug development professionals, this comparison highlights the established efficacy of targeting TNF-α. However, the continued investigation into compounds with multifactorial mechanisms, like GSTM, may yet yield novel therapeutic strategies. A definitive preclinical comparison would require a head-to-head study utilizing a standardized CIA protocol, consistent drug formulations, and a comprehensive set of shared endpoints to accurately assess the relative efficacy of these two distinct classes of DMARDs.

References

• 1. Evaluation of a candidate anti-arthritic drug using the mouse collagen antibody induced arthritis model and clinically relevant biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FGF21 exerts comparable pharmacological efficacy with Adalimumab in ameliorating collagen-induced rheumatoid arthritis by regulating systematic inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. inotiv.com [inotiv.com]
• 4. Liposome encapsulated aurothiomalate reduces collagen-induced arthritis in DBA/1J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.biologists.com [journals.biologists.com]
• 6. In‐vivo quantitative assessment of the therapeutic response in a mouse model of collagen‐induced arthritis using 18F‐fluorodeoxyglucose positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. criver.com [criver.com]
• 9. researchgate.net [researchgate.net]
• 10. Clinical Scoring of Disease Activity in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Replication of Disodium Aurothiomalate's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of published studies on the proposed mechanisms of action of Disodium aurothiomalate (B1210753), a gold-based compound historically used in the treatment of rheumatoid arthritis. While direct independent replication studies are scarce, this document synthesizes findings from multiple research articles investigating key molecular pathways, offering a "conceptual replication" perspective. The guide highlights areas of consensus and controversy, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying biological processes to aid in further research and drug development.

I. Comparative Analysis of Proposed Mechanisms

The therapeutic effects of Disodium aurothiomalate are believed to stem from its interaction with multiple cellular targets. This section compares the quantitative findings from various studies on three key proposed mechanisms: inhibition of the NF-κB signaling pathway, modulation of pro-inflammatory cytokine production, and inhibition of the thioredoxin reductase enzyme.

Inhibition of NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a critical transcription factor that orchestrates inflammatory responses. Its inhibition is a key therapeutic target for many anti-inflammatory drugs. Several studies have investigated the effect of Disodium aurothiomalate on this pathway.

Study Focus	Cell Type	Treatment Conditions	Key Quantitative Finding	Reference
NF-κB Activation	Not specified	25 µM Disodium aurothiomalate for 6 hours	Suppresses TNFα-induced activation of NF-κB.[1]	MedChemExpress
NF-κB-DNA Interaction	Fibroblast-like synoviocytes (FLS)	Not specified	Blocks NF-κB-DNA interaction.	A study on the anti-rheumatic gold salt aurothiomalate.
Nitric Oxide Production	Mouse Macrophages	High concentrations	Reduced nitric oxide (NO) production.	A 2011 study on the anti-inflammatory action of aurothiomalate.

Modulation of Pro-inflammatory Cytokine Production

The overproduction of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 is a hallmark of rheumatoid arthritis. The ability of Disodium aurothiomalate to modulate the production of these cytokines is a central aspect of its proposed mechanism.

Cytokine	Cell Type	Treatment Conditions	Effect	Reference
TNF-α	Not specified	25 µM Disodium aurothiomalate	Suppresses expression of NF-κB-targeted proinflammatory genes.[1]	MedChemExpress
IL-1β	Human Monocytes	Not specified	Induces IL-1 production.	A 1987 in vitro study on gold sodium thiomalate.
IL-6	Rheumatoid Synovial Fibroblasts	Pretreatment with Aurothioglucose (a related gold compound)	Inhibition of IL-1-induced IL-6 production.	A study on the inhibition of IL-6 and IL-8 induction.
IL-8	Rheumatoid Synovial Fibroblasts	Pretreatment with Aurothioglucose (a related gold compound)	Inhibition of IL-1-induced IL-8 production.	A study on the inhibition of IL-6 and IL-8 induction.

Note: There is conflicting evidence regarding the effect of gold compounds on IL-1 production, highlighting an area for further investigation.

Inhibition of Thioredoxin Reductase (TrxR)

Thioredoxin reductase (TrxR) is a key enzyme in maintaining cellular redox balance. Its inhibition can lead to increased oxidative stress and modulate inflammatory signaling. Several gold compounds, including Disodium aurothiomalate, are known to target this enzyme.

Compound	Enzyme Source	IC50 Value	Reference
Disodium aurothiomalate	Rat TrxR1	5 - 4000 nM	A 2006 study on sublethal concentrations of gold compounds.[2]
Auranofin	Rat TrxR1	Potent inhibitor (specific value not provided in this study)	A 2006 study on sublethal concentrations of gold compounds.[2]

Note: While Disodium aurothiomalate is confirmed as a potent inhibitor, the wide IC50 range suggests that its inhibitory activity may be influenced by experimental conditions. Further studies with standardized assays are needed for a more precise comparison.

II. Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the comparative analysis, enabling researchers to replicate and build upon these findings.

Measurement of NF-κB Activation

Objective: To quantify the inhibition of NF-κB activation in response to Disodium aurothiomalate treatment.

Methodology: NF-κB p65 nuclear translocation assay.

• Cell Culture: Culture human fibroblast-like synoviocytes (FLS) or macrophage-like cells (e.g., RAW 264.7) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Seed cells in a 96-well plate. Pre-treat with varying concentrations of Disodium aurothiomalate for a specified time (e.g., 1-2 hours).

• Stimulation: Induce NF-κB activation by adding a pro-inflammatory stimulus such as TNF-α (10 ng/mL) or LPS (1 µg/mL) for 30-60 minutes.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100 in PBS.

• Immunostaining: Incubate with a primary antibody against the p65 subunit of NF-κB, followed by a fluorescently labeled secondary antibody. Stain the nuclei with DAPI.

• Imaging and Analysis: Acquire images using a high-content imaging system or a fluorescence microscope. Quantify the nuclear translocation of p65 by measuring the fluorescence intensity of p65 in the nucleus versus the cytoplasm.

Quantification of Cytokine Production

Objective: To measure the effect of Disodium aurothiomalate on the secretion of pro-inflammatory cytokines.

Methodology: Enzyme-Linked Immunosorbent Assay (ELISA).

• Cell Culture and Treatment: Culture relevant cells (e.g., primary human monocytes, FLS) and treat with Disodium aurothiomalate as described above.

• Stimulation: Stimulate cytokine production with an appropriate agonist (e.g., LPS for monocytes, IL-1β for FLS).

• Supernatant Collection: After an incubation period (e.g., 24 hours), collect the cell culture supernatant.

• ELISA Procedure:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-human TNF-α).

  • Block non-specific binding sites.

  • Add diluted supernatants and a standard curve of the recombinant cytokine to the wells.

  • Incubate and wash the plate.

  • Add a biotinylated detection antibody.

  • Incubate and wash.

  • Add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Incubate and wash.

  • Add a substrate solution (e.g., TMB) and stop the reaction.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cytokine concentration in the samples by interpolating from the standard curve.

Thioredoxin Reductase (TrxR) Activity Assay

Objective: To determine the inhibitory effect of Disodium aurothiomalate on TrxR activity.

Methodology: DTNB reduction assay.

• Enzyme and Inhibitor Preparation: Prepare a solution of purified recombinant thioredoxin reductase and various concentrations of Disodium aurothiomalate.

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing assay buffer, NADPH, and the TrxR enzyme.

• Inhibitor Incubation: Add the Disodium aurothiomalate solutions to the wells and incubate for a defined period to allow for enzyme-inhibitor interaction.

• Initiation of Reaction: Start the reaction by adding 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).

• Measurement: Immediately measure the increase in absorbance at 412 nm over time using a microplate reader. The reduction of DTNB by TrxR produces 2-nitro-5-thiobenzoate (TNB), which is a yellow-colored product.

• Data Analysis: Calculate the rate of TNB formation (the slope of the absorbance curve). Determine the IC50 value of Disodium aurothiomalate by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

III. Visualizing the Mechanisms

The following diagrams illustrate the key signaling pathway and a general experimental workflow discussed in this guide.

Caption: The NF-κB signaling pathway and the proposed inhibitory point of Disodium aurothiomalate.

Caption: A general experimental workflow for assessing the mechanism of action of Disodium aurothiomalate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sublethal concentrations of diverse gold compounds inhibit mammalian cytosolic thioredoxin reductase (TrxR1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Inhibitory Power: A Comparative Guide to Disodium Aurothiomalate's Effect on NF-κB Signaling

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Disodium aurothiomalate's performance in inhibiting the NF-κB signaling pathway against other established inhibitors. The following sections detail supporting experimental data, methodologies, and visual representations of the key mechanisms and workflows.

Disodium aurothiomalate (B1210753), a gold-based compound historically used in the treatment of rheumatoid arthritis, has been identified as an inhibitor of the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2] This pathway is a cornerstone of the inflammatory response, and its dysregulation is implicated in a multitude of chronic inflammatory diseases and cancers. Understanding the efficacy and mechanism of NF-κB inhibitors like Disodium aurothiomalate is paramount for the development of novel therapeutics. This guide provides a comparative analysis of Disodium aurothiomalate with other well-characterized NF-κB inhibitors, supported by quantitative data and detailed experimental protocols.

Comparative Analysis of NF-κB Inhibitors

The inhibitory potential of various compounds on the NF-κB pathway is typically quantified by their half-maximal inhibitory concentration (IC50). The table below summarizes the available data for Disodium aurothiomalate and compares it with other widely used NF-κB inhibitors: BAY 11-7082, MG-132, and Parthenolide. It is important to note that the reported inhibitory concentrations can vary depending on the cell type and the specific assay used.

Compound	Target/Mechanism of Action	Reported IC50 for NF-κB Inhibition	Cell Type/Assay
Disodium aurothiomalate	Inhibits IκB kinase (IKK) activity and NF-κB DNA binding.[3]	Suppresses TNFα-induced NF-κB activation at 25 µM.	Not specified in the available abstract.
BAY 11-7082	Irreversibly inhibits TNFα-induced IκBα phosphorylation.[4][5]	10 µM (for inhibition of IκBα phosphorylation)	Tumor cells
MG-132	Potent, reversible proteasome inhibitor; prevents IκBα degradation.[6][7][8]	3 µM	Not specified
Parthenolide	Inhibits IκB kinase (IKK) and can directly target the p65 subunit of NF-κB.[9][10][11]	1.091-2.620 µM (for inhibition of cytokine expression)	THP-1 cells

Visualizing the Molecular Battleground: The NF-κB Signaling Pathway

The following diagram illustrates the canonical NF-κB signaling pathway and highlights the points of intervention for Disodium aurothiomalate and the other inhibitors discussed in this guide.

Caption: NF-κB signaling pathway and points of inhibition.

A Roadmap for Discovery: Experimental Workflow for NF-κB Inhibition

The following diagram outlines a typical experimental workflow for identifying and validating inhibitors of the NF-κB signaling pathway.

Caption: Workflow for NF-κB inhibitor screening and validation.

Detailed Experimental Protocols

For researchers seeking to replicate or build upon these findings, the following are detailed protocols for the key experiments cited in the validation of NF-κB inhibitors.

NF-κB Luciferase Reporter Assay

This assay provides a quantitative measure of NF-κB transcriptional activity.

Materials:

• HEK293 cells stably transfected with an NF-κB-driven luciferase reporter plasmid.

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• NF-κB inducer (e.g., recombinant human TNFα).

• Test compounds (Disodium aurothiomalate and other inhibitors).

• 96-well white, clear-bottom tissue culture plates.

• Luciferase Assay System (e.g., Promega).

• Luminometer.

Procedure:

• Seed HEK293-NF-κB reporter cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.

• The following day, replace the medium with fresh DMEM containing various concentrations of the test compounds. Incubate for 1 hour.

• Stimulate the cells with TNFα (e.g., 10 ng/mL final concentration), leaving unstimulated wells as a negative control.

• Incubate the plate for 6-24 hours at 37°C.

• After incubation, remove the medium and lyse the cells with the provided lysis buffer from the Luciferase Assay System.

• Add the luciferase substrate to each well according to the manufacturer's instructions.

• Immediately measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of NF-κB inhibition for each compound concentration relative to the TNFα-stimulated control.

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to detect the DNA-binding activity of NF-κB.

Materials:

• Nuclear Extraction Kit.

• Biotin-labeled or radioactively labeled double-stranded oligonucleotide probe containing the NF-κB consensus binding site (5'-AGTTGAGGGGACTTTCCCAGGC-3').

• Poly(dI-dC).

• Binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM NaCl, 1 mM MgCl2, 1 mM EDTA, 5% glycerol).

• Non-denaturing polyacrylamide gel (4-6%).

• TBE buffer.

• Chemiluminescent or autoradiography detection system.

Procedure:

• Treat cells with the inducer and test compounds as described for the luciferase assay.

• Extract nuclear proteins using a nuclear extraction kit according to the manufacturer's protocol.

• Determine the protein concentration of the nuclear extracts.

• In a reaction tube, combine 5-10 µg of nuclear extract, 1 µg of poly(dI-dC), and the labeled NF-κB probe in the binding buffer. For competition assays, add an excess of unlabeled probe.

• Incubate the reaction mixture at room temperature for 20-30 minutes.

• Load the samples onto a pre-run non-denaturing polyacrylamide gel.

• Run the gel in 0.5x TBE buffer at 100-150V until the dye front reaches the bottom.

• Transfer the DNA-protein complexes to a nylon membrane (for biotinylated probes) or dry the gel (for radioactive probes).

• Detect the signal using a chemiluminescent detection system or by exposing the dried gel to X-ray film.

Western Blot for Phosphorylated IκBα and Nuclear p65

This technique is used to assess the upstream activation of the NF-κB pathway (IκBα phosphorylation) and the translocation of the active p65 subunit to the nucleus.

Materials:

• Cell lysis buffer (RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Nuclear and cytoplasmic extraction buffers.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: anti-phospho-IκBα (Ser32/36), anti-IκBα, anti-p65, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Treat cells as previously described.

• For total cell lysates, wash cells with ice-cold PBS and lyse with RIPA buffer. For subcellular fractionation, use a nuclear/cytoplasmic extraction kit.

• Determine protein concentration using a BCA or Bradford assay.

• Denature protein samples by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH for total lysate, Lamin B1 for nuclear fraction).

References

• 1. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of NF-κB inhibitor aurothiomalate on local inflammation in experimental Th1- and Th2-type immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiol-reactive metal compounds inhibit NF-kappa B activation by blocking I kappa B kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. MG132 - Wikipedia [en.wikipedia.org]
• 7. selleckchem.com [selleckchem.com]
• 8. selectscience.net [selectscience.net]
• 9. Frontiers | Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines [frontiersin.org]
• 10. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Parthenolide targets NF-κB (P50) to inhibit HIF-1α-mediated metabolic reprogramming of HCC - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Gene Expression Profiles in Response to Disodium Aurothiomalate and Other Disease-Modifying Antirheumatic Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium aurothiomalate (B1210753) is a gold-based disease-modifying antirheumatic drug (DMARD) that has been used in the treatment of rheumatoid arthritis (RA). While its clinical efficacy is established, a detailed understanding of its impact on global gene expression profiles, especially in comparison to other DMARDs, is not extensively documented in publicly available literature. This guide provides a comparative analysis based on the known molecular mechanisms of Disodium aurothiomalate and available gene expression data for other commonly used DMARDs, including Methotrexate (B535133), Sulfasalazine (B1682708), and TNF inhibitors. The data presented for Disodium aurothiomalate is inferred from studies on the effects of gold ions on macrophages, providing the closest available insight into its molecular action at the transcriptomic level.

Comparative Data on Gene Expression and Signaling Pathway Modulation

The following tables summarize the known effects of Disodium aurothiomalate on key inflammatory signaling pathways and compare the gene expression changes induced by other prominent DMARDs.

Disodium Aurothiomalate: Effects on Signaling Pathways and Inferred Gene Expression Changes

Disodium aurothiomalate is known to exert its anti-inflammatory effects by modulating several key signaling pathways. While direct gene expression profiling data from comparative studies are limited, a study on human macrophages (THP-1 cell line) that have taken up gold ions provides valuable insights into potential gene expression changes.[1][2][3]

Table 1: Summary of Disodium Aurothiomalate's Effects on Signaling Pathways

Signaling Pathway	Effect of Disodium Aurothiomalate	Key Molecular Targets	Reference
NF-κB Signaling	Inhibition	Prevents nuclear translocation of NF-κB, inhibits IκBα phosphorylation.[4][5][6][7]	[4][5][6][7]
MAPK Signaling	Inhibition of p38 MAPK	Increases expression of MAPK Phosphatase 1 (MKP-1), leading to decreased p38 phosphorylation.[8]	[8]
AP-1 Signaling	Inhibition	Blocks AP-1 activation.[6]	[6]
T-Cell Activation	Inhibition	Interferes with IL-2 receptor expression and T-cell proliferation.[9]	[9]

Table 2: Differentially Regulated Genes in Macrophages Following Gold Ion Uptake

Gene Symbol	Gene Name	Regulation	Fold Change (≥2)	Function	Reference
HGF	Hepatocyte growth factor	Downregulated	Not specified	Involved in inflammation.	[1][3]
TNC	Tenascin C	Downregulated	Not specified	Involved in inflammation.	[1][3]
ID1	Inhibitor of DNA binding 1	Downregulated	Not specified	Involved in inflammation.	[1][3]
ID3	Inhibitor of DNA binding 3	Downregulated	Not specified	Involved in inflammation.	[1][3]
MMP13	Matrix metallopeptidase 13	Downregulated	Not specified	Involved in cartilage degradation.	[1][3]
LTB	Lymphotoxin Beta	Downregulated	Not specified	Pro-inflammatory cytokine.	[2]
EGR1	Early growth response 1	Downregulated	Not specified	Transcription factor involved in inflammation.	[2]

Methotrexate: Gene Expression Profile

Methotrexate is a widely used DMARD, and its effects on gene expression have been studied more extensively.

Table 3: Summary of Gene Expression Changes with Methotrexate Treatment in Rheumatoid Arthritis

Gene Symbol	Gene Name	Regulation	Cellular Context	Reference
IL12A	Interleukin 12A	Downregulated	Peripheral blood mononuclear cells	[10]
IL-6	Interleukin 6	Downregulated	Peripheral blood mononuclear cells	[10]
Collagenase	-	Downregulated	Synovium	[11]
TIMP-1	TIMP metallopeptidase inhibitor 1	No change	Synovium	[11]
Stromelysin	-	No change	Synovium	[11]
STAT3	Signal transducer and activator of transcription 3	Differential methylation	CD4+ naïve and memory T cells	[12]
TRIM15	Tripartite motif containing 15	Differential methylation	CD4+ naïve and memory T cells	[12]
SORCS2	Sortilin related VPS10 domain containing receptor 2	Differential methylation	CD4+ naïve and memory T cells	[12]

Sulfasalazine: Gene Expression Profile

Sulfasalazine is another common DMARD known to primarily target the NF-κB signaling pathway.

Table 4: Summary of Gene Expression Changes with Sulfasalazine Treatment

Gene/Pathway	Effect	Cellular Context	Reference
NF-κB driven genes	Modulation and normalization	Colonic tissue in experimental colitis	[13]
IL-1β	Downregulated	Inflamed mucosa in ulcerative colitis	[14]
IL-8	Downregulated	Inflamed mucosa in ulcerative colitis	[14]
AP-1	Not affected	SW620 colon cells	[4][15]

TNF Inhibitors: Gene Expression Profile

TNF inhibitors are biologic DMARDs that specifically target the pro-inflammatory cytokine, tumor necrosis factor.

Table 5: Summary of Gene Expression Changes with TNF Inhibitor Treatment in Synovial Fibroblasts

Gene Symbol	Gene Name	Regulation by TNF-α	Effect of TNF Inhibitor	Reference
TNF-α	Tumor necrosis factor	Upregulated	Downregulated	[16]
IL-1β	Interleukin 1 beta	Upregulated	Downregulated	[16]
IL-4	Interleukin 4	Upregulated	Downregulated	[16]
IL-6	Interleukin 6	Upregulated	Downregulated	[16]
MMP-3	Matrix metallopeptidase 3	Upregulated	Downregulated	[16]
MMP-9	Matrix metallopeptidase 9	Upregulated	Downregulated	[16]
RANKL	Receptor activator of nuclear factor kappa-B ligand	Upregulated	Downregulated	[16]
NF-κB	Nuclear factor kappa-B	Upregulated	Downregulated	[16]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

Microarray Analysis of Macrophages with Gold Ion Uptake

• Cell Culture: Human macrophage cells (THP-1 cell line) were cultured on gold foils.[1][2][3]

• Intracellular Gold Uptake Analysis: Autometallography was used to visualize the intracellular uptake of gold ions.[1][2][3]

• RNA Extraction and Microarray Hybridization: Total RNA was extracted from the cells, and the global gene expression profile was studied using a microarray analysis comprising approximately 20,000 genes.[1][2][3]

• Data Analysis: The gene expression data was analyzed to identify differentially regulated genes, with a focus on those with a fold change of ≥ 2 or ≥ 3.[1]

Gene Expression Analysis in Response to Other DMARDs

• Sample Collection: For studies on Methotrexate and Sulfasalazine, patient samples such as peripheral blood mononuclear cells, synovial biopsies, or inflamed mucosa were collected before and after treatment.[10][11][14]

• RNA Extraction and Quantification: Total RNA was extracted from the collected samples. Gene expression levels were quantified using methods like quantitative real-time PCR (qPCR) or microarray analysis.[10][13]

• In Vitro Studies: For TNF inhibitor studies, synovial fibroblasts were cultured and stimulated with TNF-α in the presence or absence of the inhibitor.[16] Gene and protein expression levels of inflammatory mediators were then measured.[16]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by Disodium aurothiomalate and a general workflow for gene expression analysis.

Caption: Signaling pathways modulated by Disodium aurothiomalate.

Caption: General experimental workflow for gene expression analysis.

References

• 1. Gene expression profiling of macrophages: implications for an immunosuppressive effect of dissolucytotic gold ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gene expression profiling of macrophages: implications for an immunosuppressive effect of dissolucytotic gold ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sulfasalazine: a potent and specific inhibitor of nuclear factor kappa B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The anti-rheumatic gold salt aurothiomalate suppresses interleukin-1beta-induced hyaluronan accumulation by blocking HAS1 transcription and by acting as a COX-2 transcriptional repressor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of NF-κB inhibitor aurothiomalate on local inflammation in experimental Th1- and Th2-type immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aurothiomalate inhibits cyclooxygenase 2, matrix metalloproteinase 3, and interleukin-6 expression in chondrocytes by increasing MAPK phosphatase 1 expression and decreasing p38 phosphorylation: MAPK phosphatase 1 as a novel target for antirheumatic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sodium aurothiomalate inhibits T cell responses to interleukin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The influence of methotrexate on the gene expression of the pro-inflammatory cytokine IL-12A in the therapy of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanisms of methotrexate action in rheumatoid arthritis. Selective decrease in synovial collagenase gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methotrexate Treatment of Newly Diagnosed RA Patients Is Associated With DNA Methylation Differences at Genes Relevant for Disease Pathogenesis and Pharmacological Action - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Genomic analysis of sulfasalazine effect in experimental colitis is consistent primarily with the modulation of NF-kappaB but not PPAR-gamma signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sulfasalazine inhibits activation of nuclear factor-kappaB in patients with ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. spandidos-publications.com [spandidos-publications.com]

Validating the Role of Thioredoxin Reductase Inhibition by Disodium Aurothiomalate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Disodium aurothiomalate's performance as a thioredoxin reductase (TrxR) inhibitor against other alternatives, supported by experimental data. The thioredoxin system, a key regulator of cellular redox balance, is a promising target in drug development, particularly in oncology and inflammatory diseases. Disodium aurothiomalate (B1210753), a gold-based compound, has been identified as a potent inhibitor of thioredoxin reductase, a central enzyme in this system.

Comparative Analysis of Thioredoxin Reductase Inhibitors

The inhibitory potential of various compounds against thioredoxin reductase is typically quantified by their half-maximal inhibitory concentration (IC50). The table below summarizes the IC50 values for Disodium aurothiomalate and a selection of other gold-based and non-gold-based TrxR inhibitors. Lower IC50 values indicate higher potency.

Compound	Class	Target Enzyme	IC50 Value	Reference
Disodium aurothiomalate	Gold-based	Rat TrxR1	~4 µM	[1]
Auranofin	Gold-based	Human TrxR1	20 nM	[2]
Triphenylphosphine gold chloride	Gold-based	Rat TrxR1	5 nM	[1]
Gold Acetate	Gold-based	Rat TrxR1	>10 µM	[1]
Cisplatin	Platinum-based	Human TrxR1	Potent inhibitor	[3][4]
Curcumin	Natural Product	TrxR	25.0 µM	[5]
Jatrocurcadione A	Natural Product	TrxR	10.0 µM	[5]
TRi-1	Organic Compound	Human TXNRD1	Irreversible inhibitor	[6]

Note: IC50 values can vary depending on the specific assay conditions, enzyme source, and substrate used. The data presented here is for comparative purposes.

Experimental Protocols

The validation of thioredoxin reductase inhibition is primarily achieved through enzymatic assays. The most common method is the 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) reduction assay.

Thioredoxin Reductase (TrxR) Activity Assay (DTNB Reduction Method)

Principle:

This colorimetric assay measures the activity of TrxR by monitoring the reduction of DTNB (Ellman's reagent) to 5-thio-2-nitrobenzoic acid (TNB²⁻), which produces a yellow color with a maximum absorbance at 412 nm. The rate of color formation is proportional to the TrxR activity.

Materials:

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing 10 mM EDTA.

• NADPH solution (e.g., 4 mg/mL in assay buffer).

• DTNB solution (e.g., 10 mg/mL in assay buffer).

• Purified thioredoxin reductase or cell/tissue lysate containing TrxR.

• Test inhibitor (e.g., Disodium aurothiomalate) at various concentrations.

• Microplate reader capable of measuring absorbance at 412 nm.

Procedure:

• Reaction Mixture Preparation: In a 96-well microplate, prepare the reaction mixture containing the assay buffer, NADPH, and the test inhibitor at the desired concentrations.

• Enzyme Addition: Add the purified TrxR enzyme or the biological sample to the wells.

• Initiation of Reaction: Start the reaction by adding the DTNB solution to all wells.

• Kinetic Measurement: Immediately measure the increase in absorbance at 412 nm over time using a microplate reader. Readings are typically taken every 30-60 seconds for a period of 5-10 minutes.

• Data Analysis:

  • Calculate the rate of the reaction (change in absorbance per minute).

  • To determine the specific activity of TrxR in biological samples, a parallel reaction is run in the presence of a specific TrxR inhibitor to subtract the background activity from other enzymes that might reduce DTNB.

  • To determine the IC50 value of the test inhibitor, plot the percentage of TrxR inhibition against the logarithm of the inhibitor concentration. The IC50 is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Signaling Pathways and Experimental Workflows

The inhibition of thioredoxin reductase by compounds like Disodium aurothiomalate has significant downstream consequences on cellular signaling pathways, primarily through the disruption of redox homeostasis.

Caption: The Thioredoxin System Redox Cycle.

Inhibition of TrxR disrupts this cycle, leading to an accumulation of oxidized thioredoxin and downstream oxidized proteins. This redox imbalance triggers a cascade of cellular events.

Caption: Cellular consequences of TrxR inhibition.

The inhibition of TrxR by Disodium aurothiomalate leads to an accumulation of oxidized thioredoxin, which can no longer inhibit Apoptosis Signal-regulating Kinase 1 (ASK1). This activation of ASK1, coupled with the increase in reactive oxygen species (ROS) and subsequent oxidative stress, ultimately triggers programmed cell death (apoptosis).

Caption: Workflow for determining TrxR inhibition.

This workflow outlines the key steps in an in vitro experiment to quantify the inhibitory effect of a compound like Disodium aurothiomalate on thioredoxin reductase activity.

References

• 1. Sublethal concentrations of diverse gold compounds inhibit mammalian cytosolic thioredoxin reductase (TrxR1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thioredoxin Reductase and Organometallic Complexes: A Pivotal System to Tackle Multidrug Resistant Tumors? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioredoxin-dependent system. Application of inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Irreversible inhibition of cytosolic thioredoxin reductase 1 as a mechanistic basis for anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Side-by-Side Analysis of the Immunomodulatory Effects of Disodium Aurothiomalate and Auranofin

For Researchers, Scientists, and Drug Development Professionals

Gold compounds have a long history in the treatment of autoimmune diseases, particularly rheumatoid arthritis. Among these, the injectable Disodium aurothiomalate (B1210753) and the oral formulation Auranofin have been cornerstones of chrysotherapy. While both are gold(I) compounds, their distinct chemical structures lead to different pharmacokinetic profiles and, importantly, divergent immunomodulatory effects at the cellular and molecular level. This guide provides a detailed, side-by-side analysis of their mechanisms of action, supported by experimental data, to inform further research and drug development in immunopharmacology.

Core Mechanisms of Action: A Tale of Two Thiols

The immunomodulatory activities of Disodium aurothiomalate and Auranofin stem from their interactions with thiol-containing proteins, yet their primary targets and downstream consequences differ significantly.

Auranofin , a lipophilic complex, readily crosses cell membranes and primarily targets thioredoxin reductase (TrxR) , a key enzyme in the cellular antioxidant system.[1] Inhibition of TrxR leads to an increase in reactive oxygen species (ROS), which in turn modulates multiple signaling pathways. A pivotal consequence of TrxR inhibition is the suppression of the NF-κB signaling pathway .[1][2] Auranofin has been shown to inhibit the activation of IκB kinase (IKK), preventing the degradation of IκB and subsequent nuclear translocation of NF-κB.[2] This blockade of NF-κB, a master regulator of inflammation, leads to a broad downstream suppression of pro-inflammatory gene expression.

Disodium aurothiomalate , a hydrophilic salt, has a more complex and less definitively characterized mechanism of action. A key target identified is the atypical protein kinase C iota (PKCι) .[3] Disodium aurothiomalate inhibits the interaction between PKCι and its scaffolding protein Par6, which is crucial for the activation of a downstream signaling cascade involving Rac1 and the MEK/ERK pathway.[3] Like Auranofin, Disodium aurothiomalate has also been reported to inhibit NF-κB , although the upstream mechanism appears distinct and may be linked to its effects on PKCι.[2][4]

Comparative Effects on Immune Cells

Direct comparative studies reveal distinct and sometimes opposing effects of Auranofin and Disodium aurothiomalate on various immune cell populations.

T Lymphocytes

Auranofin demonstrates a more potent and rapid inhibitory effect on T lymphocyte proliferation compared to Disodium aurothiomalate. In a study on rheumatoid arthritis patients, Auranofin treatment led to a significant suppression of mitogen-induced lymphoproliferative response within the first week of therapy, reaching approximately 80% suppression after 20 weeks. In contrast, Disodium aurothiomalate showed no suppression after one week and only about 30% after 20 weeks.[5]

B Lymphocytes

Both compounds have been shown to inhibit B cell IgM production. However, Auranofin achieves this at much lower concentrations than Disodium aurothiomalate. Interestingly, a synergistic inhibitory effect on B cell function was observed when the two drugs were used in combination, an effect that was reversible by catalase, suggesting a role for hydrogen peroxide in their combined action.[6]

Phagocytes (Neutrophils and Macrophages)

Auranofin is a more potent inhibitor of the respiratory burst in phagocytes. One study found that Auranofin significantly inhibited superoxide (B77818) anion (O₂⁻) generation by both polymorphonuclear leukocytes (PMNLs) and adherent mononuclear phagocytic cells (AMNCs). In contrast, Disodium aurothiomalate only modestly inhibited O₂⁻ generation by PMNLs and had no effect on AMNCs at the tested concentrations.[1] Furthermore, Auranofin, but not Disodium aurothiomalate, was shown to inhibit the generation of reactive oxygen species (ROS) by stimulated synovial tissue cells from rheumatoid arthritis patients.[4]

Quantitative Data Summary

The following tables summarize the available quantitative data on the inhibitory effects of Disodium aurothiomalate and Auranofin on key molecular and cellular targets. It is important to note that direct comparative studies with IC₅₀ values under identical experimental conditions are limited.

Molecular Target	Drug	IC₅₀	Cell Line/System	Citation
Thioredoxin Reductase (TrxR)	Auranofin	~88 nM	Enzyme Assay
Protein Kinase C iota (PKCι)	Disodium aurothiomalate	~300 nM - >100 µM (cell growth inhibition)	Panel of human lung cancer cell lines	[3]
NF-κB Activation	Auranofin	5-10 µM (IκB kinase activity)	Macrophages	[7]
NF-κB Activation	Disodium aurothiomalate	High concentrations reduced NO production (indirect measure)	Mouse Macrophages	[2]

Cellular Function	Drug	Effective Concentration	Effect	Cell Type	Citation
T Cell Proliferation	Auranofin	Not specified	~80% suppression after 20 weeks	Human T lymphocytes	[5]
T Cell Proliferation	Disodium aurothiomalate	Not specified	~30% suppression after 20 weeks	Human T lymphocytes	[5]
B Cell IgM Production	Auranofin	0.01 µg/mL (0.015 µM)	Marked suppression	Human B cells	[6]
B Cell IgM Production	Disodium aurothiomalate	Higher concentrations than Auranofin	Suppression	Human B cells	[6]
Superoxide Generation	Auranofin	0.1 - 2.0 µg Au/mL	Inhibition	Human PMNLs and AMNCs	[1]
Superoxide Generation	Disodium aurothiomalate	1, 10, 100 µg Au/mL	Modest inhibition in PMNLs, no effect in AMNCs	Human PMNLs and AMNCs	[1]
IL-1 Production	Auranofin	≥ 2.5 µg/mL	Dose-dependent decrease	Human Monocytes	[8]
IL-1 Production	Disodium aurothiomalate	up to 100 µg/mL	No effect	Human Monocytes	[8]

Signaling Pathway Diagrams

The distinct molecular targets of Auranofin and Disodium aurothiomalate initiate different signaling cascades that ultimately converge on the inhibition of inflammatory responses.

Auranofin's primary mechanism via TrxR inhibition and subsequent NF-κB blockade.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Atypical protein kinase C iota expression and aurothiomalate sensitivity in human lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study of anti-inflammatory action of aurothiomalate, an inhibitor of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of immune response during chrysotherapy. Comparison of gold sodium thiomalate vs. auranofin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergistic inhibition of human B cell activation by gold sodium thiomalate and auranofin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Effect of auranofin and sodium aurothiomalate on interleukin-1 production from human monocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Disodium Aurothiomalate: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. Disodium (B8443419) aurothiomalate (B1210753), a gold-containing compound, requires specific procedures for its disposal due to its heavy metal content. This guide provides essential, step-by-step instructions for the safe and compliant disposal of disodium aurothiomalate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant personnel are familiar with the Safety Data Sheet (SDS) for disodium aurothiomalate. The following personal protective equipment (PPE) is mandatory when handling the compound or its waste:

• Gloves: Wear nitrile rubber gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A lab coat must be worn to protect from skin contact.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is required.[1]

All handling of disodium aurothiomalate and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[2]

Step-by-Step Disposal Procedure

Disodium aurothiomalate waste is classified as hazardous heavy metal waste and must be disposed of through an approved waste disposal plant.[1][3] Do not dispose of this material down the drain or in the regular trash.

Step 1: Segregation of Waste

Proper segregation is the first and most critical step. Disodium aurothiomalate waste must be collected separately from other chemical waste streams.

• Solid Waste: This includes unused or expired powder, contaminated weighing paper, gloves, and other disposable lab supplies.

• Liquid Waste: This includes any solutions containing disodium aurothiomalate.

• Sharps Waste: Contaminated needles, syringes, or glassware should be collected in a designated sharps container for hazardous materials.

It is particularly important to keep gold-containing waste separate from mercury and lead waste streams.[4]

Step 2: Waste Collection and Containment

• Containers: Use only chemically compatible and clearly labeled containers for waste collection. The containers must have a secure screw-cap to prevent leakage.[4]

• Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name "Disodium Aurothiomalate," and the approximate concentration and quantity.

• Container Handling: Keep waste containers closed except when adding waste. Ensure containers are stored in a designated and properly ventilated satellite accumulation area within the laboratory.

Step 3: Handling Contaminated Labware

• Disposable Labware: Any disposable items that have come into contact with disodium aurothiomalate, such as pipette tips and weighing boats, should be placed in the designated solid hazardous waste container.

• Reusable Labware: Glassware and other reusable equipment should be decontaminated. A common practice for heavy metal contamination is to rinse the glassware with an appropriate solvent (if applicable) and then wash thoroughly. The initial rinsate must be collected and disposed of as hazardous liquid waste.

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary point of contact for arranging the disposal of hazardous waste. They will provide you with the necessary paperwork and schedule a pickup.

• Waste Manifest: A hazardous waste manifest, a document that tracks the waste from generation to disposal, will be required.[5]

• Professional Disposal Service: The EHS department will have a contract with a licensed hazardous waste disposal company that is equipped to handle and transport heavy metal and pharmaceutical waste in compliance with all federal and state regulations.

Regulatory and Chemical Data

Parameter	Information
Chemical Name	Disodium aurothiomalate
CAS Number	12244-57-4
Waste Classification	Hazardous Waste due to heavy metal (gold) content. May also be subject to pharmaceutical waste regulations.
Primary Hazard	May cause an allergic skin reaction.[1][3]
Disposal Method	Must be disposed of via an approved waste disposal plant.[1][3]
Prohibited Disposal	Do not dispose of in drains, sewers, or regular trash.[6]
Regulatory Framework	Resource Conservation and Recovery Act (RCRA) for hazardous waste.[6][7] Regulations may vary by state and locality.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of disodium aurothiomalate.

Caption: Disposal workflow for disodium aurothiomalate waste.

References

• 1. jxscmineral.com [jxscmineral.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US20220235433A1 - Simplified method of gold recovery from electronic waste - Google Patents [patents.google.com]
• 4. Heavy Metals Safety | UCSF Macromolecular Structure Group [msg.ucsf.edu]
• 5. medicalwastepros.com [medicalwastepros.com]
• 6. hercenter.org [hercenter.org]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Disodium aurothiomalate

This document provides immediate, essential safety protocols and logistical information for the handling and disposal of Disodium aurothiomalate (B1210753). The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Disodium aurothiomalate is a gold-containing compound that requires careful handling due to its potential health hazards.[1] The primary risks associated with this substance include the potential to cause an allergic skin reaction, and it may be harmful if swallowed or inhaled.[2][3][4] Adherence to the safety protocols outlined below is critical to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment (PPE) is the most critical line of defense against exposure to Disodium aurothiomalate. The following table summarizes the required PPE for handling this compound.

Protection Type	Equipment Specification	Purpose & Use Case
Eye/Face Protection	Chemical safety goggles or eyeglasses with side shields.[2][4]	To prevent eye contact with dust or splashes. Required for all handling operations.
Skin Protection	- Gloves: Chemically resistant gloves (e.g., nitrile). - Lab Coat: Standard laboratory coat. - Clothing: Long-sleeved, full-coverage clothing.[2]	To prevent skin contact. Gloves should be inspected before use and changed immediately if contaminated. Contaminated clothing should be removed and washed before reuse.[2]
Respiratory Protection	A NIOSH-approved respirator is required when dusts are generated or if ventilation is inadequate. A full-face respirator should be used if exposure limits are exceeded or irritation is experienced.[4]	To prevent inhalation of airborne particles. Use is mandatory during weighing, transferring powder, or any procedure that may create dust.

Operational Plan: Handling Disodium Aurothiomalate

Follow this step-by-step workflow to ensure the safe handling of Disodium aurothiomalate from preparation to cleanup.

Experimental Workflow for Handling Disodium Aurothiomalate

References

• 1. Sodium aurothiomalate - Wikipedia [en.wikipedia.org]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. echemi.com [echemi.com]